1-Benzylpiperidin-3-yl 3-oxobutanoate

• CAS: 85387-34-4

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Properties of 1-Benzylpiperidin-3-yl 3-oxobutanoate

Introduction

1-Benzylpiperidin-3-yl 3-oxobutanoate, registered under CAS number 85387-34-4, is a piperidine derivative with a molecular formula of C₁₆H₂₁NO₃ and a molecular weight of 275.35 g/mol .[1][2] This compound belongs to the class of β-keto esters, a versatile functional group in organic synthesis. The structure incorporates a benzyl-protected piperidine ring, a common scaffold in medicinal chemistry, and a reactive 3-oxobutanoate moiety.[3] This unique combination of structural features makes it a valuable intermediate for the synthesis of more complex molecules, particularly in the fields of pharmaceutical and agrochemical research.[4] This guide provides a comprehensive overview of its chemical properties, including a detailed analysis of its synthesis, reactivity, and physicochemical characteristics, tailored for researchers and professionals in drug development.

Physicochemical Properties

Property	Predicted Value/Information	Source/Justification
Molecular Formula	C₁₆H₂₁NO₃	[2]
Molecular Weight	275.35 g/mol	[2]
Appearance	Colorless to pale yellow oil or solid	Based on related compounds like benzyl acetoacetate.[1]
Boiling Point	> 300 °C (decomposes)	High molecular weight and polarity suggest a high boiling point, likely with decomposition.
Melting Point	Not available	Likely a low-melting solid or an oil at room temperature.
Solubility	Soluble in common organic solvents (e.g., chloroform, methanol, ethyl acetate); sparingly soluble in water.	The benzyl and piperidine moieties confer organic solubility, while the ester and keto groups provide some polarity.
pKa	~8-9 (for the piperidinium ion)	The piperidine nitrogen is a tertiary amine, with a pKa similar to other N-alkylated piperidines.

Spectroscopic Characterization

The structural features of 1-Benzylpiperidin-3-yl 3-oxobutanoate give rise to a predictable spectroscopic signature.

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the benzyl group (aromatic protons around 7.2-7.4 ppm and a singlet for the benzylic CH₂ around 3.5 ppm), the piperidine ring protons (complex multiplets in the 1.5-3.0 ppm range), the methylene group of the acetoacetate moiety (a singlet around 3.4 ppm), and the terminal methyl group (a singlet around 2.2 ppm).

• ¹³C NMR: The carbon NMR spectrum should display signals for the carbonyl carbons of the ester and ketone (in the 165-205 ppm region), the aromatic carbons of the benzyl group (127-140 ppm), the benzylic carbon (~60-65 ppm), and the carbons of the piperidine and acetoacetate moieties.

• Infrared (IR) Spectroscopy: The IR spectrum will be characterized by strong absorption bands for the C=O stretching vibrations of the ester (around 1740 cm⁻¹) and the ketone (around 1720 cm⁻¹). C-H stretching vibrations for the aromatic and aliphatic portions will also be present.

• Mass Spectrometry (MS): The mass spectrum should show a molecular ion peak (M⁺) at m/z = 275. The fragmentation pattern would likely involve the loss of the benzyl group (m/z = 91) and cleavage of the ester bond.

Synthesis and Mechanistic Insights

The synthesis of 1-Benzylpiperidin-3-yl 3-oxobutanoate can be logically approached through the esterification of 1-benzyl-3-piperidinol. A documented method involves the reaction with diketene.[5]

Synthetic Workflow

Sources

• 1. 1-Benzyl-4-Piperidine acetic acid ethylester synthesis - chemicalbook [chemicalbook.com]
• 2. 85387-34-4 | 1-Benzylpiperidin-3-yl 3-oxobutanoate - AiFChem [aifchem.com]
• 3. Design, Synthesis, and Evaluation of 1-Benzylpiperidine and 1-Benzoylpiperidine Derivatives as Dual-Target Inhibitors of Acetylcholinesterase and Serotonin Transporter for Alzheimer′s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 1-Benzyl-3-Piperidinol Exporters Suppliers & Manufacturers [sgtlifesciences.com]
• 5. prepchem.com [prepchem.com]

1-Benzylpiperidin-3-yl 3-oxobutanoate molecular structure and formula C16H21NO3.

An In-Depth Technical Guide to 1-Benzylpiperidin-3-yl 3-oxobutanoate (C16H21NO3)

Foreword

This technical guide provides a comprehensive scientific overview of 1-Benzylpiperidin-3-yl 3-oxobutanoate, a heterocyclic compound of interest in synthetic and medicinal chemistry. As a Senior Application Scientist, my objective is to present not just a collection of data, but a cohesive narrative that explains the causality behind synthetic strategies and analytical methodologies. This document is structured to provide researchers, scientists, and drug development professionals with a foundational understanding of this molecule, from its synthesis to its structural characterization and potential applications. The protocols described herein are designed as self-validating systems, grounded in established chemical principles and supported by authoritative references.

Compound Identification and Structural Overview

Nomenclature and Chemical Identity

The subject of this guide is the organic compound with the molecular formula C16H21NO3 . A comprehensive identification is provided in the table below.

Identifier	Value
Systematic IUPAC Name	1-benzylpiperidin-3-yl 3-oxobutanoate[1]
Common Synonyms	1-benzylpiperidin-3-yl acetoacetate; Acetoacetic acid-N-benzyl-3-piperidinyl ester; (1-benzyl-3-piperidyl) 3-oxobutanoate[1][2][3]
CAS Number	85387-34-4[1][2][3]
Molecular Formula	C16H21NO3[2]
Molecular Weight	275.34 g/mol [2]

Molecular Structure

1-Benzylpiperidin-3-yl 3-oxobutanoate is characterized by a central piperidine ring N-substituted with a benzyl group. The acetoacetate moiety is attached as an ester at the 3-position of the piperidine ring. This structure combines a flexible saturated heterocycle with an aromatic group and a reactive β-ketoester functionality, making it a versatile synthetic intermediate.[4]

Figure 2: Proposed Synthetic Workflow

Experimental Protocol: Synthesis of 1-Benzyl-3-piperidinol (Intermediate)

This protocol is adapted from established procedures for the reduction of N-benzyl piperidones. [5]

• 1. Free-Basing: To a suspension of 1-benzyl-3-piperidone hydrochloride (1.0 eq) in ethyl acetate, add a saturated aqueous solution of potassium carbonate (K₂CO₃) and stir until the solid dissolves. Separate the organic layer, and extract the aqueous layer twice with ethyl acetate. Combine the organic extracts, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the free base as an oil.

• 2. Reduction: Dissolve the 1-benzyl-3-piperidone free base (1.0 eq) in absolute ethanol. Cool the solution to 0 °C in an ice bath. Add sodium borohydride (NaBH₄) (1.0-1.2 eq) portion-wise over 15 minutes, ensuring the temperature remains below 10 °C.

• 3. Reaction Monitoring & Workup: Allow the reaction to warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC). Upon completion, cautiously add 1 M hydrochloric acid (HCl) to quench the excess NaBH₄. Adjust the pH to >12 with 3 M sodium hydroxide (NaOH).

• 4. Extraction and Purification: Extract the aqueous mixture three times with dichloromethane (DCM). Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo to yield crude 1-benzyl-3-piperidinol. The product is often of sufficient purity for the next step, but can be further purified by vacuum distillation if necessary. [5]

Experimental Protocol: Synthesis of 1-Benzylpiperidin-3-yl 3-oxobutanoate

This procedure is based on the known reactivity of alcohols with diketene to form acetoacetate esters. [6][7]

• 1. Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 1-benzyl-3-piperidinol (1.0 eq) in a suitable aprotic solvent such as anhydrous tetrahydrofuran (THF) or dichloromethane (DCM).

• 2. Reagent Addition: Cool the solution to 0 °C. Add diketene (1.05 eq) dropwise via the dropping funnel over 20-30 minutes. Caution: Diketene is a lachrymator and toxic; handle only in a well-ventilated fume hood.

• 3. Reaction: Allow the mixture to stir at 0 °C for one hour, then warm to room temperature and stir for an additional 12-16 hours.

• 4. Workup: Monitor the reaction by TLC. Upon completion, concentrate the reaction mixture under reduced pressure to remove the solvent. The resulting crude oil is then subjected to purification.

Purification Protocol

The crude product is purified by flash column chromatography on silica gel. [7]

• 1. Column Preparation: Pack a silica gel column using a slurry method with the chosen eluent system.

• 2. Elution: A common eluent system for compounds of this polarity is a mixture of chloroform and methanol (e.g., 9:1 v/v). [7]The polarity can be adjusted based on TLC analysis.

• 3. Fraction Collection: Collect fractions and analyze by TLC. Combine the fractions containing the pure product.

• 4. Final Step: Remove the solvent from the combined pure fractions under reduced pressure to yield 1-Benzylpiperidin-3-yl 3-oxobutanoate as an oil or low-melting solid.

Spectroscopic and Physicochemical Characterization

As this compound is a specialized intermediate, publicly available spectral data is scarce. The following characterization data is predicted based on established principles of spectroscopy and analysis of its structural motifs.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the structural confirmation of the target molecule. The keto-enol tautomerism inherent to β-keto esters may lead to two sets of signals, though the keto form is typically predominant in non-polar solvents like CDCl₃. [8]

Predicted ¹H NMR Data (Keto Form, CDCl₃, 400 MHz)
Assignment	Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)
Aromatic-H (benzyl)	7.25-7.40	m	5H	-
CH-O (piperidine C3-H)	~4.9-5.1	m	1H	-
CH₂-Ph (benzylic)	~3.55	s	2H	-
CO-CH₂-CO (acetoacetate)	~3.45	s	2H	-
N-CH₂ (piperidine C2, C6)	~2.2-2.8	m	4H	-
CH₃ (acetoacetate)	~2.28	s	3H	-

| CH₂ (piperidine C4, C5) | ~1.5-2.0 | m | 4H | - |

Predicted ¹³C NMR Data (CDCl₃, 100 MHz)
Assignment	Chemical Shift (δ, ppm)
C=O (ketone)	~200.5
C=O (ester)	~167.0
Aromatic C (quat., benzyl)	~138.0
Aromatic CH (benzyl)	~129.2, 128.4, 127.2
CH-O (piperidine C3)	~70.0
CH₂-Ph (benzylic)	~63.0
N-CH₂ (piperidine C2, C6)	~54.0, ~50.0
CO-CH₂-CO (acetoacetate)	~50.1
CH₂ (piperidine C4, C5)	~30.0, ~24.0
CH₃ (acetoacetate)	~30.0

Infrared (IR) Spectroscopy

The IR spectrum provides definitive evidence for the key functional groups present. For β-keto esters, two distinct carbonyl stretching frequencies are expected. [9]

Predicted IR Absorption Bands
Frequency (cm⁻¹)	Assignment
~3030	Aromatic C-H stretch
~2940, 2860	Aliphatic C-H stretch
~1745	C=O stretch (ester)
~1720	C=O stretch (ketone)
~1250, 1150	C-O stretch (ester)

| ~1120 | C-N stretch (tertiary amine) |

Mass Spectrometry (MS)

Electrospray ionization (ESI) in positive mode is ideal for this basic compound, and would be expected to show a strong protonated molecular ion [M+H]⁺. Electron Ionization (EI) would provide valuable fragmentation data for structural confirmation.

• Predicted Molecular Ion: [M+H]⁺ = 276.15 m/z

• Key Fragmentation Pathways (EI): The fragmentation is driven by the nitrogen atom and the benzyl group. [10][11] * α-Cleavage: The most characteristic fragmentation of N-benzyl compounds is the cleavage of the benzylic C-C bond to form the stable tropylium ion.

  • Piperidine Ring Fission: Cleavage of the bonds adjacent to the nitrogen can lead to ring-opened fragments.

Figure 3: Predicted Key Mass Spectrometry Fragmentations (EI)

Applications and Future Directions

Utility in Medicinal Chemistry

1-Benzylpiperidin-3-yl 3-oxobutanoate serves as a valuable building block for the synthesis of more complex, biologically active molecules. [4]The piperidine scaffold is a privileged structure in medicinal chemistry, appearing in numerous CNS-active drugs. The benzyl group can act as a protecting group, which can be readily removed via catalytic hydrogenation to reveal a secondary amine, allowing for further functionalization. [12]The β-ketoester moiety is also highly versatile, enabling reactions such as alkylation at the α-carbon or conversion to pyrazole and other heterocyclic systems.

Outlook

The synthetic utility of this compound lies in its trifunctional nature: a tertiary amine that can be debenzylated, an ester that can be hydrolyzed or transesterified, and a β-keto system that allows for a variety of C-C bond-forming reactions. Future research could explore its use in the combinatorial synthesis of libraries of piperidine-based compounds for high-throughput screening against various biological targets.

References

• Mass spectrometry for characterization of homologous piperidine alkaloids and their activity as acetylcholinesterase inhibitors. (2018). PubMed. Available at: [Link]

• Ester infrared spectra. (2015). ORGANIC SPECTROSCOPY INTERNATIONAL. Available at: [Link]

• The Infrared Absorption Spectra of Cyclic β-Ketoesters. (1952). Journal of the American Chemical Society. Available at: [Link]

• Kinetics and mechanism of the addition of alcohols to ketenes in diethyl ether solution in the presence of boron trifluoride. (1974). Journal of the Chemical Society, Perkin Transactions 2. Available at: [Link]

• Electrospray ionization mass spectrometry screening of piperidine alkaloids from Senna spectabilis (Fabaceae) extracts: fast identification of new constituents and co-metabolites. (2005). SciELO. Available at: [Link]

• 1-Benzyl-3-piperidinol. (2024). ChemBK. Available at: [Link]

• Design, Synthesis, and Evaluation of 1-Benzylpiperidine and 1-Benzoylpiperidine Derivatives as Dual-Target Inhibitors of Acetylcholinesterase and Serotonin Transporter for Alzheimer′s Disease. (2021). Molecules. Available at: [Link]

• Diketene. (n.d.). Wikipedia. Retrieved January 17, 2026, from [Link]

• Fragmentation of piperidine alkaloids identified in Senna spectabilis by ESI-MS/MS. (2019). ResearchGate. Available at: [Link]

• CN105622444A - Preparation method for 1-benzyl-3-piperidone hydrochloride. (2016). Google Patents.

• (1-benzyl-3-piperidyl) 3-oxobutanoate. (n.d.). LabSolutions. Retrieved January 17, 2026, from [Link]

• Synthesis of acetoacetic acid-N-benzyl-3-piperidinyl ester. (n.d.). PrepChem.com. Retrieved January 17, 2026, from [Link]

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Synonyms for 1-Benzylpiperidin-3-yl 3-oxobutanoate like 1-benzylpiperidin-3-yl acetoacetate.

An In-depth Technical Guide to 1-Benzylpiperidin-3-yl 3-oxobutanoate

Abstract

This technical guide provides a comprehensive overview of 1-benzylpiperidin-3-yl 3-oxobutanoate (CAS No. 85387-34-4), a key chemical intermediate in organic and medicinal chemistry. The document details its nomenclature, including the common synonym 1-benzylpiperidin-3-yl acetoacetate, and provides a thorough examination of its physicochemical properties, synthesis methodologies, and analytical characterization. A significant focus is placed on its primary application as a precursor in the synthesis of Benidipine, a dihydropyridine calcium channel blocker.[1] This guide is intended for researchers, chemists, and drug development professionals, offering field-proven insights into its synthesis, the rationale behind experimental choices, and self-validating quality control protocols.

Nomenclature and Chemical Identity

A precise understanding of a compound's identity is foundational for all scientific research. This section delineates the various identifiers and structural representations for the target molecule.

Primary Identifiers

The compound is unequivocally identified by its Chemical Abstracts Service (CAS) number and its systematic IUPAC name.

• CAS Number : 85387-34-4[1][][3]

• IUPAC Name : (1-benzylpiperidin-3-yl) 3-oxobutanoate[][3][4]

Common Synonyms

In scientific literature and commercial catalogs, several synonyms are used interchangeably.

• 1-Benzylpiperidin-3-yl acetoacetate[1][]

• N-benzyl-3-piperidyl acetoacetate[3]

• acetoacetic acid-N-benzyl-3-piperidinyl ester[3]

Molecular Structure and Representations

Structural representations are crucial for understanding the molecule's connectivity and are provided in standard chemical formats.

• Molecular Formula : C₁₆H₂₁NO₃[][3][4]

• Canonical SMILES : CC(=O)CC(=O)OC1CCCN(C1)CC2=CC=CC=C2[][4]

• InChI : InChI=1S/C16H21NO3/c1-13(18)10-16(19)20-15-8-5-9-17(12-15)11-14-6-3-2-4-7-14/h2-4,6-7,15H,5,8-12H2,1H3[][4]

Caption: 2D Structure of 1-Benzylpiperidin-3-yl 3-oxobutanoate.

Physicochemical Properties

The physical and chemical properties of the compound are essential for designing synthetic routes, purification strategies, and analytical methods.

Computed Properties

The following table summarizes key computed properties for 1-benzylpiperidin-3-yl 3-oxobutanoate.

Property	Value	Source
Molecular Weight	275.34 g/mol	[]
Accurate Mass	275.152 g/mol	[4]
XLogP3	2.1	PubChem
Hydrogen Bond Donor Count	0	PubChem
Hydrogen Bond Acceptor Count	4	PubChem
Rotatable Bond Count	5	PubChem

Spectroscopic Data and Tautomerism

A defining characteristic of acetoacetate esters is their existence as an equilibrium mixture of keto and enol tautomers.[5] This dynamic equilibrium is readily observable by ¹H-NMR spectroscopy, which allows for the direct measurement of both forms in solution.[5]

• Keto Form : Characterized by a singlet for the α-methylene protons (O=C-CH₂-C=O) typically appearing around 3.4-3.6 ppm. The acetyl methyl protons (CH₃-C=O) appear as a singlet around 2.2-2.3 ppm.

• Enol Form : The presence of the C=C double bond and the enolic hydroxyl group significantly alters the spectrum. A vinylic proton signal appears around 5.0-5.1 ppm, and the enolic hydroxyl proton gives a broad signal further downfield, often around 12.0 ppm. The acetyl methyl protons in the enol form are shifted slightly upfield to around 1.9-2.0 ppm.

The equilibrium ratio is solvent-dependent, with non-polar solvents favoring the intramolecularly hydrogen-bonded enol form. This property is not a flaw but a fundamental chemical behavior that must be understood during characterization.[5]

Caption: Keto-Enol Tautomerism of the Acetoacetate Moiety.

Synthesis and Manufacturing

The synthesis of 1-benzylpiperidin-3-yl 3-oxobutanoate is a straightforward esterification. The process is best understood through a retrosynthetic approach, which identifies the key starting materials.

Retrosynthetic Analysis

The target ester can be disconnected at the ester linkage, revealing the precursor alcohol, 1-benzyl-3-piperidinol, and an acetoacetylating agent. This is the most logical and industrially viable approach.

Caption: Retrosynthetic pathway for the target molecule.

Precursor Synthesis: 1-Benzyl-3-piperidinol

The alcohol precursor is typically synthesized via the reduction of the corresponding ketone.

Protocol: Synthesis of 1-Benzyl-3-piperidinol from 1-Benzyl-3-piperidone [6]

• Materials :

  • N-benzyl-3-piperidone hydrochloride

  • Potassium carbonate (K₂CO₃)

  • Ethyl acetate

  • Ethanol

  • Sodium borohydride (NaBH₄)

  • 1.0 N Hydrochloric acid (HCl)

  • 3.0 N Potassium hydroxide (KOH)

  • Dichloromethane (DCM)

  • Anhydrous sodium sulfate (Na₂SO₄)

• Procedure :

  • Step 1: Free Base Formation. N-benzyl-3-piperidone hydrochloride is converted to its free base by dissolving it in water and adding an aqueous solution of K₂CO₃ until the pH is basic. The free base is then extracted with ethyl acetate.

  • Causality : The hydrochloride salt is often the commercially available form due to its stability. Neutralization is required to liberate the reactive free amine/ketone for the subsequent reduction.

  • Step 2: Reduction. The ethyl acetate solution containing the free base is concentrated. The resulting residue is dissolved in ethanol. Sodium borohydride (NaBH₄) is added portion-wise at room temperature. The reaction is stirred overnight.

  • Causality : NaBH₄ is a mild and selective reducing agent, ideal for converting the ketone to a secondary alcohol without affecting the benzyl group or the tertiary amine. Ethanol is a suitable protic solvent for this reduction.

  • Step 3: Work-up and Extraction. The reaction mixture is concentrated under vacuum. The residue is dissolved in 1.0 N HCl and washed with diethyl ether to remove non-basic impurities. The aqueous phase is then basified to pH >12 with 3.0 N KOH.

  • Causality : The acidic wash protonates the product, rendering it water-soluble and separating it from unreacted starting material or non-polar byproducts. Subsequent basification deprotonates the product, allowing it to be extracted into an organic solvent.

  • Step 4: Isolation. The product is extracted three times with dichloromethane. The combined organic phases are dried over anhydrous Na₂SO₄, filtered, and concentrated under vacuum to yield the crude product, 1-benzyl-3-piperidinol.[6]

Core Synthesis Protocol: Esterification

This protocol describes the formation of the target ester from the precursor alcohol.

Protocol: Acetoacetylation of 1-Benzyl-3-piperidinol

• Materials :

  • 1-Benzyl-3-piperidinol (CAS: 14813-01-5)[7][8]

  • Acetoacetyl chloride or Diketene

  • Anhydrous aprotic solvent (e.g., Dichloromethane, Tetrahydrofuran)

  • Tertiary amine base (e.g., Triethylamine, Pyridine)

  • Saturated aqueous sodium bicarbonate (NaHCO₃)

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

• Procedure :

  • Step 1: Reaction Setup. In a flame-dried flask under an inert atmosphere (e.g., Nitrogen), dissolve 1-benzyl-3-piperidinol and a tertiary amine base (1.2 equivalents) in the anhydrous solvent. Cool the mixture to 0 °C in an ice bath.

  • Causality : An inert atmosphere and anhydrous conditions are critical as acetoacetyl chloride is highly reactive towards water. The tertiary amine base acts as an acid scavenger, neutralizing the HCl byproduct generated during the reaction, which would otherwise protonate the starting material and halt the reaction.

  • Step 2: Acylating Agent Addition. Slowly add acetoacetyl chloride (1.1 equivalents) dropwise to the cooled solution, maintaining the internal temperature below 5 °C. After the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours.

  • Causality : Slow, cooled addition is a standard safety and control measure for reactive acyl chlorides to manage the exothermic nature of the reaction.

  • Step 3: In-Process Control. Monitor the reaction progress by Thin-Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until the starting alcohol is consumed.

  • Step 4: Quenching and Work-up. Quench the reaction by slowly adding water. Transfer the mixture to a separatory funnel and wash sequentially with saturated aqueous NaHCO₃, water, and brine.

  • Causality : The NaHCO₃ wash neutralizes any remaining acid and removes the hydrochloride salt of the tertiary amine base.

  • Step 5: Isolation and Purification. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to yield pure 1-benzylpiperidin-3-yl 3-oxobutanoate.

Caption: Overall workflow for the synthesis of the target compound.

Analytical Characterization and Quality Control

Rigorous analytical testing ensures the identity, purity, and quality of the synthesized compound. A combination of chromatographic and spectroscopic methods is employed.

• High-Performance Liquid Chromatography (HPLC) : The primary technique for assessing purity. A reversed-phase C18 column with a mobile phase of acetonitrile/water gradient is typically effective. Purity should be ≥98% for research applications.

• Nuclear Magnetic Resonance (NMR) Spectroscopy : Confirms the molecular structure. The ¹H-NMR spectrum should show characteristic signals for the benzyl group (aromatic protons ~7.2-7.4 ppm, benzylic CH₂ ~3.5 ppm), the piperidine ring protons, and the distinct signals for the keto and enol tautomers of the acetoacetate moiety as described in Section 2.2.[5][9][10]

• Mass Spectrometry (MS) : Confirms the molecular weight. For C₁₆H₂₁NO₃, the expected [M+H]⁺ ion would be m/z 276.159.

• Infrared (IR) Spectroscopy : Provides functional group information. Expect strong carbonyl (C=O) stretching bands around 1715 cm⁻¹ (ketone) and 1740 cm⁻¹ (ester).

Applications in Research and Drug Development

While a versatile building block, the primary documented application of 1-benzylpiperidin-3-yl 3-oxobutanoate is in pharmaceutical synthesis.[11]

Intermediate in the Synthesis of Benidipine

1-Benzylpiperidin-3-yl 3-oxobutanoate is a registered intermediate in the synthesis of Benidipine.[1] Benidipine is a potent, long-acting calcium channel blocker of the dihydropyridine class, used clinically as an antihypertensive agent. The benzylpiperidine moiety of the title compound is incorporated into the final structure of the drug.

The Benzylpiperidine Scaffold in Medicinal Chemistry

The 1-benzylpiperidine structural motif is a privileged scaffold in medicinal chemistry, particularly for targeting the central nervous system (CNS).[12] Derivatives have been explored for a wide range of biological activities, including:

• Acetylcholinesterase (AChE) inhibitors for the treatment of Alzheimer's disease.[13][14]

• Muscarinic M3 selective antagonists .[6]

• Rho kinase inhibitors .[6]

• NMDA receptor antagonists .[15]

The utility of 1-benzylpiperidin-3-yl 3-oxobutanoate as a building block allows researchers to access novel derivatives within this important chemical class.[11][15]

Safety, Handling, and Storage

While specific safety data for 1-benzylpiperidin-3-yl 3-oxobutanoate is not extensively published, a conservative approach based on its precursors is warranted.

• Handling : Handle in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves. The precursor, 1-benzyl-3-piperidinol, is classified as acutely toxic and an irritant.[16][17][18]

• Storage : Store in a tightly sealed container in a cool, dry place. For long-term stability, storage under an inert atmosphere is recommended.

• Disposal : Dispose of waste in accordance with local, state, and federal regulations for chemical waste.

References

• MySkinRecipes. (n.d.). 1-Benzylpiperidin-3-yl 3-oxobutanoate. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Acetoacetic-Ester Synthesis. Retrieved from [Link]

• PubChem. (n.d.). (S)-1-Benzyl-3-hydroxypiperidine. Retrieved from [Link]

• Google Patents. (n.d.). CN110734393B - Preparation method of N-benzyl-3-oxopiperidine-4-carboxylic acid ethyl ester hydrochloride.

• PMC. (2025, July 21). Design, Synthesis, and Evaluation of 1-Benzylpiperidine and 1-Benzoylpiperidine Derivatives as Dual-Target Inhibitors of Acetylcholinesterase and Serotonin Transporter for Alzheimer′s Disease. Retrieved from [Link]

• Usiena air. (2023, November 2). Design, synthesis, ADME and biological evaluation of benzylpiperidine and benzylpiperazine derivatives as novel reversible. Retrieved from [Link]

• Master Organic Chemistry. (2025, June 5). The Malonic Ester and Acetoacetic Ester Synthesis. Retrieved from [Link]

• ResearchGate. (n.d.). ¹H-NMR spectra of methyl acetoacetate (top), cellulose acetoacetate.... Retrieved from [Link]

• PubMed. (1995, March 31). Design and synthesis of 1-heteroaryl-3-(1-benzyl-4-piperidinyl)propan-1-one derivatives as potent, selective acetylcholinesterase inhibitors. Retrieved from [Link]

• ACS Publications. (n.d.). Gas-phase proton NMR studies of keto-enol tautomerism of acetylacetone, methyl acetoacetate, and ethyl acetoacetate. Retrieved from [Link]

• PlantaeDB. (n.d.). Benzyl acetoacetate - Chemical Compound. Retrieved from [Link]

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A Technical Guide to the Solubility Profile of 1-Benzylpiperidin-3-yl 3-oxobutanoate in Organic Solvents for Drug Development Applications

Abstract

This technical guide provides a comprehensive framework for understanding and determining the solubility profile of 1-Benzylpiperidin-3-yl 3-oxobutanoate, a piperidine derivative of interest in pharmaceutical research. In the absence of extensive public data, this document serves as a predictive and methodological guide for researchers and drug development professionals. We will explore the theoretical underpinnings of its solubility based on its molecular structure, outline robust experimental protocols for accurate solubility determination, and discuss the critical implications of these findings for preclinical and formulation development. The methodologies presented are designed to be self-validating, ensuring the generation of reliable and reproducible data essential for advancing new chemical entities.

Introduction: The Critical Role of Solubility in Drug Discovery

Solubility is a fundamental physicochemical property that dictates the developability of a new chemical entity (NCE).[1][2] For a compound like 1-Benzylpiperidin-3-yl 3-oxobutanoate, understanding its behavior in various organic solvents is a prerequisite for virtually all subsequent stages of research and development. From initial biological screening in DMSO-based assays to the development of stable formulations for preclinical and clinical studies, a well-characterized solubility profile is indispensable.[3][4] Poor solubility can lead to inaccurate assay results, low bioavailability, and significant formulation challenges, ultimately hindering the therapeutic potential of a promising compound.[5]

This guide will provide both theoretical insights and practical, step-by-step methodologies to empower researchers to thoroughly characterize the solubility of 1-Benzylpiperidin-3-yl 3-oxobutanoate.

Molecular Structure and Predicted Solubility Characteristics

The solubility of a compound is intrinsically linked to its molecular structure.[6] Let's dissect the key features of 1-Benzylpiperidin-3-yl 3-oxobutanoate (Molecular Formula: C16H21NO3, Molecular Weight: 275.34 g/mol ) to anticipate its solubility profile.[7]

• The Piperidine Ring: The core piperidine structure is a saturated heterocycle containing a tertiary amine. This nitrogen atom can act as a hydrogen bond acceptor, which can enhance solubility in protic solvents.

• The Benzyl Group: The non-polar, aromatic benzyl group attached to the piperidine nitrogen introduces significant lipophilicity. This moiety will favor interactions with non-polar and moderately polar aprotic solvents through van der Waals forces.[6]

• The 3-oxobutanoate Ester: This ester group provides polarity to the molecule. The carbonyl oxygens can act as hydrogen bond acceptors, contributing to solubility in a range of solvents.[8] The presence of the ester linkage, however, makes the compound susceptible to hydrolysis, particularly in the presence of strong acids or bases, a factor to consider during long-term solubility studies.

Predicted Solubility:

Based on this structural analysis, we can predict that 1-Benzylpiperidin-3-yl 3-oxobutanoate will exhibit good solubility in a range of polar aprotic and moderately polar protic organic solvents. Its solubility is likely to be lower in highly non-polar solvents like hexanes and also limited in highly polar, aqueous systems due to the hydrophobic benzyl group. Information on a related precursor, 1-benzyl-3-piperidinol, indicates its solubility in common organic solvents such as dimethyl sulfoxide (DMSO), N,N-dimethylformamide (DMF), dichloromethane, ethyl acetate, and alcohols like methanol and ethanol, with poor solubility in water.[9] This lends support to our predictions for the target compound.

Experimental Determination of Solubility

A systematic approach to solubility determination is crucial for generating reliable data. We will outline two key methodologies: kinetic and thermodynamic solubility determination.[10]

Experimental Workflow

The general workflow for determining the solubility of 1-Benzylpiperidin-3-yl 3-oxobutanoate is depicted below.

Caption: General workflow for equilibrium solubility determination.

Thermodynamic (Equilibrium) Solubility: The Gold Standard

Thermodynamic solubility is the saturation concentration of a compound in a solvent at equilibrium. The shake-flask method is the universally accepted "gold standard" for this determination.[11]

Protocol: Shake-Flask Method for Thermodynamic Solubility

• Preparation:

  • Accurately weigh an excess amount of 1-Benzylpiperidin-3-yl 3-oxobutanoate into a series of clear glass vials. The excess solid should be visually apparent.

  • Add a precise volume of the desired organic solvent (e.g., 1 mL) to each vial. A range of solvents with varying polarities should be tested (see Table 1).

  • Seal the vials tightly to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a shaker or on a rotator in a temperature-controlled environment (typically 25 °C or 37 °C for biological relevance).[12]

  • Agitate the samples for a sufficient time to reach equilibrium. A preliminary time-to-equilibrium study should be conducted, but 24 to 48 hours is a common starting point.[4]

• Phase Separation:

  • After equilibration, allow the vials to stand undisturbed to let the excess solid settle.

  • To separate the saturated supernatant from the undissolved solid, either:

    • Centrifuge the vials at a high speed (e.g., 14,000 rpm for 15 minutes).

    • Filter the suspension using a chemically compatible syringe filter (e.g., PTFE). Note that filtration can sometimes underestimate solubility due to compound adsorption to the filter material.[3]

• Analysis:

  • Carefully aspirate an aliquot of the clear supernatant.

  • Dilute the aliquot with a suitable solvent to a concentration within the linear range of the analytical method.

  • Quantify the concentration of 1-Benzylpiperidin-3-yl 3-oxobutanoate in the diluted sample using a validated analytical technique, such as High-Performance Liquid Chromatography (HPLC) with UV detection. A standard calibration curve must be prepared.

• Reporting:

  • Calculate the original concentration in the saturated supernatant, accounting for the dilution factor.

  • Report the solubility in mg/mL or mmol/L. At least three replicate measurements should be performed for each solvent.[13]

Kinetic Solubility

Kinetic solubility measures the concentration at which a compound, added from a concentrated stock solution (typically in DMSO), begins to precipitate in an aqueous or buffer system.[10] While more relevant for early-stage biological screening, understanding the kinetic solubility in solvent mixtures can be valuable.

Protocol: Kinetic Solubility by Nephelometry

• Preparation:

  • Prepare a high-concentration stock solution of 1-Benzylpiperidin-3-yl 3-oxobutanoate in DMSO (e.g., 10 mM).

  • In a multi-well plate, add the desired organic solvent.

• Measurement:

  • Use a nephelometer to measure the baseline light scattering of the solvent.[2]

  • Make small, incremental additions of the DMSO stock solution to the solvent, with mixing.

  • Continuously monitor the light scattering. A sharp increase in scattering indicates the onset of precipitation.

• Analysis:

  • The concentration at which precipitation occurs is the kinetic solubility.

Predicted Solubility Profile and Discussion

While experimental data is pending, we can construct a hypothetical solubility profile based on the principles of "like dissolves like" and the interplay of polarity and hydrogen bonding.[6]

Table 1: Hypothetical Solubility Profile of 1-Benzylpiperidin-3-yl 3-oxobutanoate

Solvent	Solvent Type	Polarity Index	Hydrogen Bonding	Predicted Solubility (mg/mL)	Rationale
Hexane	Non-polar	0.1	None	< 1	The compound's polarity from the ester and amine is too high for this non-polar solvent.
Toluene	Non-polar Aromatic	2.4	None	5 - 20	The benzyl group will interact favorably with the aromatic solvent.
Dichloromethane	Polar Aprotic	3.1	Acceptor	> 100	Good balance of polarity to dissolve the ester and amine, without strong hydrogen bonding networks to overcome.
Ethyl Acetate	Polar Aprotic	4.4	Acceptor	> 100	The ester group of the solvent will interact favorably with the ester in the solute.
Acetone	Polar Aprotic	5.1	Acceptor	> 100	A good polar aprotic solvent capable of dissolving the compound.
Isopropanol	Polar Protic	3.9	Donor & Acceptor	50 - 150	The alcohol can hydrogen bond with the compound's amine and ester oxygens.
Ethanol	Polar Protic	4.3	Donor & Acceptor	50 - 150	Similar to isopropanol, a good solvent for compounds with hydrogen bond acceptors.
Methanol	Polar Protic	5.1	Donor & Acceptor	> 150	The most polar of the alcohols, expected to have strong interactions.
Acetonitrile	Polar Aprotic	5.8	Acceptor	> 100	A highly polar aprotic solvent that should readily dissolve the compound.
DMSO	Polar Aprotic	7.2	Acceptor	> 200	A very strong polar aprotic solvent, often used for initial stock solutions.
Water	Polar Protic	10.2	Donor & Acceptor	< 1	The large, non-polar benzyl group will likely render the compound poorly soluble in water.[6]

Discussion of Influencing Factors:

• Polarity: The solubility is predicted to be highest in polar aprotic solvents like DMSO, Dichloromethane, and Acetonitrile. These solvents can effectively solvate the polar ester and tertiary amine moieties without the energetic penalty of disrupting a strong hydrogen-bonding network like that in water.[14]

• Hydrogen Bonding: The ability of protic solvents like methanol and ethanol to act as hydrogen bond donors to the compound's ester carbonyls and piperidine nitrogen contributes to good solubility.[8][15] However, the highly ordered hydrogen-bonding network of water makes it a poor solvent for this molecule, as the energetic cost of creating a cavity for the non-polar benzyl group is high.[6]

• "Like Dissolves Like": The principle is clearly illustrated. The non-polar benzyl group favors less polar solvents, while the polar functional groups favor more polar solvents. The overall solubility is a balance of these competing interactions.

Conclusion and Recommendations

This technical guide provides a robust framework for approaching the solubility characterization of 1-Benzylpiperidin-3-yl 3-oxobutanoate. Based on its molecular structure, it is predicted to be highly soluble in a range of polar aprotic and protic organic solvents, with limited solubility in non-polar and aqueous media.

It is strongly recommended that researchers undertake a comprehensive experimental determination of the thermodynamic solubility using the shake-flask method in a diverse panel of organic solvents. This data will be invaluable for:

• Informing the selection of appropriate solvents for chemical reactions and purifications.

• Ensuring the reliability of biological screening data by using appropriate stock concentrations and final assay conditions.

• Guiding early-stage formulation development for preclinical studies.

The systematic approach outlined herein will ensure the generation of high-quality, reliable solubility data, thereby accelerating the research and development of 1-Benzylpiperidin-3-yl 3-oxobutanoate.

References

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• Hunter, C. A. (2010). Hydrogen bonding properties of non-polar solvents. Organic & Biomolecular Chemistry, 8(12), 2735-2742. [Link]

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• ChemBK. (2024). 1-N-BENZYL-3-HYDROXY-PIPERIDINE. [Link]

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An In-depth Technical Guide to the Spectroscopic Interpretation of 1-Benzylpiperidin-3-yl 3-oxobutanoate

This guide provides a detailed analysis of the spectroscopic data for 1-Benzylpiperidin-3-yl 3-oxobutanoate, a molecule incorporating the medicinally significant N-benzylpiperidine scaffold and a reactive β-keto ester moiety.[1] For researchers in drug development and organic synthesis, precise structural confirmation is paramount. This document offers a comprehensive interpretation of Nuclear Magnetic Resonance (NMR) and Liquid Chromatography-Mass Spectrometry (LC-MS) data, grounded in established chemical principles and field-proven methodologies. We will deconstruct the spectra to reveal the molecule's structural intricacies, providing not just data, but the scientific rationale behind its interpretation.

Molecular Structure and Analytical Overview

1-Benzylpiperidin-3-yl 3-oxobutanoate (Molecular Formula: C₁₆H₂₁NO₃, Molecular Weight: 275.35 g/mol ) possesses a unique combination of functional groups that yield a characteristic spectroscopic fingerprint.[2] The structure features a chiral center at the C3 position of the piperidine ring, an N-benzyl group, and a 3-oxobutanoate (acetoacetate) ester. The β-keto ester functionality is of particular interest, as these compounds can exist in equilibrium between keto and enol tautomers, a phenomenon readily studied by NMR.[3][4]

Our analytical approach leverages the strengths of two core techniques:

• NMR Spectroscopy (¹H and ¹³C): To elucidate the carbon-hydrogen framework, providing detailed information on the chemical environment, connectivity, and stereochemistry of atoms.

• Liquid Chromatography-Mass Spectrometry (LC-MS): To confirm the molecular weight and investigate fragmentation patterns, which offer corroborative structural evidence. The integration of LC with MS is a powerful tool for analyzing small molecules in complex matrices.[5]

Figure 1: Structure of 1-Benzylpiperidin-3-yl 3-oxobutanoate with atom numbering for NMR assignment.

¹H NMR Spectroscopic Analysis

Proton NMR (¹H NMR) provides the most immediate and detailed structural information. The chemical shift (δ) of each proton is dictated by its local electronic environment, while spin-spin coupling reveals the number of neighboring protons. For a molecule of this complexity, we anticipate overlapping signals, particularly within the piperidine ring, necessitating careful analysis.

The interpretation below is a predictive analysis based on established chemical shift principles and data from analogous structures, such as 1-benzylpiperidine and various β-keto esters.[3][6] The electron-withdrawing nature of the nitrogen atom and the ester's oxygen atom will deshield adjacent protons, shifting their signals downfield. Protons on the benzyl group will appear in the aromatic region, while the aliphatic protons of the piperidine and butanoate moieties will appear upfield.

Proton Assignment (Atom No.)	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Rationale
H-9, H-10, H-11	~7.20 - 7.40	Multiplet (m)	5H	Aromatic protons of the benzyl group.
H-3	~4.80 - 5.10	Multiplet (m)	1H	Methine proton adjacent to the ester oxygen, significantly deshielded.
H-7	~3.50 - 3.65	Singlet (s)	2H	Methylene protons of the benzyl group (N-CH₂-Ph). Appears as a singlet due to no adjacent protons.
H-14	~3.40 - 3.50	Singlet (s)	2H	Methylene protons between two carbonyl groups (keto-enol tautomerism can affect this).[3]
H-2, H-6 (axial/equatorial)	~2.20 - 2.90	Multiplet (m)	4H	Piperidine protons adjacent to nitrogen; complex splitting due to coupling with each other and adjacent protons.[7]
H-16	~2.25	Singlet (s)	3H	Methyl protons adjacent to a carbonyl group.
H-4, H-5 (axial/equatorial)	~1.50 - 2.10	Multiplet (m)	4H	Remaining piperidine ring protons, appearing in the more shielded aliphatic region.[8]

digraph "H-H_Correlations" {
rankdir=LR;
node [shape=circle, style=filled, fillcolor="#F1F3F4", fontcolor="#202124", fontsize=10, width=0.6];
edge [color="#4285F4", penwidth=1.5];
// Define nodes
H3 [label="H³"];
H2 [label="H²"];
H4 [label="H⁴"];
H5 [label="H⁵"];
H6 [label="H⁶"];
// Define relationships (couplings)
H3 -> {H2 H4} [label=" J-coupling", fontsize=8, fontcolor="#5F6368"];
H2 -> H6 [style=invis]; // for layout
H4 -> H5 [label=" J-coupling", fontsize=8, fontcolor="#5F6368"];
H5 -> H6 [label=" J-coupling", fontsize=8, fontcolor="#5F6368"];
H6 -> H2 [label=" J-coupling", fontsize=8, fontcolor="#5F6368"];
// Invisible edges to enforce hierarchy
H3 -> H4 [style=invis];
}

Figure 2: Simplified ¹H-¹H coupling network within the piperidine ring.

¹³C NMR Spectroscopic Analysis

Carbon NMR (¹³C NMR) complements the ¹H NMR data by defining the carbon backbone of the molecule. While it doesn't typically show coupling information in standard acquisitions (proton-decoupled), the chemical shift of each carbon is highly indicative of its functional group.

Carbonyl carbons (ketone and ester) are the most deshielded, appearing furthest downfield (>160 ppm). Aromatic carbons appear in the 120-140 ppm range. Carbons bonded to heteroatoms (N or O) are shifted downfield relative to simple alkanes, which appear in the most upfield region. The predicted shifts are based on data for similar N-benzylpiperidine structures and β-keto esters.[3][6]

Carbon Assignment (Atom No.)	Predicted Chemical Shift (δ, ppm)	Rationale
C-15 (Ketone C=O)	~200 - 205	Ketone carbonyl carbon, highly deshielded.
C-13 (Ester C=O)	~167 - 172	Ester carbonyl carbon.
C-8 (Quaternary Phenyl)	~138 - 140	Benzyl group's quaternary carbon attached to the methylene.
C-9, C-10, C-11, C-12	~127 - 130	Aromatic carbons of the benzyl ring.
C-3	~68 - 72	Piperidine carbon bonded to the ester oxygen.
C-7	~63 - 65	Benzyl methylene carbon (N-C H₂-Ph).
C-2, C-6	~53 - 56	Piperidine carbons adjacent to the nitrogen atom.[6]
C-14	~50 - 52	Methylene carbon between the two carbonyl groups.
C-4, C-5	~24 - 30	Aliphatic carbons of the piperidine ring.
C-16	~29 - 31	Methyl carbon of the acetoacetyl group.

LC-MS Analysis and Fragmentation

LC-MS is employed to confirm the molecular mass and provide structural information through fragmentation analysis. Using a soft ionization technique like Electrospray Ionization (ESI), we expect to primarily observe the protonated molecule [M+H]⁺. Subsequent fragmentation (MS/MS) of this ion reveals characteristic losses that help confirm the structure.

• Molecular Formula: C₁₆H₂₁NO₃

• Exact Mass: 275.1521

• Expected [M+H]⁺ Ion: m/z 276.1594

The fragmentation of N-benzylpiperidine derivatives is often dominated by cleavage of bonds alpha to the nitrogen atom, leading to the formation of stable iminium ions.[9] For the butanoate portion, cleavage alpha to the carbonyl groups and McLafferty rearrangements are common.[10]

• Alpha-Cleavage (Major Pathway): The most favorable fragmentation is the cleavage of the C-C bond between the phenyl group and the methylene bridge, leading to the loss of a benzyl radical and formation of a tropylium cation at m/z 91. The remaining piperidine ester fragment would be at m/z 184.

• Piperidine Ring Fragmentation: Another key fragmentation involves the formation of the N-benzyl iminium ion at m/z 174 via cleavage of the piperidine ring.

• Ester Moiety Fragmentation: Loss of the entire 3-oxobutanoate group via cleavage of the C-O ester bond would result in an ion at m/z 174. The neutral loss would be 101 Da.

m/z (Predicted)	Proposed Fragment	Rationale
276.16	[C₁₆H₂₂NO₃]⁺	Protonated parent molecule [M+H]⁺.
184.10	[C₉H₁₄NO₃]⁺	Loss of the benzyl group (C₇H₇, 91 Da) from the parent ion.
174.12	[C₁₂H₁₆N]⁺	Formation of the 1-benzyl-2,3,4,5-tetrahydropyridin-1-ium ion via ring opening and rearrangement.[9]
91.05	[C₇H₇]⁺	Tropylium ion, a very stable and characteristic fragment for benzyl groups.

digraph "Fragmentation_Pathway" {
graph [splines=ortho];
node [shape=box, style="rounded,filled", fillcolor="#F1F3F4", fontcolor="#202124", fontsize=10];
edge [color="#EA4335", penwidth=1.5, fontsize=9, fontcolor="#5F6368"];
M [label="[M+H]⁺\nm/z = 276.16"];
F174 [label="Fragment\nm/z = 174.12"];
F91 [label="Tropylium Ion\nm/z = 91.05"];
F184 [label="Fragment\nm/z = 184.10"];
M -> F174 [label="  - C₄H₅O₂ (Acetoacetyl)"];
M -> F91 [label="  - C₉H₁₄NO₃"];
M -> F184 [label="  - C₇H₇ (Benzyl)"];
}

Figure 3: Proposed major fragmentation pathways for 1-Benzylpiperidin-3-yl 3-oxobutanoate in ESI-MS.

Experimental Protocols

Scientific integrity demands reproducible and well-documented methods. The following protocols represent standard, field-proven procedures for the analysis of small organic molecules.

This protocol is designed for acquiring high-resolution spectra of small molecules.[11][12]

• Material Weighing: Accurately weigh 10-20 mg of 1-Benzylpiperidin-3-yl 3-oxobutanoate for ¹H NMR (or 50-100 mg for ¹³C NMR) into a clean, dry vial.[11]

• Solvent Selection: Choose a suitable deuterated solvent in which the sample is fully soluble (e.g., Chloroform-d, DMSO-d₆). For this compound, CDCl₃ is a common first choice.

• Dissolution: Add approximately 0.6-0.7 mL of the deuterated solvent to the vial.[11] Gently swirl or vortex the vial to ensure complete dissolution.

• Transfer: Using a clean glass Pasteur pipette, transfer the solution into a high-quality 5 mm NMR tube. Avoid introducing any solid particulates.

• Internal Standard (Optional but Recommended): For precise chemical shift calibration, add a small amount of an internal standard like tetramethylsilane (TMS) to the solution.

• Capping and Labeling: Securely cap the NMR tube and label it clearly with a permanent marker.

• Instrument Insertion: The sample is now ready for insertion into the NMR spectrometer for shimming and data acquisition.

This protocol outlines a general procedure for obtaining molecular weight and fragmentation data.[13]

• Stock Solution Preparation: Prepare a stock solution of the sample at a concentration of ~1 mg/mL in a high-purity solvent like methanol or acetonitrile.

• Working Solution Preparation: Dilute the stock solution with the initial mobile phase (e.g., a mixture of water and methanol/acetonitrile with 0.1% formic acid) to a final concentration of 1-10 µg/mL. The addition of formic acid aids in protonation for positive-ion ESI.

• System Configuration:

  • Column: A C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm particle size) is suitable for this type of molecule.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Acetonitrile or Methanol.

  • Flow Rate: 0.2 - 0.4 mL/min.

  • Injection Volume: 1 - 5 µL.

• Gradient Elution: Program a linear gradient, for example, starting at 5% B and increasing to 95% B over 5-10 minutes, to ensure the compound elutes as a sharp peak.

• MS Detector Settings (ESI+):

  • Ionization Mode: Electrospray Positive (ESI+).

  • Scan Range: m/z 50 - 500.

  • Capillary Voltage: 3-4 kV.

  • Source Temperature: Set as per instrument recommendation (e.g., 120 °C).

• Data Acquisition: Inject the sample and acquire both full scan MS data (to find the [M+H]⁺ ion) and tandem MS (MS/MS) data by selecting the m/z 276.16 ion as the precursor for collision-induced dissociation (CID).

Conclusion

The structural elucidation of 1-Benzylpiperidin-3-yl 3-oxobutanoate is achieved through a synergistic application of NMR and LC-MS. ¹H and ¹³C NMR spectroscopy provides a definitive map of the C-H framework, confirming the presence and connectivity of the N-benzyl, piperidine, and 3-oxobutanoate moieties. LC-MS analysis corroborates the molecular formula via accurate mass measurement of the protonated molecule and provides further structural validation through predictable fragmentation patterns, notably the formation of the characteristic tropylium ion and cleavages around the piperidine nitrogen. This comprehensive guide serves as a robust framework for the characterization of this compound and demonstrates a logical workflow applicable to similar small molecules in a research and development setting.

References

• ResearchGate. (n.d.). ¹H NMR spectrum of 1-(5-choropyridin-2-yl)-3-Phenylthiourea (HCPPT). Retrieved from [Link]

• Highly Efficient and Eco-friendly Synthesis of Tertiary Amines by Reductive Alkylation of Aldehydes with Secondary Amines over Pt Nanowires Catalyst - Supporting Information. (n.d.). Retrieved from [Link]

• ResearchGate. (n.d.). Proposed mass fragmentation pattern of 5-{1-[(4-chlorophenyl)sulfonyl]piperidin-4-yl}. Retrieved from [Link]

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Technical Guide to 1-Benzylpiperidin-3-yl 3-oxobutanoate (CAS Number 85387-34-4)

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of the chemical substance identified by CAS Number 85387-34-4, chemically known as 1-Benzylpiperidin-3-yl 3-oxobutanoate. This compound is a significant process-related impurity and a key intermediate in the synthesis of Benidipine, a potent dihydropyridine calcium channel blocker. An understanding of its synthesis, physicochemical properties, and analytical control is critical for professionals involved in the research, development, and quality assurance of Benidipine and related pharmaceutical compounds. While this substance is primarily available for research and development purposes and not for human consumption, its characterization is paramount for ensuring the purity and safety of the final active pharmaceutical ingredient (API).

Substance Identification and Physicochemical Properties

1-Benzylpiperidin-3-yl 3-oxobutanoate is an organic compound that serves as a crucial building block in pharmaceutical synthesis. Its identity and fundamental properties are summarized below.

Property	Value	Source(s)
CAS Number	85387-34-4	[1][2]
Chemical Name	1-Benzylpiperidin-3-yl 3-oxobutanoate	[1][2]
Synonyms	(1-benzyl-3-piperidyl) 3-oxobutanoate, N-benzyl-3-piperidyl acetoacetate, Benidipine Impurity 20	[1][2]
Molecular Formula	C₁₆H₂₁NO₃	[1][2]
Molecular Weight	275.34 g/mol	[1]
Appearance	Yellow oil	[3]

Regulatory Status

As a chemical intermediate and impurity, 1-Benzylpiperidin-3-yl 3-oxobutanoate is not typically registered as a standalone active substance with major regulatory agencies for therapeutic use. For instance, a REACH registration number is not available for this substance. Its control and specification are primarily addressed within the regulatory filings for the final drug product, Benidipine, under guidelines for impurities in new drug substances.

Role in Benidipine Synthesis

1-Benzylpiperidin-3-yl 3-oxobutanoate is a critical intermediate in the synthesis of Benidipine. Benidipine is a third-generation dihydropyridine calcium channel blocker that uniquely inhibits L-type, T-type, and N-type calcium channels.[4] This triple-blocking action contributes to its potent antihypertensive and organ-protective effects.

The synthesis of Benidipine typically involves the Hantzsch pyridine synthesis, where 1-Benzylpiperidin-3-yl 3-oxobutanoate is one of the key reactants, along with 3-nitrobenzaldehyde and methyl 3-aminocrotonate.[5] The purity of this intermediate is therefore crucial for the yield and purity of the final Benidipine API.

The following diagram illustrates the logical flow of Benidipine synthesis, highlighting the position of 1-Benzylpiperidin-3-yl 3-oxobutanoate as a key intermediate.

Logical workflow of Benidipine synthesis.

Synthesis Protocol

The synthesis of 1-Benzylpiperidin-3-yl 3-oxobutanoate is achieved through the transesterification of 1-benzyl-3-piperidinol with ethyl acetoacetate. The following protocol is based on established synthetic methods.[3][6]

Materials:

• 1-Benzyl-3-piperidinol

• Toluene

• Ethyl acetoacetate

• Boric acid (catalyst)

• Water

• Ethyl acetate

• Saturated brine

• Anhydrous sodium sulfate

Equipment:

• Reaction flask with a reflux condenser and distillation apparatus

• Stirrer

• Heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a suitable reaction flask, combine 1-benzyl-3-piperidinol, toluene, ethyl acetoacetate, and a catalytic amount of boric acid.

• Reflux: Heat the mixture to reflux and maintain for several hours. The progress of the reaction can be monitored by a suitable chromatographic technique (e.g., HPLC) to check for the consumption of 1-benzyl-3-piperidinol.

• Removal of Ethanol: Once the reaction has proceeded sufficiently (e.g., less than 30% of 1-benzyl-3-piperidinol remaining), configure the apparatus for distillation and remove the ethanol byproduct by atmospheric distillation. Continue until the reaction is complete.

• Work-up:

  • Cool the reaction mixture to 0-10 °C.

  • Adjust the pH to approximately 3 with an appropriate acid and extract the product into water.

  • Separate the aqueous phase and adjust its pH to approximately 7 with a suitable base.

  • Extract the product from the aqueous phase with ethyl acetate.

  • Combine the organic extracts and wash with saturated brine.

• Isolation: Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the product as a yellow oil.

The following diagram outlines the experimental workflow for the synthesis of 1-Benzylpiperidin-3-yl 3-oxobutanoate.

Experimental workflow for synthesis.

Analytical Methodologies

The control of 1-Benzylpiperidin-3-yl 3-oxobutanoate as a process-related impurity in Benidipine is crucial. High-Performance Liquid Chromatography (HPLC) and Ultra-High-Performance Liquid Chromatography (UPLC) are the most suitable techniques for its detection and quantification.

Recommended HPLC Method:

A stability-indicating reverse-phase HPLC method can be developed and validated for the analysis of Benidipine and its related substances, including 1-Benzylpiperidin-3-yl 3-oxobutanoate. The following conditions are a robust starting point based on published methods for Benidipine impurity profiling.[7][8][9]

Parameter	Recommended Condition
Column	C18 (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase A	Aqueous buffer (e.g., potassium dihydrogen phosphate), pH adjusted to 3.0 with phosphoric acid.
Mobile Phase B	Acetonitrile or Methanol
Gradient Elution	A gradient program should be optimized to achieve separation of all relevant impurities. A shallow gradient is often beneficial for closely eluting peaks.
Flow Rate	1.0 mL/min
Column Temperature	25 °C
Detection	UV at 237 nm
Injection Volume	10 µL

Method Validation:

The analytical method should be validated according to ICH Q2(R1) guidelines, including specificity, linearity, range, accuracy, precision (repeatability and intermediate precision), limit of detection (LOD), and limit of quantification (LOQ).

Pharmacological Significance

As a process-related impurity and intermediate, 1-Benzylpiperidin-3-yl 3-oxobutanoate is not intended for therapeutic use and its pharmacological profile has not been extensively studied. The primary focus is to control its presence in the final Benidipine drug substance to ensure safety and efficacy. Any potential biological activity of this impurity would be considered as part of the overall safety qualification of the impurity profile of Benidipine.

Conclusion

1-Benzylpiperidin-3-yl 3-oxobutanoate (CAS 85387-34-4) is a compound of significant interest to pharmaceutical scientists and professionals involved in the synthesis and quality control of Benidipine. Its role as a key intermediate necessitates a thorough understanding of its synthesis and the development of robust analytical methods for its control. This guide provides a foundational understanding of this substance, offering insights into its properties, synthesis, and analysis to support the development of high-quality and safe pharmaceutical products.

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Stability and Degradation Characteristics of 1-Benzylpiperidin-3-yl 3-oxobutanoate: A Technical Guide

Introduction

1-Benzylpiperidin-3-yl 3-oxobutanoate is a chemical entity featuring a piperidine ring substituted with a benzyl group and an acetoacetate moiety.[1][2] The presence of both a β-keto ester and a tertiary amine functional group suggests a complex stability profile, with susceptibility to several degradation pathways. The piperidine scaffold is a privileged structure in medicinal chemistry, frequently incorporated into a wide array of therapeutic agents due to its favorable pharmacokinetic properties and metabolic stability.[3][4][5] However, the specific substitution pattern and functional groups appended to the piperidine ring are critical determinants of a molecule's overall stability.[4] This technical guide provides an in-depth analysis of the potential stability and degradation characteristics of 1-Benzylpiperidin-3-yl 3-oxobutanoate. It is intended for researchers, scientists, and drug development professionals to inform the design of stability studies, the development of analytical methods, and the formulation of this compound.

Chemical and Physical Properties

A foundational understanding of the physicochemical properties of 1-Benzylpiperidin-3-yl 3-oxobutanoate is essential for designing robust stability studies.

Property	Value	Source
Molecular Formula	C₁₆H₂₁NO₃	[1]
Molecular Weight	275.34 g/mol	[1]
Appearance	White to off-white crystalline powder	[1]
Solubility	Soluble in organic solvents such as ethanol and dichloromethane.	[1]
Storage Conditions	2-8°C, sealed, dry, inert gas.	[2][6]

The compound's structure, featuring a tertiary amine and a β-keto ester, predisposes it to specific degradation pathways under various stress conditions.

Forced Degradation Studies: A Proactive Approach

Forced degradation, or stress testing, is a critical component of drug development that helps to elucidate the intrinsic stability of a drug substance.[7] These studies involve subjecting the compound to conditions more severe than accelerated stability testing to identify potential degradation products and pathways.[7][8] The insights gained are invaluable for developing stability-indicating analytical methods, which are crucial for ensuring the quality, safety, and efficacy of a drug product throughout its shelf life.[8][9]

Experimental Workflow for Forced Degradation

The following diagram outlines a comprehensive workflow for conducting forced degradation studies on 1-Benzylpiperidin-3-yl 3-oxobutanoate.

Caption: Workflow for forced degradation studies.

Detailed Experimental Protocols

The following protocols are based on the International Council for Harmonisation (ICH) guidelines for stability testing.[10][11][12][13][14]

1. Hydrolytic Degradation:

• Objective: To assess the susceptibility of the ester linkage to acid and base-catalyzed hydrolysis.

• Protocol:

  • Prepare a 1 mg/mL solution of 1-Benzylpiperidin-3-yl 3-oxobutanoate in a suitable organic solvent (e.g., acetonitrile or methanol).

  • For acidic hydrolysis, add an equal volume of 0.1 M hydrochloric acid.

  • For basic hydrolysis, add an equal volume of 0.1 M sodium hydroxide.

  • Incubate the solutions at a controlled temperature (e.g., 60°C).

  • Withdraw aliquots at specified time intervals (e.g., 0, 2, 4, 8, 24 hours).

  • Neutralize the aliquots before analysis.

  • Analyze the samples using a validated stability-indicating HPLC method.[9]

2. Oxidative Degradation:

• Objective: To evaluate the molecule's susceptibility to oxidation, particularly at the tertiary amine and potentially at the benzylic position.

• Protocol:

  • Prepare a 1 mg/mL solution of the compound.

  • Add a solution of hydrogen peroxide to achieve a final concentration of 3%.

  • Store the solution at room temperature, protected from light.

  • Withdraw and analyze aliquots at specified time intervals.

3. Thermal Degradation:

• Objective: To assess the thermal stability of the compound in the solid state and in solution.

• Protocol:

  • For solid-state analysis, place a known quantity of the solid compound in a controlled temperature oven (e.g., 60°C).

  • For solution-state analysis, prepare a 1 mg/mL solution and incubate at 60°C.

  • Analyze samples at predetermined time points.

4. Photolytic Degradation:

• Objective: To determine the compound's sensitivity to light exposure.

• Protocol:

  • Expose the solid compound and a solution of the compound to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter, as per ICH Q1B guidelines.[13]

  • A control sample should be stored under the same conditions but protected from light.

  • Analyze the exposed and control samples.

Potential Degradation Pathways

Based on the chemical structure of 1-Benzylpiperidin-3-yl 3-oxobutanoate, several degradation pathways can be anticipated.

Hydrolysis of the β-Keto Ester

The ester functionality is susceptible to both acid and base-catalyzed hydrolysis.[15] This would lead to the formation of 1-benzylpiperidin-3-ol and 3-oxobutanoic acid. The latter, being a β-keto acid, is prone to rapid decarboxylation, especially upon heating, to yield acetone and carbon dioxide.[15][16][17]

Caption: Hydrolytic degradation pathway.

Oxidation of the Tertiary Amine

The tertiary amine of the piperidine ring is a likely site for oxidation.[18][19] Oxidation can lead to the formation of an N-oxide.[19] Further oxidation or rearrangement could potentially lead to de-benzylation or ring-opening products.[20][21] The benzylic position is also susceptible to oxidation, which could lead to the formation of a ketone.

Caption: Oxidative degradation pathway.

Photodegradation

The aromatic benzyl group may absorb UV light, potentially leading to photolytic degradation. The piperidine ring itself can also undergo photo-oxidation, often initiated by hydroxyl radicals, which can lead to H-abstraction from either the C-H or N-H (in the case of primary or secondary amines) bonds.[22][23][24][25] For a tertiary amine like in the title compound, H-abstraction from the carbon atoms adjacent to the nitrogen is a plausible pathway, leading to the formation of iminium intermediates and subsequent degradation products.[20]

Analytical Methodologies for Stability Assessment

A robust analytical strategy is paramount for accurately assessing the stability of 1-Benzylpiperidin-3-yl 3-oxobutanoate.

Analytical Technique	Application in Stability Testing
High-Performance Liquid Chromatography (HPLC)	The cornerstone for separating and quantifying the parent compound and its degradation products. A stability-indicating method must be developed and validated.[9]
Liquid Chromatography-Mass Spectrometry (LC-MS)	Essential for the identification and structural elucidation of degradation products by providing molecular weight and fragmentation data.[26]
Nuclear Magnetic Resonance (NMR) Spectroscopy	Provides detailed structural information for the definitive identification of major degradation products.[9]
UV-Visible Spectroscopy	Can be used to monitor for changes in the chromophore of the molecule and for quantification in conjunction with HPLC.[27]

Recommendations for Stabilization and Handling

Based on the potential degradation pathways, the following recommendations are made for the handling and storage of 1-Benzylpiperidin-3-yl 3-oxobutanoate:

• Storage: The compound should be stored at refrigerated temperatures (2-8°C), protected from light and moisture, and under an inert atmosphere to minimize hydrolytic and oxidative degradation.[2][6]

• pH Control: In solution, the pH should be maintained in a slightly acidic to neutral range to minimize both acid and base-catalyzed hydrolysis of the ester. The use of appropriate buffer systems in formulations is critical.[28]

• Excipient Compatibility: Thorough excipient compatibility studies are necessary during formulation development to ensure that there are no interactions that could accelerate degradation.

Conclusion

1-Benzylpiperidin-3-yl 3-oxobutanoate is a molecule with two key reactive functional groups: a β-keto ester and a tertiary amine. This dual reactivity dictates its stability profile, with hydrolysis and oxidation being the most probable degradation pathways. A systematic approach to stability testing, including comprehensive forced degradation studies as outlined in this guide, is essential for a complete understanding of its degradation characteristics. The development of a validated stability-indicating analytical method is a prerequisite for accurate monitoring of the compound's stability over time. The insights gained from these studies will be instrumental in guiding the formulation development, establishing appropriate storage conditions, and ensuring the overall quality and safety of any potential drug product containing this molecule.

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An In-Depth Technical Guide to 1-Benzylpiperidin-3-yl 3-oxobutanoate: Classification, Synthesis, and Characterization as a Piperidine Derivative

This guide provides a comprehensive technical overview of 1-benzylpiperidin-3-yl 3-oxobutanoate, a notable piperidine derivative. Tailored for researchers, scientists, and professionals in drug development, this document delves into its structural classification, synthetic pathways, and detailed analytical characterization. The content herein is structured to offer not just procedural steps but also the scientific rationale behind the methodologies, ensuring a thorough understanding for its application in advanced scientific endeavors.

Introduction: The Significance of the Piperidine Scaffold

The piperidine ring, a six-membered nitrogen-containing heterocycle, is a highly privileged scaffold in the realm of medicinal chemistry.[1] Its prevalence in a vast array of clinically approved drugs and bioactive natural products underscores its importance. The structural versatility of the piperidine moiety allows for the fine-tuning of physicochemical properties such as lipophilicity and basicity, which are critical for optimizing pharmacokinetic and pharmacodynamic profiles.[1] The introduction of various substituents onto the piperidine ring can profoundly influence a molecule's biological activity, making functionalized piperidines a cornerstone of modern drug discovery.[2]

1-Benzylpiperidin-3-yl 3-oxobutanoate (also known by synonyms such as 1-benzylpiperidin-3-yl acetoacetate and acetoacetic acid-N-benzyl-3-piperidinyl ester) is a specific derivative that serves as a valuable intermediate in organic synthesis.[2][3] Its structure incorporates the key N-benzylpiperidine motif, which is frequently employed to modulate efficacy and physicochemical properties in drug development, often providing crucial cation-π interactions with target proteins.[4] This guide will elucidate the chemical nature, synthesis, and analytical validation of this compound, providing a robust resource for its utilization in research and development.

Structural Classification and Properties

1-Benzylpiperidin-3-yl 3-oxobutanoate is fundamentally classified as a piperidine derivative . The core of its structure is the saturated six-membered heterocycle containing one nitrogen atom.

• Substitution Pattern: The piperidine ring is substituted at two positions:

  • N1-Position: A benzyl group (-CH₂C₆H₅) is attached to the nitrogen atom. This N-benzyl group is a common feature in many pharmacologically active compounds, influencing their interaction with biological targets.[4]

  • C3-Position: A 3-oxobutanoate (acetoacetate) group is attached via an ester linkage to the carbon at the 3-position of the piperidine ring. This classifies the molecule as an ester , specifically a β-keto ester , due to the ketone functionality at the beta position relative to the ester carbonyl.

The presence of these functional groups imparts specific chemical properties to the molecule, making it a versatile building block for the synthesis of more complex, biologically active molecules, potentially targeting the central nervous system.[2]

Physicochemical Data Summary

Property	Value	Source
Molecular Formula	C₁₆H₂₁NO₃	[5]
Molecular Weight	275.34 g/mol	[5]
CAS Number	85387-34-4	[2]
Appearance	Expected to be an oil or low-melting solid	General knowledge
Storage	2-8°C, sealed, dry, inert gas	[2]

Synthesis of 1-Benzylpiperidin-3-yl 3-oxobutanoate

The synthesis of 1-benzylpiperidin-3-yl 3-oxobutanoate is most efficiently achieved through the esterification of 1-benzyl-3-hydroxypiperidine with a suitable acetoacetylating agent. A common and effective reagent for this transformation is diketene.

Causality Behind Experimental Choices

The selection of 1-benzyl-3-hydroxypiperidine as the starting material is strategic. The benzyl group serves as a protecting group for the piperidine nitrogen, preventing its reaction with the electrophilic acetoacetylating agent. The hydroxyl group at the 3-position provides a nucleophilic site for the esterification reaction. Diketene is an excellent choice as the acetoacetylating agent because it is highly reactive and the reaction proceeds under relatively mild conditions without the need for a catalyst, often with the formation of the desired product in good yield. The purification by column chromatography is necessary to remove any unreacted starting materials and byproducts to ensure the high purity of the final compound required for subsequent applications.

Experimental Workflow Diagram

Caption: A step-by-step workflow for the synthesis of 1-Benzylpiperidin-3-yl 3-oxobutanoate.

Detailed Step-by-Step Methodology

Materials:

• 1-Benzyl-3-hydroxypiperidine

• Diketene

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel (for column chromatography)

• Hexanes and Ethyl Acetate (for eluent)

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (nitrogen or argon), dissolve 1-benzyl-3-hydroxypiperidine (1.0 eq) in anhydrous THF.

• Reagent Addition: Cool the solution to 0 °C using an ice bath. To this stirred solution, add diketene (1.2 eq) dropwise via a syringe. Ensure the temperature is maintained during the addition.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir the reaction for 12-24 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Workup: Carefully quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution. Transfer the mixture to a separatory funnel and extract the aqueous layer three times with ethyl acetate.

• Isolation: Combine the organic layers and wash with brine. Dry the combined organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes as the eluent to afford the pure 1-benzylpiperidin-3-yl 3-oxobutanoate.

Analytical Characterization: A Self-Validating System

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the molecule.

Disclaimer: This is a predicted spectrum and may not exactly match experimental data.

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~7.25-7.35	m	5H	Aromatic protons (C₆H₅)
~4.90-5.00	m	1H	CH-O (piperidine C3)
~3.50	s	2H	CH₂-Ph (benzyl)
~3.45	s	2H	CH₂-C=O (acetoacetate)
~2.70-2.80	m	1H	Piperidine CH
~2.55-2.65	m	1H	Piperidine CH
~2.20	s	3H	CH₃ (acetoacetate)
~2.10-2.30	m	2H	Piperidine CH₂
~1.50-1.90	m	4H	Piperidine CH₂

Disclaimer: This is a predicted spectrum and may not exactly match experimental data.

Chemical Shift (δ, ppm)	Assignment
~200.5	C=O (keto)
~167.0	C=O (ester)
~138.0	Aromatic C (quaternary)
~129.0	Aromatic CH
~128.5	Aromatic CH
~127.0	Aromatic CH
~70.0	CH-O (piperidine C3)
~63.0	CH₂-Ph (benzyl)
~56.0	Piperidine CH₂
~52.0	Piperidine CH₂
~50.0	CH₂-C=O (acetoacetate)
~30.0	CH₃ (acetoacetate)
~28.0	Piperidine CH₂
~24.0	Piperidine CH₂

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule, which is crucial for structural elucidation.

The fragmentation of 1-benzylpiperidin-3-yl 3-oxobutanoate under EI-MS is expected to be influenced by the presence of the benzyl group, the piperidine ring, and the β-keto ester moiety.

Caption: Predicted major fragmentation pathways for 1-Benzylpiperidin-3-yl 3-oxobutanoate in EI-MS.

Key Expected Fragments:

• Molecular Ion ([M]⁺˙): A peak at m/z = 275 corresponding to the molecular weight of the compound.

• Tropylium Ion: A very prominent peak, likely the base peak, at m/z = 91, resulting from the cleavage of the benzyl group and rearrangement to the stable tropylium cation. This is a characteristic fragmentation for N-benzyl compounds.

• Piperidine Ring Fragments: Cleavage of the piperidine ring can lead to various fragments. A significant fragment is expected at m/z = 174, corresponding to the N-benzylpiperidine radical cation after loss of the acetoacetate group.

• β-Keto Ester Fragmentation: β-keto esters can undergo characteristic fragmentations, including McLafferty rearrangements and α-cleavages.[9] The loss of the acetyl group (CH₃CO•) would lead to a fragment at m/z = 232.

Applications in Research and Drug Development

1-Benzylpiperidin-3-yl 3-oxobutanoate is primarily utilized as a synthetic intermediate. Its value lies in the combination of a protected piperidine scaffold with a reactive β-keto ester moiety. This allows for a wide range of subsequent chemical transformations, making it a versatile building block for the synthesis of more complex molecules with potential therapeutic applications.

The N-benzylpiperidine core is a key pharmacophore in a variety of centrally acting agents. The 3-oxobutanoate group can be further elaborated through various reactions, such as:

• Knorr Pyrrole Synthesis: Reaction with an α-amino ketone to form substituted pyrroles.

• Hantzsch Dihydropyridine Synthesis: Condensation with an aldehyde and ammonia or an amine to form dihydropyridines, which are important in calcium channel blockers.

• Japp-Klingemann Reaction: To form hydrazones which can be cyclized to indoles and other heterocyclic systems.

These potential transformations highlight the utility of 1-benzylpiperidin-3-yl 3-oxobutanoate in generating libraries of diverse heterocyclic compounds for screening in drug discovery programs.

Conclusion

1-Benzylpiperidin-3-yl 3-oxobutanoate is a well-defined piperidine derivative with significant potential as a synthetic intermediate in medicinal chemistry. This guide has provided a detailed overview of its classification, a robust synthetic protocol, and a predictive framework for its analytical characterization. The combination of the privileged N-benzylpiperidine scaffold and the versatile β-keto ester functionality makes this compound a valuable tool for researchers and scientists engaged in the design and synthesis of novel therapeutic agents. The methodologies and data presented herein establish a self-validating system for the synthesis and confirmation of this important chemical entity.

References

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• Guan, Y., Sowndarya, S. S. V., Gallegos, L. C., St. John, P. C., & Paton, R. S. (2021). Real-time Prediction of 1H and 13C Chemical Shifts with DFT accuracy using a 3D Graph Neural Network. Chemical Science, 12(36), 12012-12026. Available from: [Link]

• Castillo, A. M., Patiny, L., & Wist, J. (2011). Fast and Accurate Algorithm for the Simulation of NMR spectra of Large Spin Systems. Journal of Magnetic Resonance, 209(2), 123-130. Available from: [Link]

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• Kar, P., et al. (2025). Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. Medicinal Research Reviews.
• Bowie, J. H., & Williams, D. H. (1965). Mass Spectra of β-Keto Esters. Journal of the Chemical Society B: Physical Organic, 89-94.

• PrepChem. (n.d.). Synthesis of 1-benzyl-3-hydroxypiperidine-3-carboxylic acid. Retrieved January 17, 2026, from [Link]

• LabSolutions. (n.d.). (1-benzyl-3-piperidyl) 3-oxobutanoate. Retrieved January 17, 2026, from [Link]

• PrepChem. (n.d.). Synthesis of acetoacetic acid-N-benzyl-3-piperidinyl ester. Retrieved January 17, 2026, from [Link]

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• ResearchGate. (2003). A Facile Synthesis of 3-(Substituted benzyl)piperidines. Retrieved January 17, 2026, from [Link]

• Palma, A., et al. (2025). Design, Synthesis, and Evaluation of 1-Benzylpiperidine and 1-Benzoylpiperidine Derivatives as Dual-Target Inhibitors of Acetylcholinesterase and Serotonin Transporter for Alzheimer′s Disease. Molecules.

• Usiena air. (2023). Design, synthesis, ADME and biological evaluation of benzylpiperidine and benzylpiperazine derivatives as novel reversible. Retrieved January 17, 2026, from [Link]

• ResearchGate. (2017). Convenient synthesis of trans -3-amino-1-benzylpiperidin-4-ols using regiospecific cleavage of 1-benzyl-3,4-epoxypiperidine with diisobutylaluminum amides (DIBAL-NR 1 R 2 ). Retrieved January 17, 2026, from [Link]

• Kumar, A., et al. (2024). N-Benzyl piperidine Fragment in Drug Discovery. ChemMedChem.

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Protocols & Analytical Methods

Application Notes & Protocols: The Strategic Use of 1-Benzylpiperidin-3-yl 3-oxobutanoate in Pharmaceutical Synthesis

Abstract

This document provides a detailed technical guide on the synthesis and application of 1-Benzylpiperidin-3-yl 3-oxobutanoate (CAS 85387-34-4), a versatile intermediate in pharmaceutical development. We will explore its pivotal role as a key building block, focusing on its synthesis from accessible precursors and its subsequent application in the construction of complex active pharmaceutical ingredients (APIs). The protocols provided are grounded in established literature and are designed to offer researchers and drug development professionals a practical, in-depth understanding of its utility, particularly exemplified by its role in the synthesis of the antihypertensive agent Benidipine.

Introduction: The Versatility of a β-Ketoester Intermediate

1-Benzylpiperidin-3-yl 3-oxobutanoate, also known as N-benzyl-3-piperidinyl acetoacetate, is a bifunctional organic molecule combining a protected piperidine ring with a reactive β-ketoester moiety. This unique combination makes it a valuable intermediate in medicinal chemistry.[1] The benzyl group serves as a robust protecting group for the piperidine nitrogen, preventing unwanted side reactions while lending stability and lipophilicity to the molecule. The acetoacetate portion, a classic β-ketoester, is the cornerstone of its synthetic utility. The acidic α-protons situated between the two carbonyl groups are readily deprotonated to form a stabilized enolate, which can participate in a wide array of carbon-carbon bond-forming reactions.

Its most notable application lies in multicomponent reactions, such as the Hantzsch pyridine synthesis, for the creation of dihydropyridine-class molecules.[2] This class of compounds is renowned for its calcium channel blocking activity, forming the basis of many critical cardiovascular drugs. By providing a pre-functionalized, chiral, or achiral piperidine-containing fragment, this intermediate streamlines the synthesis of complex APIs, reducing step counts and potentially improving overall yield.

Physicochemical Properties

A thorough understanding of the intermediate's properties is crucial for handling, reaction setup, and purification.

Property	Value	Source(s)
CAS Number	85387-34-4	[1][3][4][5]
Molecular Formula	C₁₆H₂₁NO₃	[1][3]
Molecular Weight	275.34 g/mol	[1][3]
Appearance	White to off-white crystalline powder.[6]	[6]
Solubility	Soluble in organic solvents like ethanol and dichloromethane.[6]	[6]
Storage Conditions	2-8°C, store sealed under dry, inert gas.[1]	[1]

Synthesis of the Intermediate: 1-Benzylpiperidin-3-yl 3-oxobutanoate

The most direct and commonly cited methods for preparing the title intermediate involve the esterification of 1-benzyl-3-hydroxypiperidine. Two primary approaches are prevalent: reaction with diketene and transesterification with an alkyl acetoacetate.

Causality of Method Selection

• Diketene Method: This is a highly efficient acylation method. Diketene is a potent and reactive acylating agent that reacts directly with the hydroxyl group of 1-benzyl-3-hydroxypiperidine. The reaction is typically clean and proceeds without the need for a catalyst, forming the β-ketoester in a single, atom-economical step. The primary challenge is the handling of diketene, which is a toxic and reactive substance.

• Transesterification Method: This method involves reacting 1-benzyl-3-hydroxypiperidine with a simple alkyl acetoacetate, such as ethyl or methyl acetoacetate, often in the presence of a catalyst.[7][8] The reaction is an equilibrium process where the alcohol byproduct (ethanol or methanol) is typically removed by distillation to drive the reaction to completion. This approach uses less hazardous reagents than the diketene method and is often preferred for larger-scale synthesis. Catalysts like boric acid can be employed to increase the reaction rate.[8]

Experimental Workflow: Synthesis Overview

The overall workflow involves the preparation of the intermediate from its precursors, followed by its use in a subsequent reaction to form a final API.

Caption: Overall workflow for the synthesis and application of the intermediate.

Protocol 1: Synthesis via Reaction with Diketene

This protocol is adapted from the procedure described in US Patent 4,448,964.[9]

Materials:

• 1-Benzyl-3-hydroxypiperidine (11.8 g, 61.7 mmol)

• Diketene (5.6 g, 66.6 mmol)

• Solvent (e.g., Toluene or Dichloromethane)

• Silica Gel for column chromatography

• Eluent: Chloroform:Methanol (9:1 v/v)

Procedure:

• In a suitable reaction vessel under an inert atmosphere (e.g., Nitrogen), dissolve 1-benzyl-3-hydroxypiperidine in an appropriate solvent.

• Cool the solution in an ice bath to 0-5 °C.

• Slowly add diketene dropwise to the stirred solution, maintaining the temperature below 10 °C.

  • Expert Insight: The addition must be slow to control the exothermic reaction. A runaway reaction can lead to the polymerization of diketene and reduced yield.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-4 hours, or until TLC analysis indicates the consumption of the starting alcohol.

• Concentrate the reaction mixture under reduced pressure to remove the solvent.

• Purify the crude residue by silica gel column chromatography.

  • Self-Validation: The elution is monitored by TLC. Fractions containing the pure product are identified by a single spot with an appropriate Rf value and are combined.

• Elute the column with a chloroform:methanol (9:1 v/v) mixture.[9]

• Combine the pure fractions and evaporate the solvent under reduced pressure to yield 1-benzylpiperidin-3-yl 3-oxobutanoate. A typical reported yield is around 10.65 g (62.5%).[9]

Application in Pharmaceutical Synthesis: The Case of Benidipine

The primary utility of 1-benzylpiperidin-3-yl 3-oxobutanoate is demonstrated in its role as a key reactant in the Hantzsch synthesis of 1,4-dihydropyridines. Benidipine, a potent calcium channel blocker, can be synthesized efficiently using this intermediate.[2]

Mechanistic Rationale: The Hantzsch Synthesis

The Hantzsch reaction is a classic multicomponent reaction that combines an aldehyde (3-nitrobenzaldehyde), a β-ketoester (1-benzylpiperidin-3-yl 3-oxobutanoate), and an enamine source (methyl 3-aminocrotonate) to form a dihydropyridine ring in a single step. The reaction proceeds through a series of condensations and cyclizations, ultimately forming the stable heterocyclic core of the drug molecule. Using our title intermediate provides one of the two ester groups and the critical N-benzylpiperidine side chain required for Benidipine's pharmacological activity.

Synthetic Pathway to Benidipine

Caption: Hantzsch synthesis of Benidipine from the intermediate.

Protocol 2: Synthesis of Benidipine

This protocol is a representative procedure based on the principles outlined in patent CN103641774A.[2]

Materials:

• 1-Benzylpiperidin-3-yl 3-oxobutanoate (e.g., 1 equivalent)

• 3-Nitrobenzaldehyde (e.g., 1 equivalent)

• Methyl 3-aminocrotonate (e.g., 1 equivalent)

• Anhydrous organic solvent (e.g., Tetrahydrofuran (THF) or Ethanol)

Procedure:

• To a round-bottom flask equipped with a condenser and magnetic stirrer, add 1-benzylpiperidin-3-yl 3-oxobutanoate, 3-nitrobenzaldehyde, and methyl 3-aminocrotonate.

• Add a suitable volume of an anhydrous organic solvent (e.g., THF) to dissolve the reactants.

• Heat the reaction mixture to reflux and maintain this temperature for several hours (typically 4-8 hours).

  • Expert Insight: The progress of the reaction should be monitored by a suitable chromatographic technique (TLC or LC-MS). The disappearance of the limiting starting material indicates completion.

• Once the reaction is complete, cool the mixture to room temperature.

• Concentrate the solvent under reduced pressure to obtain the crude Benidipine product.

• Work-up and Purification:

  • Dissolve the crude residue in a suitable solvent like dichloromethane or ethyl acetate.

  • Wash the organic layer sequentially with a mild aqueous base (e.g., 5% NaHCO₃ solution) to remove any acidic impurities, followed by water and then brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

  • The final purification is typically achieved by recrystallization from a suitable solvent system (e.g., ethanol or acetone) or by column chromatography to yield pure Benidipine.

  • Trustworthiness: Proper work-up and purification are critical to remove unreacted starting materials and side products, ensuring the final API meets stringent purity requirements.

Conclusion

1-Benzylpiperidin-3-yl 3-oxobutanoate stands out as a highly effective and strategic intermediate for the synthesis of complex pharmaceutical molecules. Its preparation is straightforward, and its inherent reactivity within the β-ketoester framework allows for its direct incorporation into advanced synthetic schemes like the Hantzsch reaction. The protocols detailed herein provide a solid foundation for researchers to utilize this building block in the synthesis of Benidipine and other structurally related dihydropyridine-based APIs, facilitating innovation in drug discovery and development.

References

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• Title: (1-benzyl-3-piperidyl) 3-oxobutanoate Source: LabSolutions URL: [Link]

• Title: CN104529872A - Synthetic method for benidipine hydrochloride intermediate Source: Google Patents URL
• Title: CN104529872B - A kind of synthetic method of benidipine hydrochloride intermediate Source: Google Patents URL

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• Title: CN103641774A - Preparation method of benidipine hydrochloride Source: Google Patents URL

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Application Notes and Protocols for 1-Benzylpiperidin-3-yl 3-oxobutanoate in the Development of CNS Agents

Introduction: A Privileged Scaffold with a Bioenergetic Warhead

The quest for novel Central Nervous System (CNS) agents is driven by the need for therapeutics with improved efficacy, novel mechanisms of action, and enhanced safety profiles. The piperidine heterocycle is a cornerstone in CNS drug discovery, recognized as a "privileged scaffold" due to its prevalence in numerous approved pharmaceuticals targeting the brain.[1][2] Its conformational flexibility and ability to be functionalized allow for precise tuning of physicochemical properties, such as lipophilicity and basicity, which are critical for blood-brain barrier (BBB) penetration and target engagement.[1] The 1-benzylpiperidine moiety, in particular, is a recurring motif in compounds designed for CNS targets, including acetylcholinesterase (AChE) inhibitors for Alzheimer's disease and dopamine/norepinephrine reuptake inhibitors.[3][4][5]

This document concerns 1-Benzylpiperidin-3-yl 3-oxobutanoate , a compound that marries the CNS-penetrant 1-benzylpiperidine scaffold with a 3-oxobutanoate (acetoacetate) ester. While this specific molecule is not extensively documented in public research literature as a CNS agent, its constituent parts suggest at least two compelling, scientifically-grounded hypotheses for its application in neuropharmacology.

The 3-oxobutanoate moiety is structurally analogous to the ketone body acetoacetate. Ketone bodies are known to have significant neuroprotective effects, serving as an alternative energy source for the brain during periods of glucose hypometabolism, a hallmark of several neurodegenerative diseases.[6][7] They have been shown to enhance mitochondrial function, reduce oxidative stress, and modulate neuroinflammation.[6][8][9] Therefore, 1-Benzylpiperidin-3-yl 3-oxobutanoate can be conceptualized as a potential CNS-targeted pro-drug or delivery vehicle for a neuroprotective ketone body, leveraging the benzylpiperidine core to facilitate its entry into the brain.

This guide provides a detailed framework for researchers to synthesize, characterize, and evaluate the potential of 1-Benzylpiperidin-3-yl 3-oxobutanoate as a novel CNS agent. We will explore its application through two primary hypothetical lenses: neuroprotection and cholinesterase inhibition .

Hypothetical Applications and Mechanistic Rationale

Neuroprotective Agent via Bioenergetic Modulation

• Hypothesis: 1-Benzylpiperidin-3-yl 3-oxobutanoate acts as a brain-penetrant precursor to acetoacetate. Upon hydrolysis by esterases within the CNS, it releases 1-benzyl-3-piperidinol and acetoacetate. The liberated acetoacetate can then enter neuronal metabolic pathways, providing an alternative energy substrate to glucose. This could be particularly beneficial in conditions of ischemic or neurodegenerative stress where glucose metabolism is impaired.[6][7]

• Causality: The primary insult in many neurodegenerative disorders involves mitochondrial dysfunction and energy failure. By supplying an alternative fuel, the compound could help maintain ATP levels, reduce the production of reactive oxygen species (ROS), and stabilize mitochondrial function, thereby preventing neuronal cell death.[8][9]

Acetylcholinesterase (AChE) Inhibitor for Cognitive Enhancement

• Hypothesis: The 1-benzylpiperidine scaffold itself can interact with the active site of acetylcholinesterase. Donepezil, a leading Alzheimer's drug, features a benzylpiperidine moiety that plays a crucial role in binding to the enzyme. It is plausible that 1-Benzylpiperidin-3-yl 3-oxobutanoate or its metabolite, 1-benzyl-3-piperidinol, could exhibit inhibitory activity against AChE.

• Causality: Inhibition of AChE in the synaptic cleft increases the concentration and duration of action of the neurotransmitter acetylcholine. This enhancement of cholinergic neurotransmission is a clinically validated strategy for the symptomatic treatment of cognitive decline in Alzheimer's disease.[3]

Experimental Protocols

Part 1: Synthesis and Characterization

This protocol details a two-step synthesis of 1-Benzylpiperidin-3-yl 3-oxobutanoate from commercially available starting materials.

Step 1: Synthesis of 1-Benzyl-3-piperidinol

This is a standard reductive amination or alkylation procedure. A common method involves the reduction of 1-benzyl-3-piperidone.

• Materials: 1-benzyl-3-piperidone hydrochloride, Sodium borohydride (NaBH₄), Methanol (MeOH), Dichloromethane (DCM), Saturated sodium bicarbonate solution, Anhydrous magnesium sulfate (MgSO₄).

• Procedure:

  • To a solution of 1-benzyl-3-piperidone hydrochloride (1.0 eq) in methanol at 0 °C, add sodium borohydride (1.5 eq) portion-wise over 15 minutes.

  • Allow the reaction to warm to room temperature and stir for 4 hours.

  • Quench the reaction by the slow addition of water.

  • Remove the methanol under reduced pressure.

  • Extract the aqueous residue with dichloromethane (3 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate in vacuo to yield 1-benzyl-3-piperidinol, which can be used in the next step without further purification if purity is >95%.

Step 2: Esterification to 1-Benzylpiperidin-3-yl 3-oxobutanoate

This step involves the acetoacetylation of the secondary alcohol.

• Materials: 1-Benzyl-3-piperidinol, tert-Butyl acetoacetate, Toluene, p-Toluenesulfonic acid (catalytic amount).

• Procedure:

  • In a round-bottom flask equipped with a Dean-Stark apparatus, dissolve 1-benzyl-3-piperidinol (1.0 eq) and tert-butyl acetoacetate (1.2 eq) in toluene.

  • Add a catalytic amount of p-toluenesulfonic acid.

  • Heat the mixture to reflux and collect the evolved tert-butanol/water azeotrope in the Dean-Stark trap.

  • Monitor the reaction by TLC until the starting alcohol is consumed.

  • Cool the reaction mixture to room temperature and wash with saturated sodium bicarbonate solution and then with brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (e.g., using a gradient of ethyl acetate in hexanes) to afford pure 1-Benzylpiperidin-3-yl 3-oxobutanoate.

Characterization:

• NMR Spectroscopy: Confirm the structure using ¹H and ¹³C NMR. Expect characteristic peaks for the benzyl group, the piperidine ring protons, and the protons of the 3-oxobutanoate moiety.

• Mass Spectrometry: Determine the molecular weight to confirm the identity of the product (Expected [M+H]⁺ for C₁₆H₂₁NO₃: 276.16).

• Purity Analysis: Assess purity using HPLC with UV detection.

Part 2: In Vitro Screening Cascade

This cascade is designed to test the two primary hypotheses.

Caption: Synthetic route for 1-Benzylpiperidin-3-yl 3-oxobutanoate.

Conclusion and Future Directions

The conceptual framework presented here outlines a clear path for the investigation of 1-Benzylpiperidin-3-yl 3-oxobutanoate as a novel CNS agent. Its hybrid structure, combining a known CNS scaffold with a neuroprotective moiety, presents a compelling rationale for its development. The provided protocols offer a robust starting point for synthesis and in vitro evaluation. Positive results from these initial screens, particularly in the neuroprotection assays, would warrant further investigation into its mechanism of action, including direct measurement of mitochondrial respiration and ROS production. Subsequent in vivo studies in animal models of neurodegeneration (e.g., MPTP model for Parkinson's or 5xFAD model for Alzheimer's) would be the critical next step to validate its therapeutic potential.

References

• Molecular Mechanisms of Neuroprotection by Ketone Bodies and Ketogenic Diet in Cerebral Ischemia and Neurodegenerative Diseases. National Center for Biotechnology Information. [Link]

• Neuroprotective Effect of the Ketone Bodies Acetoacetate and β-hydroxybutyrate on Retinal Ganglion Cells in a Rat Model of NMDA Toxicity. ARVO Journals. [Link]

• Ketone bodies have neuroprotective effects in the brain. ResearchGate. [Link]

• Ketone Bodies in Neurological Diseases: Focus on Neuroprotection and Underlying Mechanisms. Frontiers in Molecular Neuroscience. [Link]

• Exogenous Ketone Bodies as Promising Neuroprotective Agents for Developmental Brain Injury. Karger Publishers. [Link]

• Design, Synthesis, and Evaluation of 1-Benzylpiperidine and 1-Benzoylpiperidine Derivatives as Dual-Target Inhibitors of Acetylcholinesterase and Serotonin Transporter for Alzheimer′s Disease. National Center for Biotechnology Information. [Link]

• Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. PubMed. [Link]

• Role of piperine in CNS diseases: pharmacodynamics, pharmacokinetics and drug interactions. PubMed. [Link]

• Neurobiology of piperidine: its relevance to CNS function. PubMed. [Link]

• Design, synthesis, and preclinical evaluation of novel 1-benzylpiperidine derivatives as multitarget agents against Alzheimer's disease. PubMed. [Link]

• Novel N-benzylpiperidine carboxamide derivatives as potential cholinesterase inhibitors for the treatment of Alzheimer's disease. PubMed. [Link]

• Pharmacological Applications of Piperidine Derivatives. Encyclopedia.pub. [Link]

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• Methylphenidate. Wikipedia. [Link]

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• 9. karger.com [karger.com]

Application Notes and Protocols: 1-Benzylpiperidin-3-yl 3-oxobutanoate as a Versatile Synthon for Novel Synthetic Pathways

Introduction: Unlocking New Chemical Space with a Multifunctional Building Block

In the landscape of modern organic synthesis and drug discovery, the development of novel molecular architectures with enhanced therapeutic potential is paramount. The strategic design of synthetic pathways often hinges on the utilization of versatile building blocks that possess multiple reactive sites, allowing for the efficient construction of complex molecular scaffolds. 1-Benzylpiperidin-3-yl 3-oxobutanoate emerges as a compelling synthon, integrating two key pharmacophoric and reactive motifs: the β-keto ester and the N-benzylpiperidine moiety.

The β-keto ester functionality is a cornerstone in synthetic chemistry, celebrated for its dual electrophilic and nucleophilic character, making it a precursor for a vast array of transformations, including the synthesis of heterocyclic compounds.[1] The N-benzylpiperidine scaffold is a privileged structure in medicinal chemistry, frequently embedded in bioactive molecules to modulate physicochemical properties and confer specific interactions with biological targets.[2] The convergence of these two functionalities in a single molecule, 1-Benzylpiperidin-3-yl 3-oxobutanoate, offers a unique platform for exploring new synthetic pathways and accessing novel chemical entities with significant potential in drug development.

This guide provides an in-depth exploration of the synthetic utility of 1-Benzylpiperidin-3-yl 3-oxobutanoate. We will delve into its application in classical multicomponent reactions, propose novel intramolecular transformations, and discuss the strategic manipulation of the N-benzyl protecting group to further diversify the resulting molecular scaffolds. The protocols detailed herein are designed to be robust and adaptable, providing researchers with the foundational knowledge to harness the full synthetic potential of this versatile building block.

Physicochemical Properties and Handling

A comprehensive understanding of the physical and chemical properties of a starting material is crucial for successful reaction planning and execution.

Property	Value	Source
CAS Number	85387-34-4	[2][3]
Molecular Formula	C₁₆H₂₁NO₃	[2][3]
Molecular Weight	275.34 g/mol	[3]
Appearance	Pale yellow oil (typical)	Inferred from general properties of similar compounds
Storage	Inert atmosphere, 2-8°C	[3]
Solubility	Soluble in common organic solvents (e.g., DCM, THF, EtOH)	General chemical knowledge
Hazard Statements	H315 (Causes skin irritation), H319 (Causes serious eye irritation)	[3]
Precautionary Statements	P264, P280, P302+P352, P305+P351+P338, P332+P313, P337+P313, P362+P364	[3]

Note: Always consult the Safety Data Sheet (SDS) from the supplier before handling this chemical. Standard personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn.

Application I: Multicomponent Reactions for Heterocycle Synthesis

Multicomponent reactions (MCRs) are powerful tools in synthetic chemistry, enabling the construction of complex molecules in a single, atom-economical step. The β-keto ester moiety of 1-Benzylpiperidin-3-yl 3-oxobutanoate is an ideal substrate for several named MCRs.

Hantzsch Dihydropyridine Synthesis

The Hantzsch synthesis is a classic MCR that provides access to 1,4-dihydropyridines (DHPs), a scaffold present in numerous cardiovascular drugs.[4][5][6][7] By employing 1-Benzylpiperidin-3-yl 3-oxobutanoate, novel DHP derivatives bearing a piperidine substituent can be readily synthesized.

Sources

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• 7. scispace.com [scispace.com]

Probing the Bioactive Potential: A Guide to Studying Enzyme Interactions with 1-Benzylpiperidin-3-yl 3-oxobutanoate

This comprehensive guide provides a detailed experimental framework for researchers, scientists, and drug development professionals investigating the enzymatic interactions of the novel compound, 1-Benzylpiperidin-3-yl 3-oxobutanoate. Given the structural features of this molecule—a piperidine core often associated with neurological targets and an ester linkage susceptible to hydrolysis—this document outlines a logical, multi-tiered approach to identify and characterize its potential enzyme partners. We will focus primarily on cholinesterases as a probable target class, while also providing methodologies to explore broader esterase interactions.

The experimental workflow is designed to progress from initial high-throughput screening to in-depth kinetic and thermodynamic characterization, culminating in structural elucidation of the enzyme-ligand complex. Each protocol is presented with the underlying scientific rationale to empower researchers to make informed experimental choices.

Section 1: Initial Target Identification and Screening

The first critical step is to ascertain whether 1-Benzylpiperidin-3-yl 3-oxobutanoate interacts with any enzymes and, if so, to identify the specific targets. The presence of the benzylpiperidine moiety suggests a potential interaction with cholinesterases, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), which are key targets in neurodegenerative disease research.[1][2] The 3-oxobutanoate ester group also points towards potential hydrolysis by various esterases.

Primary Screening against Cholinesterases

A robust and widely accepted method for screening for AChE and BChE inhibitors is the Ellman's assay.[1][3] This colorimetric assay is well-suited for a 96-well plate format, enabling efficient screening of the compound at multiple concentrations.[1]

Protocol 1: Ellman's Assay for AChE and BChE Inhibition

Principle: This assay measures the activity of cholinesterases by monitoring the production of thiocholine from the substrate acetylthiocholine (for AChE) or butyrylthiocholine (for BChE). The released thiocholine reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) to produce a yellow-colored product, 5-thio-2-nitrobenzoate (TNB), which can be quantified by measuring the absorbance at 412 nm.[1] A decrease in the rate of color formation in the presence of 1-Benzylpiperidin-3-yl 3-oxobutanoate indicates inhibition.

Materials:

• Acetylcholinesterase (AChE) from electric eel or human recombinant

• Butyrylcholinesterase (BChE) from equine serum or human recombinant

• Acetylthiocholine iodide (ATChI)

• Butyrylthiocholine iodide (BTChI)

• 5,5'-Dithiobis-(2-nitrobenzoic acid) (DTNB, Ellman's reagent)

• 1-Benzylpiperidin-3-yl 3-oxobutanoate

• Phosphate buffer (0.1 M, pH 8.0)

• 96-well microplates

• Microplate reader capable of measuring absorbance at 412 nm

Procedure:

• Reagent Preparation:

  • Prepare a 10 mM stock solution of DTNB in phosphate buffer.

  • Prepare a 10 mM stock solution of ATChI and BTChI in deionized water (prepare fresh daily).

  • Prepare a stock solution of 1-Benzylpiperidin-3-yl 3-oxobutanoate in a suitable solvent (e.g., DMSO) and create serial dilutions.

  • Prepare the enzyme solutions (e.g., 0.1 U/mL AChE or BChE) in phosphate buffer.

• Assay Setup (in a 96-well plate):

  • Test Wells: 25 µL of phosphate buffer, 25 µL of the test compound dilutions.

  • Positive Control (No Inhibition): 50 µL of phosphate buffer.

  • Blank: 75 µL of phosphate buffer.

• Enzyme Addition and Pre-incubation:

  • Add 25 µL of the respective enzyme solution to the test and positive control wells.

  • Incubate the plate at 37°C for 15 minutes.

• Reaction Initiation:

  • Add 50 µL of the DTNB solution to all wells.

  • Add 50 µL of the respective substrate solution (ATChI for AChE, BTChI for BChE) to all wells to start the reaction.

• Measurement:

  • Immediately measure the absorbance at 412 nm kinetically, with readings every minute for 10-15 minutes.

• Data Analysis:

  • Calculate the rate of reaction (ΔAbs/min).

  • Determine the percentage of inhibition for each concentration of the test compound.

  • Plot the percentage of inhibition against the logarithm of the compound concentration to determine the IC50 value.

Broad Esterase Activity Screening

To investigate if the compound is a substrate or inhibitor of other esterases, a general spectrophotometric assay using a panel of commercially available esterases (e.g., from porcine liver, Candida rugosa) can be employed. A common method utilizes p-nitrophenyl esters as substrates.[4][5]

Protocol 2: General Esterase Activity/Inhibition Assay

Principle: Esterases can hydrolyze colorless p-nitrophenyl esters to produce the yellow-colored p-nitrophenol, which can be monitored at its isosbestic point of 347 nm to avoid pH-dependent absorbance changes.[4] A decrease in product formation suggests inhibition, while an increase could indicate that the test compound is being hydrolyzed, consuming the enzyme and reducing its availability for the p-nitrophenyl substrate.

Materials:

• A panel of esterases (e.g., porcine liver esterase, lipase from Candida rugosa)

• p-Nitrophenyl acetate (or other p-nitrophenyl esters with varying chain lengths)

• 1-Benzylpiperidin-3-yl 3-oxobutanoate

• Phosphate buffer (0.1 M, pH 7.4)

• 96-well UV-transparent microplates

• Microplate reader capable of measuring absorbance at 347 nm or 405 nm

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of the p-nitrophenyl ester substrate in a minimal amount of organic solvent (e.g., acetonitrile) and dilute in phosphate buffer.

  • Prepare the test compound and enzyme solutions as described in Protocol 1.

• Assay Setup:

  • Follow a similar plate setup as in Protocol 1, with appropriate controls.

• Reaction and Measurement:

  • Pre-incubate the enzyme with the test compound.

  • Initiate the reaction by adding the p-nitrophenyl ester substrate.

  • Monitor the change in absorbance at 347 nm (or 405 nm if pH is strictly controlled) over time.

• Data Analysis:

  • Analyze the reaction rates to determine if 1-Benzylpiperidin-3-yl 3-oxobutanoate acts as an inhibitor.

Section 2: In-depth Kinetic and Thermodynamic Characterization

Once a target enzyme has been identified, a more detailed characterization of the interaction is necessary. Isothermal Titration Calorimetry (ITC) is a powerful, label-free technique that directly measures the heat released or absorbed during a binding event or an enzymatic reaction.[6][7][8] This allows for the determination of both thermodynamic and kinetic parameters in a single set of experiments.[9]

Protocol 3: Determining Binding Affinity and Thermodynamics by ITC

Principle: ITC measures the heat change upon the stepwise injection of a ligand (1-Benzylpiperidin-3-yl 3-oxobutanoate) into a solution containing the target enzyme. The resulting binding isotherm can be fitted to determine the dissociation constant (Kd), stoichiometry of binding (n), and the changes in enthalpy (ΔH) and entropy (ΔS) of the interaction.[10]

Materials:

• Purified target enzyme

• 1-Benzylpiperidin-3-yl 3-oxobutanoate

• Dialysis buffer (e.g., phosphate or HEPES buffer, pH matched for optimal enzyme activity)

• Isothermal Titration Calorimeter

Procedure:

• Sample Preparation:

  • Thoroughly dialyze the purified enzyme against the chosen buffer to ensure buffer matching.

  • Dissolve the test compound in the final dialysis buffer. Degas both solutions.

• ITC Experiment:

  • Load the enzyme solution into the sample cell and the test compound solution into the injection syringe.

  • Perform a series of injections (e.g., 1-2 µL injections every 120-180 seconds) at a constant temperature.

  • Perform a control titration of the compound into buffer to account for the heat of dilution.

• Data Analysis:

  • Integrate the heat-flow peaks for each injection.

  • Subtract the heat of dilution from the raw data.

  • Fit the resulting data to a suitable binding model (e.g., one-site binding) to obtain Kd, n, and ΔH. Calculate ΔS from the Gibbs free energy equation.

Parameter	Description
Kd	Dissociation constant, a measure of binding affinity.
n	Stoichiometry of binding (ligand molecules per enzyme molecule).
ΔH	Enthalpy change, reflecting the heat released or absorbed upon binding.
ΔS	Entropy change, reflecting the change in disorder of the system upon binding.

Protocol 4: Determining Enzyme Kinetics by ITC

Principle: ITC can also be used to measure the rate of an enzymatic reaction by monitoring the heat produced over time. By performing single or multiple injections of the substrate (if the compound is a substrate) or by measuring the effect of the compound on the hydrolysis of a known substrate, key kinetic parameters can be determined.[6][7]

Procedure (for an inhibitor):

• Experiment Setup:

  • Load the enzyme and a specific concentration of the inhibitor (1-Benzylpiperidin-3-yl 3-oxobutanoate) into the sample cell.

  • Load a known substrate for the enzyme into the syringe.

• ITC Measurement:

  • Perform a single, continuous injection of the substrate into the enzyme-inhibitor mixture.

  • The instrument will record the heat flow as the substrate is consumed.

• Data Analysis:

  • The rate of the reaction at any given time is proportional to the heat flow. The substrate concentration at any time can be calculated from the integrated heat.

  • Plot the reaction rate versus substrate concentration to generate a Michaelis-Menten curve.

  • Fit the curve to the Michaelis-Menten equation to determine Vmax and Km in the presence of the inhibitor.

  • By repeating the experiment at different inhibitor concentrations, the inhibition constant (Ki) and the mode of inhibition can be determined.

Section 3: Structural Characterization of the Enzyme-Ligand Interaction

To understand the molecular basis of the interaction, it is crucial to determine the three-dimensional structure of the enzyme-ligand complex. X-ray crystallography and Nuclear Magnetic Resonance (NMR) spectroscopy are the primary techniques for this purpose.

Binding Site Mapping by NMR Spectroscopy

NMR spectroscopy can identify the binding site of a ligand on a protein in solution.[11] Chemical shift perturbation (CSP) mapping is a common and effective method.[12]

Protocol 5: Chemical Shift Perturbation Mapping by 2D ¹H-¹⁵N HSQC NMR

Principle: This technique involves acquiring a series of 2D ¹H-¹⁵N Heteronuclear Single Quantum Coherence (HSQC) spectra of an ¹⁵N-labeled protein upon titration with the unlabeled ligand. Changes in the chemical shifts of specific amino acid residues in the protein indicate their involvement in the binding interaction.[12]

Materials:

• ¹⁵N-isotopically labeled purified target enzyme

• 1-Benzylpiperidin-3-yl 3-oxobutanoate

• NMR buffer (e.g., phosphate buffer in 90% H₂O/10% D₂O)

• High-field NMR spectrometer with a cryoprobe

Procedure:

• Sample Preparation:

  • Prepare a solution of the ¹⁵N-labeled enzyme in the NMR buffer.

  • Prepare a concentrated stock solution of the test compound in the same buffer.

• NMR Titration:

  • Acquire a reference 2D ¹H-¹⁵N HSQC spectrum of the free enzyme.

  • Add increasing amounts of the test compound to the enzyme solution, acquiring an HSQC spectrum after each addition.

• Data Analysis:

  • Overlay and compare the series of HSQC spectra.

  • Identify the amide cross-peaks that show significant chemical shift changes upon ligand binding.

  • Map these perturbed residues onto the known 3D structure of the enzyme to delineate the binding site.

High-Resolution Structure Determination by X-ray Crystallography

X-ray crystallography can provide an atomic-resolution structure of the enzyme-ligand complex, revealing the precise binding mode and key interactions.[13][14]

Protocol 6: Crystallization and Structure Determination of the Enzyme-Ligand Complex

Principle: The first step is to obtain high-quality crystals of the enzyme in complex with 1-Benzylpiperidin-3-yl 3-oxobutanoate. This can be achieved through co-crystallization or by soaking the ligand into pre-formed apo-enzyme crystals.[15] The crystals are then exposed to a high-intensity X-ray beam, and the resulting diffraction pattern is used to calculate an electron density map, from which the atomic structure of the complex is built and refined.[13]

Materials:

• Highly purified target enzyme

• 1-Benzylpiperidin-3-yl 3-oxobutanoate

• Crystallization screening kits and reagents

• X-ray diffraction equipment (in-house or at a synchrotron facility)

Procedure:

• Complex Formation:

  • Incubate the purified enzyme with a molar excess of the test compound.

• Crystallization:

  • Set up crystallization trials using various techniques (e.g., hanging drop, sitting drop vapor diffusion) and a wide range of crystallization conditions.

• Crystal Soaking (Alternative Method):

  • If apo-enzyme crystals are available, they can be soaked in a solution containing the test compound.

• X-ray Diffraction Data Collection:

  • Mount a suitable crystal and collect diffraction data at cryogenic temperatures.

• Structure Solution and Refinement:

  • Process the diffraction data.

  • Solve the structure using molecular replacement with a known structure of the apo-enzyme.

  • Build the model of the protein and the ligand into the electron density map and refine the structure.

Visualization of Experimental Workflow

The following diagram illustrates the proposed experimental workflow for characterizing the enzymatic interactions of 1-Benzylpiperidin-3-yl 3-oxobutanoate.

Caption: A streamlined workflow for investigating enzyme interactions.

Conclusion

This application note provides a comprehensive and logically structured approach for the detailed investigation of the enzymatic interactions of 1-Benzylpiperidin-3-yl 3-oxobutanoate. By systematically progressing from initial screening to in-depth biophysical and structural characterization, researchers can gain a thorough understanding of the compound's mechanism of action, which is essential for its potential development as a therapeutic agent or a research tool.

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• Bjelic, S. (2013). Determining enzyme kinetics via isothermal titration calorimetry. Methods in Molecular Biology, 978, 21-30.
• ACS Publications. (2023, March 15). Probing Ligand Binding Sites on Large Proteins by Nuclear Magnetic Resonance Spectroscopy of Genetically Encoded Non-Canonical Amino Acids.
• Frontiers. (n.d.). Enzyme Kinetics by Isothermal Titration Calorimetry: Allostery, Inhibition, and Dynamics.
• BenchChem. (2025). Application Notes: Protocol for Measuring Acetylcholinesterase (AChE) Inhibition with "AChE-IN-8".
• National Center for Biotechnology Information. (2018, March 1). Rapid measurement of inhibitor binding kinetics by isothermal titration calorimetry.
• Malvern Panalytical. (2020, May 28). Using Isothermal Titration Calorimetry to Characterize Enzyme Kinetics Part 1: Principles.
• Scribd. (n.d.). Ellman Esterase Assay Protocol.
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• SpringerLink. (2016, October 10). Accurately determining esterase activity via the isosbestic point of p-nitrophenol.
• National Center for Biotechnology Information. (2015, October 7). New Insights into Butyrylcholinesterase Activity Assay: Serum Dilution Factor as a Crucial Parameter.
• ResearchGate. (n.d.). NMR techniques used to study ligand-bound conformation and protein binding sites identification.
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• National Center for Biotechnology Information. (2011, April 18). Assessment of Acetylcholinesterase Activity Using Indoxylacetate and Comparison with the Standard Ellman's Method.
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• Frontiers. (2023, January 22). Perspective: Structure determination of protein-ligand complexes at room temperature using X-ray diffraction approaches.
• National Center for Biotechnology Information. (2023, January 23). Perspective: Structure determination of protein-ligand complexes at room temperature using X-ray diffraction approaches.
• National Center for Biotechnology Information. (n.d.). High-throughput structures of protein–ligand complexes at room temperature using serial femtosecond crystallography.
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Comprehensive Guide to the Safe Handling and Storage of 1-Benzylpiperidin-3-yl 3-oxobutanoate

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and protocols for the safe handling, storage, and disposal of 1-Benzylpiperidin-3-yl 3-oxobutanoate (CAS No. 85387-34-4). As a compound utilized in organic synthesis, particularly for developing pharmaceutical intermediates and biologically active molecules, stringent safety measures are imperative.[1] This guide is founded on an analysis of the compound's constituent chemical moieties—a substituted piperidine and a β-keto ester—to establish a framework for best practices. It outlines essential protocols for personal protective equipment (PPE), engineering controls, stability management, and emergency procedures to ensure the safety of laboratory personnel and maintain compound integrity.

Compound Identification and Hazard Analysis

1-Benzylpiperidin-3-yl 3-oxobutanoate is a bifunctional molecule whose safety profile is dictated by its core components: the basic and bioactive piperidine ring and the reactive 3-oxobutanoate (acetoacetate) tail.[2][3] Understanding these structural elements is key to anticipating its chemical behavior and potential hazards.

Chemical and Physical Properties

Property	Value	Source(s)
CAS Number	85387-34-4	[2][3][4]
Molecular Formula	C₁₆H₂₁NO₃	[2][3]
Molecular Weight	275.34 g/mol	[2][3]
Synonyms	N-benzyl-3-piperidyl acetoacetate, Acetoacetic acid 1-benzyl-3-piperidyl ester	[3][4]
Known Storage	2-8°C, sealed, dry, under inert gas	[1]

Hazard Assessment and GHS Classification

While comprehensive toxicological data for this specific compound is not widely available, the Globally Harmonized System (GHS) classification provided by chemical suppliers, combined with data from its structural analogues, mandates a cautious approach.[4]

GHS Data	Classification	Rationale and Implication
Pictogram	Exclamation Mark
Signal Word	Warning	Indicates a less severe, but still significant, hazard.
Hazard Statements	H315 : Causes skin irritation. H319 : Causes serious eye irritation.	The piperidine moiety, being a secondary amine derivative, can be basic and irritating to tissues. Direct contact must be strictly avoided.[4][5]
Precautionary Statements	P264, P280, P302+P352, P305+P351+P338, P332+P313, P337+P313, P362+P364	These statements dictate mandatory PPE (gloves, eye protection), hygiene (wash hands), and first aid responses for exposure.[4]

The flammability and acute toxicity associated with the parent piperidine molecule necessitate additional precautions, such as working away from ignition sources and ensuring adequate ventilation.[6] The 3-oxobutanoate moiety is susceptible to hydrolysis and decarboxylation, particularly in the presence of acids, bases, or elevated temperatures, which underscores the need for controlled storage conditions.[7]

Caption: Structural origins of the compound's properties.

Personal Protective Equipment (PPE) Protocol

A multi-layered PPE approach is mandatory to mitigate the risks of skin/eye irritation and potential exposure to a bioactive compound.[8][9] All personnel must be trained in the proper use and disposal of PPE.

Standard PPE Requirements

PPE Category	Specification	Rationale
Eye & Face Protection	Safety goggles with side-shields (conforming to EN 166 or NIOSH standards). A face shield is required when handling >5g or if there is a splash risk.	Prevents eye contact and chemical splashes, addressing the H319 (serious eye irritation) hazard.[4][10]
Hand Protection	Chemical-resistant nitrile or neoprene gloves. Inspect for defects before use and change frequently.	Prevents direct skin contact, addressing the H315 (skin irritation) hazard.[4][11]
Body Protection	A long-sleeved, flame-resistant laboratory coat.	Provides a primary barrier against accidental spills and contamination of personal clothing.[9][10]
Footwear	Closed-toe, chemical-resistant shoes.	Protects feet from spills and falling objects.[11]
Respiratory Protection	Not generally required for small quantities handled within a certified chemical fume hood. For large quantities or if aerosolization is possible, use a NIOSH-approved respirator with an organic vapor cartridge.	Ensures protection from inhaling potentially harmful vapors, a precaution derived from the properties of parent piperidines.[9][12]

PPE Workflow

Adherence to a strict workflow for donning and doffing PPE is critical to prevent cross-contamination.

Caption: Workflow for donning and doffing PPE.

Safe Handling Protocols

Safe handling relies on a combination of robust engineering controls and meticulous laboratory practices.

Engineering Controls

• Primary Containment: All handling of 1-Benzylpiperidin-3-yl 3-oxobutanoate, including weighing, aliquoting, and reaction setup, must be performed inside a certified chemical fume hood to minimize inhalation exposure.[10]

• Ventilation: Ensure the laboratory is well-ventilated, with negative pressure relative to adjacent non-laboratory areas.[13]

Procedural Protocol

• Area Designation: Designate a specific area within the fume hood for handling the compound to prevent the spread of contamination.

• Pre-Use Inspection: Before use, visually inspect the container for any signs of degradation or container failure.

• Inert Atmosphere Handling: If the compound is stored under an inert atmosphere, use appropriate techniques (e.g., a manifold with nitrogen or argon) for transfers to prevent exposure to air and moisture, which can promote hydrolysis.

• Tool Selection: Use non-sparking spatulas and tools, especially when handling larger quantities, as a precaution against the potential flammability of piperidine-like compounds.[6][13]

• Hygiene: After handling, wash hands and any exposed skin thoroughly with soap and water, even if gloves were worn.[13] Do not eat, drink, or smoke in the laboratory.[10]

Storage and Stability Management

The stability of 1-Benzylpiperidin-3-yl 3-oxobutanoate is critical for experimental reproducibility. Improper storage can lead to degradation.

Storage Conditions

Based on supplier recommendations and chemical principles, the following conditions are mandated.[1][14]

Parameter	Condition	Rationale
Temperature	2-8°C	Refrigeration slows the rate of potential decomposition reactions, including ester hydrolysis and decarboxylation.[1]
Atmosphere	Inert Gas (Argon or Nitrogen)	Minimizes oxidation and degradation from atmospheric moisture.[1]
Container	Tightly sealed, opaque glass vial	Prevents exposure to moisture and air. Opaque glass protects against potential photodegradation, a known issue for some piperidine compounds.[13][14]
Location	Designated, ventilated chemical storage cabinet or refrigerator	Store away from strong acids, bases, and oxidizing agents to prevent incompatibility reactions.[15][16]

Degradation Pathway Management

The primary degradation pathways for this molecule are hydrolysis of the ester and reactions involving the piperidine nitrogen.

Caption: Factors influencing compound stability and mitigation strategies.

Emergency Procedures

Rapid and correct response to emergencies is crucial. All personnel must be familiar with the location of safety showers, eyewash stations, and spill kits.

First Aid Measures

Exposure Type	First Aid Protocol
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes, holding eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.[4][6]
Skin Contact	Immediately remove all contaminated clothing. Wash the affected area thoroughly with soap and water for at least 15 minutes. Seek medical attention if irritation persists.[4][5]
Inhalation	Move the individual to fresh air. If breathing is difficult, provide oxygen. If not breathing, begin artificial respiration. Seek immediate medical attention.[5][12]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[5]

Spill Management Protocol

This protocol is for incidental, small-scale laboratory spills (<100 mL). For larger spills, evacuate the area and contact the institutional Environmental Health & Safety (EHS) office.[17]

• Alert Personnel: Immediately alert others in the vicinity.

• Evacuate & Ventilate: If the spill is large or in a poorly ventilated area, evacuate non-essential personnel. Ensure the fume hood is operational.[18]

• Don PPE: Wear the full PPE ensemble as described in Section 2, including respiratory protection if necessary.[19]

• Contain the Spill: Create a dike around the spill using an inert, non-combustible absorbent material such as vermiculite, sand, or a commercial spill pillow. Work from the outside in to prevent spreading.[18][20]

• Absorb and Collect: Gently cover and absorb the spilled material with the absorbent. Once fully absorbed, carefully scoop the material using non-sparking tools into a designated, labeled hazardous waste container.[20][21]

• Decontaminate: Clean the spill area with a suitable solvent (e.g., ethanol), followed by soap and water. Collect all cleaning materials as hazardous waste.

• Report: Report the incident to the laboratory supervisor and EHS office.

Waste Disposal

All waste containing 1-Benzylpiperidin-3-yl 3-oxobutanoate, including empty containers, contaminated PPE, and spill cleanup materials, must be treated as hazardous chemical waste.

• Containerization: Collect all waste in a clearly labeled, sealed, and chemically compatible container.[21]

• Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical name.

• Disposal: Do not dispose of this chemical down the drain or in regular trash.[12][13] Arrange for pickup and disposal through your institution's licensed EHS or hazardous waste management provider.

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The Versatility of the Acetoacetic Ester Scaffold: A Gateway to Biologically Active Molecules

Introduction: The Enduring Legacy of a Simple Ketone

In the vast landscape of organic synthesis, few building blocks have demonstrated the enduring utility and versatility of acetoacetic acid and its derivatives, most notably ethyl acetoacetate. For over a century, this simple β-keto ester has served as a cornerstone in the construction of a remarkable array of complex and biologically significant molecules.[1] Its unique chemical architecture, characterized by the presence of a reactive methylene group flanked by two carbonyl functionalities, imparts a rich and tunable reactivity that has been ingeniously exploited by chemists to forge intricate molecular frameworks. This guide provides an in-depth exploration of the application of acetoacetic acid derivatives in the synthesis of molecules vital to the fields of medicine and agriculture, offering both the theoretical underpinnings and practical protocols for their effective utilization.

The reactivity of acetoacetic esters is fundamentally governed by the pronounced acidity of the α-protons, leading to the ready formation of a stabilized enolate upon treatment with a base. This enolate is a potent nucleophile, capable of participating in a wide range of carbon-carbon bond-forming reactions.[2][3][4] Furthermore, the inherent keto-enol tautomerism of acetoacetic esters plays a crucial role in their reactivity, with the enol form offering an alternative pathway for electrophilic attack.[5][6][7] It is this duality of character that has cemented the role of acetoacetic acid derivatives as indispensable tools in the synthetic chemist's arsenal.

This document will delve into several key synthetic transformations that leverage the unique properties of acetoacetic esters, including the renowned Hantzsch pyridine synthesis, the Biginelli reaction for the preparation of dihydropyrimidinones, and the Japp-Klingemann reaction for indole synthesis. We will also explore the application of these methodologies in the synthesis of well-known pharmaceuticals, such as the anticoagulant warfarin, and a variety of other compounds exhibiting antipyretic, anti-inflammatory, and antimicrobial activities.[8][9] Through detailed protocols and mechanistic discussions, this guide aims to equip researchers, scientists, and drug development professionals with the knowledge to effectively harness the synthetic potential of acetoacetic acid derivatives in their pursuit of novel biologically active molecules.

Core Synthetic Strategies and Mechanistic Insights

The utility of acetoacetic acid derivatives in the synthesis of biologically active molecules is best illustrated through a selection of powerful and widely adopted named reactions. These transformations, often multicomponent in nature, provide efficient and atom-economical routes to complex heterocyclic scaffolds that are prevalent in numerous pharmaceuticals.

The Hantzsch Pyridine Synthesis: Building the Pyridine Core

The Hantzsch pyridine synthesis, first reported by Arthur Hantzsch in 1881, is a classic multicomponent reaction that constructs the 1,4-dihydropyridine ring system, a privileged scaffold in medicinal chemistry.[10][11] This reaction typically involves the condensation of an aldehyde, two equivalents of a β-keto ester (such as ethyl acetoacetate), and a nitrogen source, commonly ammonia or ammonium acetate.[10][12] The resulting 1,4-dihydropyridines can then be oxidized to the corresponding aromatic pyridines.[13]

The significance of the Hantzsch synthesis lies in its ability to generate highly functionalized pyridines in a single step, making it a cornerstone of heterocyclic chemistry.[12] Notably, 1,4-dihydropyridine derivatives are an important class of calcium channel blockers used in the treatment of hypertension, with commercial examples including nifedipine, amlodipine, and nimodipine.[10][12]

Mechanism of the Hantzsch Pyridine Synthesis:

The reaction proceeds through a series of condensation and cyclization steps. The currently accepted mechanism involves the initial formation of two key intermediates: a Knoevenagel condensation product from the reaction of the aldehyde and one equivalent of the β-keto ester, and an enamine from the reaction of the second equivalent of the β-keto ester with ammonia. A subsequent Michael addition between these two intermediates, followed by cyclization and dehydration, affords the 1,4-dihydropyridine product.[12]

Caption: Generalized workflow of the Hantzsch Pyridine Synthesis.

The Biginelli Reaction: Accessing Dihydropyrimidinones

The Biginelli reaction is another powerful one-pot, three-component synthesis that produces 3,4-dihydropyrimidin-2(1H)-ones (DHPMs) from an aldehyde, a β-keto ester (like ethyl acetoacetate), and urea or thiourea.[14][15] Discovered by Italian chemist Pietro Biginelli in 1891, this reaction has gained significant attention due to the diverse pharmacological activities of the resulting DHPMs, which include roles as calcium channel blockers, antihypertensive agents, and anti-inflammatory agents.[14][16]

The reaction is typically catalyzed by Brønsted or Lewis acids.[14] Modern variations have focused on developing more environmentally benign protocols, including the use of greener catalysts and solvent-free conditions.[15][17]

Mechanism of the Biginelli Reaction:

While several mechanisms have been proposed, a widely accepted pathway begins with the acid-catalyzed condensation of the aldehyde and urea to form an N-acylimine intermediate. This is followed by the nucleophilic addition of the enolate of the β-keto ester to the imine. Subsequent cyclization via intramolecular attack of the amine on the ester carbonyl, followed by dehydration, yields the dihydropyrimidinone product.[14][18]

Caption: Key steps in the Biginelli Reaction mechanism.

The Japp-Klingemann Reaction: A Route to Indoles

The Japp-Klingemann reaction provides a versatile method for the synthesis of hydrazones from β-keto esters and aryl diazonium salts.[19][20] These hydrazones are crucial intermediates in the Fischer indole synthesis, one of the most important methods for constructing the indole ring system, a scaffold present in numerous natural products and pharmaceuticals.[21][22]

The reaction involves the coupling of an aryl diazonium salt with the enolate of a β-keto ester.[19] A key feature of this reaction is the subsequent cleavage of one of the carbonyl groups, leading to the formation of the α-arylhydrazono ester.

Mechanism of the Japp-Klingemann Reaction:

The reaction is initiated by the deprotonation of the β-keto ester to form an enolate. This enolate then acts as a nucleophile, attacking the aryl diazonium salt to form an azo compound. Under the reaction conditions, this intermediate undergoes hydrolysis and decarboxylation (if starting from a β-keto acid) or deacylation (if starting from a β-keto ester) to yield the final hydrazone product.[19][20]

Caption: Simplified mechanism of the Japp-Klingemann Reaction.

Application in the Synthesis of Marketed Drugs: The Case of Warfarin

A prominent example of the application of acetoacetic acid derivatives in drug synthesis is the production of coumarin-based anticoagulants, most notably warfarin.[8] Warfarin is a widely prescribed oral anticoagulant used to prevent and treat thromboembolic disorders. The synthesis of the core 4-hydroxycoumarin scaffold can be achieved through the Pechmann condensation, which involves the reaction of a phenol with a β-keto ester, such as ethyl acetoacetate, in the presence of an acid catalyst.

The 4-hydroxycoumarin intermediate is then subjected to a Michael addition with benzalacetone to yield racemic warfarin.[23] This synthesis highlights the utility of acetoacetic esters in constructing the heterocyclic core of a major pharmaceutical.

Experimental Protocols

The following protocols are provided as representative examples of the synthetic methodologies discussed. Researchers should always conduct a thorough risk assessment before performing any chemical reaction.

Protocol 1: Hantzsch Synthesis of Diethyl 1,4-dihydro-2,6-dimethyl-4-phenylpyridine-3,5-dicarboxylate

Materials:

• Benzaldehyde

• Ethyl acetoacetate

• Ammonium acetate

• Ethanol

• Standard laboratory glassware

• Magnetic stirrer with heating

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine benzaldehyde (1 equivalent), ethyl acetoacetate (2 equivalents), and ammonium acetate (1.2 equivalents) in ethanol.

• Heat the reaction mixture to reflux with stirring. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• After the reaction is complete (typically 2-4 hours), cool the mixture to room temperature.

• The product will often precipitate from the solution. If not, the volume of the solvent can be reduced under reduced pressure to induce crystallization.

• Collect the solid product by filtration and wash with cold ethanol.

• The crude product can be purified by recrystallization from ethanol to afford the desired 1,4-dihydropyridine.

Data Presentation:

Reactant 1	Reactant 2	Reactant 3	Solvent	Time (h)	Yield (%)	Reference
Benzaldehyde	Ethyl Acetoacetate	Ammonium Acetate	Ethanol	2-4	85-95	[10],[13]

Protocol 2: Biginelli Synthesis of 5-Ethoxycarbonyl-6-methyl-4-phenyl-3,4-dihydropyrimidin-2(1H)-one

Materials:

• Benzaldehyde

• Ethyl acetoacetate

• Urea

• Ethanol

• Concentrated Hydrochloric Acid (catalytic amount)

• Standard laboratory glassware

• Magnetic stirrer with heating

Procedure:

• In a round-bottom flask, dissolve benzaldehyde (1 equivalent), ethyl acetoacetate (1 equivalent), and urea (1.5 equivalents) in ethanol.[24]

• Add a catalytic amount of concentrated hydrochloric acid to the mixture.[24]

• Heat the reaction mixture to reflux with stirring for 3-5 hours.[24]

• Upon cooling to room temperature, the product will precipitate.

• Collect the solid by filtration and wash with cold ethanol.

• Recrystallize the crude product from ethanol to obtain the pure dihydropyrimidinone.[15]

Data Presentation:

Reactant 1	Reactant 2	Reactant 3	Catalyst	Solvent	Time (h)	Yield (%)	Reference
Benzaldehyde	Ethyl Acetoacetate	Urea	HCl	Ethanol	3-5	70-85	[14],[24]

Protocol 3: Japp-Klingemann Synthesis of Ethyl 2-(2-phenylhydrazono)propanoate

Materials:

• Aniline

• Concentrated Hydrochloric Acid

• Sodium nitrite

• Ethyl acetoacetate

• Sodium acetate

• Ethanol

• Standard laboratory glassware

• Magnetic stirrer

• Ice bath

Procedure:

Part A: Diazotization of Aniline

• In a flask, dissolve aniline (1 equivalent) in a mixture of concentrated hydrochloric acid and water.

• Cool the solution to 0-5 °C in an ice-salt bath with continuous stirring.[20]

• Slowly add a pre-cooled aqueous solution of sodium nitrite (1 equivalent) dropwise, ensuring the temperature remains below 5 °C.[20]

Part B: Coupling Reaction

• In a separate larger flask, dissolve ethyl acetoacetate (1 equivalent) and sodium acetate (3 equivalents) in ethanol.

• Cool this solution to 0-5 °C in an ice bath with vigorous stirring.[20]

• Slowly add the freshly prepared diazonium salt solution from Part A to the ethyl acetoacetate solution, maintaining the temperature below 5 °C.[20]

• After the addition is complete, continue stirring the reaction mixture at 0-5 °C for 1-2 hours.

Part C: Work-up and Purification

• Pour the reaction mixture into a large volume of cold water.

• Collect the precipitated crude product by filtration.

• Wash the solid with cold water until the washings are neutral.

• Recrystallize the crude product from ethanol to obtain the pure ethyl 2-(2-phenylhydrazono)propanoate.[20]

Conclusion and Future Perspectives

The synthetic utility of acetoacetic acid derivatives is a testament to the power of fundamental organic chemistry principles in addressing contemporary scientific challenges. The reactions highlighted in this guide—the Hantzsch, Biginelli, and Japp-Klingemann reactions—represent just a fraction of the vast synthetic landscape enabled by these versatile building blocks. Their continued application in the synthesis of novel therapeutic agents and other biologically active molecules is a certainty.

Looking ahead, the field is increasingly focused on the development of more sustainable and efficient synthetic methodologies. This includes the exploration of novel catalysts, the use of greener reaction media such as water or ionic liquids, and the application of enabling technologies like microwave irradiation and flow chemistry.[10][25][26] As our understanding of biological systems deepens, the demand for new and diverse molecular entities will only grow. The humble acetoacetic ester, with its rich history and inherent reactivity, is poised to remain a central player in the ongoing quest for molecules that can improve human health and well-being.

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• 11. Learning from the Hantzsch synthesis [pubsapp.acs.org]
• 12. grokipedia.com [grokipedia.com]
• 13. Hantzsch Dihydropyridine (Pyridine) Synthesis [organic-chemistry.org]
• 14. Biginelli reaction - Wikipedia [en.wikipedia.org]
• 15. Simple Method of Preparation and Characterization of New Antifungal Active Biginelli Type Heterocyclic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 16. e-journal.unair.ac.id [e-journal.unair.ac.id]
• 17. researchgate.net [researchgate.net]
• 18. BIGINELLI REACTION | PPT [slideshare.net]
• 19. Reacción de Japp-Klingemann - Wikipedia, la enciclopedia libre [es.wikipedia.org]
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• 21. researchgate.net [researchgate.net]
• 22. pdf.benchchem.com [pdf.benchchem.com]
• 23. researchgate.net [researchgate.net]
• 24. researchgate.net [researchgate.net]
• 25. Exploring Green Synthesis Pathways Using Glacial Acetic Acid [eureka.patsnap.com]
• 26. Research progress in green synthesis of acetic acid from syngas [dthxyhg.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 1-Benzylpiperidin-3-yl 3-oxobutanoate

Welcome to the dedicated technical support guide for the synthesis of 1-Benzylpiperidin-3-yl 3-oxobutanoate (also known as acetoacetic acid-N-benzyl-3-piperidinyl ester). This resource is designed for researchers, medicinal chemists, and process development scientists to navigate the common challenges associated with this synthesis, troubleshoot experimental hurdles, and ultimately improve reaction yield and purity.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses the most common issues encountered during the synthesis. Each answer provides a mechanistic explanation for the problem and offers actionable solutions.

Q1: My overall yield is disappointingly low (<50%). What are the primary factors I should investigate?

Low yield in this synthesis is typically traced back to one of three areas: incomplete reaction, side reactions, or product decomposition during workup and purification.

• Incomplete Conversion: The esterification of a secondary alcohol like 1-benzylpiperidin-3-ol can be sterically hindered and may not proceed to completion under suboptimal conditions.[1][2] You may observe a significant amount of unreacted alcohol in your crude product.

• Side Reactions: The most common synthetic route involves the acetoacetylation of 1-benzylpiperidin-3-ol with diketene.[3] Diketene is highly reactive and can polymerize or react with trace water if not handled under strictly anhydrous conditions.

• Product Decomposition: As a β-keto ester, the target compound is susceptible to hydrolysis and subsequent decarboxylation, especially under harsh acidic or basic conditions and elevated temperatures.[4][5] This instability is a critical factor during both the reaction and the purification stages.

To diagnose the issue, first obtain a high-quality ¹H NMR or LC-MS of your crude reaction mixture before purification. This will differentiate between a reaction that didn't go to completion and one where the product formed but was lost during isolation.

Q2: I am using the diketene method for acetoacetylation, but my results are inconsistent. How can I optimize this specific protocol?

The reaction between 1-benzylpiperidin-3-ol and diketene is an effective method but requires careful control of conditions due to the high reactivity of diketene.[3]

• Causality of Inconsistency: The primary issue is often the quality and handling of diketene. It is prone to dimerization to dehydroacetic acid or polymerization upon exposure to acids, bases, or heat. The nucleophilic attack of the alcohol must be the kinetically favored pathway.

• Troubleshooting & Optimization:

  • Reagent Quality: Use freshly opened or recently distilled diketene for best results.

  • Anhydrous Conditions: Ensure your glassware is oven-dried and the reaction is performed under an inert atmosphere (e.g., Nitrogen or Argon). Any moisture will competitively react with diketene to form unstable acetoacetic acid, which quickly decomposes.[1]

  • Temperature Control: The addition of diketene should be performed at a low temperature (e.g., 0-5 °C) to control its reactivity and minimize side reactions. Add the diketene dropwise to a solution of the alcohol.

  • Solvent Choice: Aprotic solvents like THF, diethyl ether, or dichloromethane are suitable. Avoid protic solvents that can react with diketene.

  • Catalysis: While the reaction can proceed without a catalyst, a non-nucleophilic base like triethylamine (TEA) can be used in a catalytic amount to facilitate the reaction, but excess base can promote side reactions. The tertiary amine of the piperidine starting material itself can act as a base or catalyst.

Troubleshooting Workflow for Low Yield

The following diagram outlines a logical workflow for diagnosing and resolving low-yield issues in the synthesis.

Caption: Troubleshooting workflow for low yield synthesis.

Q3: My product appears to be decomposing during column chromatography. What is happening and how can I prevent it?

This is a classic problem for β-keto esters. Standard silica gel is slightly acidic and can catalyze the hydrolysis and subsequent decarboxylation of your product on the column.

• Mechanism of Decomposition: The acidic silanol groups on the silica surface can protonate the ester carbonyl, making it more susceptible to hydrolysis by trace water in the eluent. The resulting β-keto acid is thermally unstable and readily loses CO₂, yielding 1-benzyl-3-acetonylpiperidine as a byproduct.

• Preventative Measures:

  • Neutralize the Silica: Prepare a slurry of silica gel in your starting eluent and add ~1% triethylamine (v/v) relative to the solvent volume. Mix thoroughly and then pack the column. This deactivates the acidic sites.

  • Minimize Residence Time: Do not let the product sit on the column for extended periods. Run the column efficiently and collect fractions promptly.

  • Alternative Purification: If decomposition remains an issue, consider alternative methods like vacuum distillation at the lowest possible temperature, as β-keto esters can be sensitive to heat.[6] Another option is crystallization if the product is a solid and a suitable solvent system can be found.

Q4: Can I use transesterification from ethyl acetoacetate instead of diketene?

Yes, transesterification is a viable alternative, though it presents its own challenges. This is an equilibrium-controlled process, so you must take steps to drive the reaction toward the desired product.

• Driving the Equilibrium:

  • Removal of Byproduct: The most effective strategy is to remove the ethanol byproduct as it forms. This is typically achieved by heating the reaction mixture and distilling off the lower-boiling ethanol. A Dean-Stark trap is not suitable here due to the similar boiling points of the reactants and products.

  • Use of Excess Reagent: Using a large excess of 1-benzylpiperidin-3-ol is not practical or cost-effective. Using an excess of ethyl acetoacetate can help but complicates purification.

• Catalysis:

  • Acid Catalysis: A common method for transesterification. Catalysts like p-toluenesulfonic acid (p-TSA) or a strong acidic resin like Dowex H+ can be used.[7]

  • Base Catalysis: A base like sodium ethoxide can be used, but it must match the alcohol being removed (ethoxide for ethyl acetoacetate) to prevent simple ester saponification.[5]

This method is generally less efficient than the diketene route for this specific substrate due to the need for higher temperatures, which can risk product decomposition.

Optimized Experimental Protocol (Diketene Method)

This protocol is based on established procedures and incorporates the troubleshooting insights discussed above.[3]

Materials:

• 1-Benzylpiperidin-3-ol (1.0 eq)

• Diketene (1.1 eq), freshly opened or distilled

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Triethylamine (optional, 0.05 eq)

• Saturated sodium bicarbonate solution

• Brine (Saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Set up an oven-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet.

• Dissolve 1-benzylpiperidin-3-ol (1.0 eq) in anhydrous DCM.

• Cool the solution to 0-5 °C using an ice-water bath.

• Charge the dropping funnel with diketene (1.1 eq) diluted in a small amount of anhydrous DCM.

• Add the diketene solution dropwise to the stirred alcohol solution over 30-45 minutes, ensuring the internal temperature does not rise above 10 °C.

• After the addition is complete, allow the reaction to stir at 0-5 °C for 1 hour, then warm to room temperature and stir for an additional 2-4 hours.

• Monitor the reaction progress by TLC (e.g., 9:1 DCM:Methanol, visualized with KMnO₄ stain). The starting alcohol should be consumed.

• Upon completion, quench the reaction by slowly adding saturated sodium bicarbonate solution.

• Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous layer twice with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude oil via column chromatography using silica gel deactivated with 1% triethylamine in the eluent (e.g., a gradient of hexane/ethyl acetate).

Reaction Mechanism & Data

Reaction of 1-Benzylpiperidin-3-ol with Diketene

The synthesis proceeds via a nucleophilic acyl substitution, where the hydroxyl group of the piperidinol attacks the carbonyl of the strained β-lactone ring in diketene.

Caption: Mechanism for diketene-based acetoacetylation.

Comparison of Synthetic Methods

Method	Key Reagents	Typical Conditions	Advantages	Disadvantages & Risks
Diketene Acetoacetylation	1-Benzylpiperidin-3-ol, Diketene	Aprotic solvent (DCM, THF), 0°C to RT	High reactivity, often good yields, clean reaction.	Diketene is toxic and reactive; requires strict anhydrous conditions.[3]
Transesterification	1-Benzylpiperidin-3-ol, Ethyl Acetoacetate	Acid or base catalyst, heat required to remove EtOH	Readily available reagents.	Equilibrium-limited; requires heat, risking product decomposition.
Coupling Reaction	1-Benzylpiperidin-3-ol, Acetoacetic Acid	DCC/DMAP or other coupling agents	Can be high yielding for hindered alcohols.[8]	Acetoacetic acid is unstable; coupling reagents can be expensive and hard to remove.

References

• OpenOChem Learn. (n.d.). Acetoacetic Ester Synthesis. Retrieved from OpenOChem Learn. [Link]

• Organic Chemistry Portal. (n.d.). Ester synthesis by esterification. Retrieved from Organic Chemistry Portal. [Link]

• Jessiman, A. S., et al. (2021). A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids. Green Chemistry. [Link]

• Chemistry Steps. (n.d.). Acetoacetic Ester Synthesis. Retrieved from Chemistry Steps. [Link]

• Guillén, F., et al. (2013). Esterification of Sterically Hindered Alcohols Using Benzotriazole Esters. Molecules. [Link]

• Hunt, I. (n.d.). Ch21: Acetoacetic esters. University of Calgary. Retrieved from University of Calgary. [Link]

• Chimuka, L., et al. (2012). Green and Efficient Esterification Method Using Dried Dowex H+/NaI Approach. Molecules. [Link]

• Wikipedia. (n.d.). Acetoacetic ester synthesis. Retrieved from Wikipedia. [Link]

• MySkinRecipes. (n.d.). 1-Benzylpiperidin-3-yl3-oxobutanoate. Retrieved from MySkinRecipes. [Link]

• Ashenhurst, J. (2025). The Malonic Ester and Acetoacetic Ester Synthesis. Master Organic Chemistry. [Link]

• Chemistry LibreTexts. (2021). Reactions at the α Carbons of Carboxylic Acid Derivatives. Retrieved from Chemistry LibreTexts. [Link]

• National Center for Biotechnology Information. (2025). Design, Synthesis, and Evaluation of 1-Benzylpiperidine and 1-Benzoylpiperidine Derivatives as Dual-Target Inhibitors of Acetylcholinesterase and Serotonin Transporter for Alzheimer′s Disease. Retrieved from PubMed Central. [Link]

• PrepChem. (n.d.). Synthesis of acetoacetic acid-N-benzyl-3-piperidinyl ester. Retrieved from PrepChem.com. [Link]

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• 2. researchgate.net [researchgate.net]
• 3. prepchem.com [prepchem.com]
• 4. Acetoacetic Ester Synthesis | OpenOChem Learn [learn.openochem.org]
• 5. Acetoacetic Ester Synthesis - Chemistry Steps [chemistrysteps.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Green and Efficient Esterification Method Using Dried Dowex H+/NaI Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids - Green Chemistry (RSC Publishing) DOI:10.1039/D1GC02251B [pubs.rsc.org]

Optimizing reaction conditions for the synthesis of N-benzyl-3-piperidyl acetoacetate.

Welcome to the technical support center for the synthesis of N-benzyl-3-piperidyl acetoacetate. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into optimizing reaction conditions and troubleshooting common experimental hurdles. Our goal is to move beyond simple protocols and explain the causality behind experimental choices, ensuring a robust and reproducible synthesis.

Reaction Overview: The Synthetic Pathway

The synthesis of N-benzyl-3-piperidyl acetoacetate is typically achieved via a transesterification reaction. This process involves reacting the alcohol, N-benzyl-3-piperidinol, with a readily available acetoacetate ester, such as ethyl acetoacetate or methyl acetoacetate. The reaction is an equilibrium process, and driving it towards the product is key to achieving high yields.

The precursor, N-benzyl-3-piperidinol, is itself synthesized in a two-step process: first, the formation of a pyridinium salt from 3-hydroxypyridine and a benzyl halide, followed by the reduction of the aromatic ring to the corresponding piperidine.[1][2]

Below is a visual representation of the overall workflow.

Caption: Overall workflow for the synthesis, purification, and analysis.

Troubleshooting Guide & FAQs

This section addresses specific issues that may arise during the synthesis in a direct question-and-answer format.

Low or No Product Yield

Question: My reaction has run for several hours, but TLC/HPLC analysis shows very little product formation. What are the likely causes and how can I fix this?

Answer: Low conversion is the most common issue in this synthesis and typically points to problems with the reaction equilibrium or catalyst activity.

• Causality (The "Why"): Transesterification is a reversible reaction.[3] The formation of the desired product, N-benzyl-3-piperidyl acetoacetate, also produces a small alcohol byproduct (e.g., ethanol from ethyl acetoacetate). If this byproduct is not removed from the reaction mixture, the reaction will reach equilibrium with significant amounts of starting material remaining, thus limiting the yield.

• Troubleshooting Steps:

  • Actively Remove the Alcohol Byproduct: The most effective way to drive the equilibrium forward is to remove the low-boiling alcohol byproduct as it forms. This can be achieved by:

    • Using a Dean-Stark apparatus if the solvent forms an azeotrope with the alcohol byproduct.

    • Employing molecular sieves (4Å) to sequester the alcohol. This is a simple and effective method for catalyst-free systems.[4]

    • Performing the reaction under a gentle stream of inert gas (nitrogen or argon) to carry away the volatile alcohol.

  • Verify Catalyst Activity: If using a catalyst, ensure it is active and dry.

    • Lewis acids like boric acid or silica-supported boric acid are effective because the boron atom's vacant p-orbital coordinates with the carbonyl and hydroxyl groups, facilitating the ester exchange.[5][6] Ensure your catalyst has not been deactivated by moisture.

    • Consider using a slight excess of the acetoacetate ester to shift the equilibrium.

  • Increase Reaction Temperature: Higher temperatures can increase the reaction rate. However, be cautious, as excessively high temperatures can lead to side reactions and degradation. A temperature range of 80-120°C is typically effective, depending on the solvent and catalyst.[7]

Parameter	Recommended Condition	Rationale
Reactant Ratio	1:1.2 to 1:1.5 (Alcohol:Acetoacetate Ester)	A slight excess of the acetoacetate ester helps drive the equilibrium towards the product.
Catalyst	Boric Acid (B(OH)₃) or SiO₂–H₃BO₃	Environmentally benign, effective Lewis acid catalyst for β-keto ester transesterification.[5][6]
Solvent	Toluene, Xylene	High-boiling, non-polar solvents that allow for effective removal of the alcohol byproduct via azeotropic distillation.
Temperature	80 - 120 °C	Balances reaction rate with minimizing potential side reactions.
Byproduct Removal	Dean-Stark Trap or Molecular Sieves	Crucial for shifting the equilibrium to maximize product formation.[4]

Formation of Significant Impurities

Question: My reaction produced the desired product, but I'm seeing significant, hard-to-remove impurities. What are these and how can I prevent them?

Answer: Impurity formation often results from side reactions involving the starting materials or product under the reaction conditions.

• Causality (The "Why"): The primary starting material, N-benzyl-3-piperidinol, can undergo side reactions if the conditions are not optimized. The product, a β-keto ester, can also be susceptible to hydrolysis or decarboxylation under harsh acidic or basic conditions, especially in the presence of water and heat.[8]

• Troubleshooting Steps:

  • Ensure Anhydrous Conditions: Water is a key culprit. It can hydrolyze the acetoacetate ester starting material and the final product. Use dry solvents and glassware, and run the reaction under an inert atmosphere (nitrogen or argon).

  • Check Starting Material Purity: The N-benzyl-3-piperidinol precursor should be pure. Impurities from its synthesis, such as unreacted 3-hydroxypyridine or over-reduction byproducts, will carry through and complicate purification.

  • Moderate the Reaction Temperature: While heat is necessary, excessive temperatures can promote decomposition and elimination reactions.[9] Find the lowest effective temperature for your system.

  • Purification Strategy: If impurities are present, silica gel column chromatography is generally effective for separating the desired product.[10] A solvent system like chloroform/methanol or ethyl acetate/hexanes can be optimized for good separation.

Product Purification and Stability

Question: I have a crude product, but I'm struggling with purification. Also, how should I store the final compound?

Answer: Purification requires selecting the right technique, while proper storage is critical due to the potential instability of acetoacetate compounds.

• Purification Protocol:

  • Aqueous Workup: After the reaction is complete, cool the mixture and quench it carefully with a saturated solution of sodium bicarbonate or water. Extract the product into an organic solvent like ethyl acetate. Wash the organic layer with brine to remove water-soluble impurities and dry it over anhydrous sodium sulfate or magnesium sulfate.[11]

  • Column Chromatography: As stated in the literature for a similar synthesis, silica gel column chromatography is a reliable method for obtaining a high-purity product.[10] Use a gradient elution starting with a less polar solvent system (e.g., 10% ethyl acetate in hexanes) and gradually increasing polarity to elute your product. Monitor fractions by TLC.

  • Solvent Removal: After chromatography, remove the solvent under reduced pressure. Be mindful that the product is a high-boiling oil, so a good vacuum is necessary.

• Product Stability and Storage:

  • Causality (The "Why"): Acetoacetate is an unstable compound that can undergo decarboxylation, especially at elevated temperatures or non-neutral pH.[12]

  • Storage Recommendations: For long-term stability, store the purified N-benzyl-3-piperidyl acetoacetate at low temperatures, preferably at -20°C or -80°C.[12][13] It should be kept in a tightly sealed container under an inert atmosphere to protect it from moisture and air.[14]

Detailed Experimental Protocol: Transesterification

This protocol provides a robust starting point for the synthesis. Optimization may be required based on your specific laboratory conditions and scale.

1. Reactant Setup:

• To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a Dean-Stark trap (pre-filled with toluene), add N-benzyl-3-piperidinol (1.0 eq).

• Add anhydrous toluene as the solvent.

• Add ethyl acetoacetate (1.2 eq) and boric acid (0.1 eq).

2. Reaction:

• Heat the mixture to reflux (approximately 110-120°C) with vigorous stirring.

• Monitor the collection of the ethanol/toluene azeotrope in the Dean-Stark trap.

• Track the reaction progress by taking small aliquots and analyzing them via TLC or HPLC. The reaction is typically complete within 5-10 hours.

3. Workup and Purification:

• Once the reaction is complete, allow the mixture to cool to room temperature.

• Dilute the mixture with ethyl acetate and transfer it to a separatory funnel.

• Wash the organic layer sequentially with a saturated NaHCO₃ solution (2x) and brine (1x).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude oil.

• Purify the crude product by silica gel column chromatography using an appropriate solvent gradient (e.g., hexanes/ethyl acetate).

4. Characterization:

• Combine the pure fractions and remove the solvent in vacuo to obtain N-benzyl-3-piperidyl acetoacetate as an oil.

• Confirm the structure and purity using ¹H NMR, ¹³C NMR, and HPLC-MS.

Caption: Step-by-step experimental workflow for the transesterification.

References

• Process For Preparation Of N Benzyl 3 Hydroxy Piperidine. (n.d.). Quick Company.
• Recent advances in the transesterification of β-keto esters. (2023, May 8). CORA.
• Recent advances in the transesterification of β-keto esters. (2021, July 2). RSC Publishing.
• Novel synthesis process of N-benzyl-3-piperidinol, novel nickel-based catalyst and preparation method thereof. (n.d.). Google Patents.
• Novel synthesis process of N-benzyl-3-piperidinol, novel nickel-based catalyst and preparation method thereof. (n.d.). Google Patents.
• Efficient transesterification of ethyl acetoacetate with higher alcohols without catalysts. (n.d.). ResearchGate.
• Transesterification of methyl acetoacetate (1) with various alcohols a. (n.d.). ResearchGate.
• Expedient approach for trans-esterification of β-keto esters under solvent free conditions using silica supported boric acid (SiO2–H3BO3) as a recyclable catalyst. (2022, August 3). RSC Publishing.
• Synthesis of acetoacetic acid-N-benzyl-3-piperidinyl ester. (n.d.). PrepChem.com.
• Acetoacetic Ester Synthesis. (n.d.). Chemistry Steps.
• Troubleshooting Low Yields in Nucleophilic Substitution with Benzyl Tosylate: A Technical Support Guide. (n.d.). Benchchem.
• The Synthesis of Benzyl Acetate as a Fragrance and Flavoring Agent with Green Solvents. (2021). Journal of Cosmetic Science.
• Acrylamide, N-benzyl-. (n.d.). Organic Syntheses Procedure.
• Stability of ketone bodies in serum in dependence on storage time and storage temperature. (n.d.). PubMed.
• The storage stability and concentration of acetoacetate differs between blood fractions. (n.d.). ResearchGate.
• Benzyl acetoacetate, 97% 25 g. (n.d.). Thermo Scientific Alfa Aesar.
• A Novel RP-HPLC Method for Estimating Fulvestrant, Benzoyl Alcohol, and Benzyl Benzoate in Injection Formulation. (2022). Scirp.org.
• Application Notes & Protocols for the Detection and Quantification of N-Benzyl-1,3,2-benzodithiazole S-oxide. (n.d.). Benchchem.

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• 1. CN101817779A - Novel synthesis process of N-benzyl-3-piperidinol, novel nickel-based catalyst and preparation method thereof - Google Patents [patents.google.com]
• 2. CN101817779B - Novel synthesis process of N-benzyl-3-piperidinol, novel nickel-based catalyst and preparation method thereof - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Recent advances in the transesterification of β-keto esters - RSC Advances (RSC Publishing) DOI:10.1039/D1RA03513D [pubs.rsc.org]
• 6. Expedient approach for trans-esterification of β-keto esters under solvent free conditions using silica supported boric acid (SiO 2 –H 3 BO 3 ) as a r ... - RSC Advances (RSC Publishing) DOI:10.1039/D2RA03855B [pubs.rsc.org]
• 7. The Synthesis of Benzyl Acetate as a Fragrance and Flavoring Agent with Green Solvents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Acetoacetic Ester Synthesis - Chemistry Steps [chemistrysteps.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
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• 14. Benzyl acetoacetate, 97% 25 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.at]

Purification strategies for 1-Benzylpiperidin-3-yl 3-oxobutanoate, including crystallization and chromatography.

Welcome to the dedicated technical support guide for the purification of 1-Benzylpiperidin-3-yl 3-oxobutanoate. This resource is designed for researchers, medicinal chemists, and process development scientists to provide in-depth, practical guidance on overcoming common challenges encountered during the purification of this valuable synthetic intermediate.[1] This guide is structured as a series of frequently asked questions (FAQs) and troubleshooting scenarios, grounded in established chemical principles and field-tested expertise.

I. Compound Overview & Initial Assessment

1-Benzylpiperidin-3-yl 3-oxobutanoate is a piperidine derivative containing a β-keto ester moiety.[2] Its structure presents a unique set of purification challenges due to the basic nitrogen of the piperidine ring and the potential for keto-enol tautomerism and degradation of the β-keto ester. A thorough understanding of the potential impurities is the first step toward a successful purification strategy.

Common Impurities to Consider:

• Unreacted Starting Materials: Residual 1-benzyl-3-piperidinol and acetoacetic acid derivatives from the synthesis.[2]

• Byproducts: Products from side reactions, which can have similar polarities to the desired compound.[3]

• Oxidation Products: Piperidine derivatives can be susceptible to oxidation, often leading to discoloration (e.g., a yellow tint).[4]

• Degradation Products: β-keto esters can be prone to hydrolysis or decarboxylation under harsh acidic or basic conditions, or at elevated temperatures.

II. Crystallization Strategies: Troubleshooting & FAQ

Crystallization is a powerful and scalable purification technique for solid compounds, offering the potential for high purity in a single step.[2][4]

FAQ 1: My compound won't crystallize. What are the initial steps I should take?

If your 1-Benzylpiperidin-3-yl 3-oxobutanoate fails to crystallize, consider the following:

• Purity Check: A significant amount of impurity can inhibit crystallization. First, assess the crude purity by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). If the purity is below 85-90%, a preliminary chromatographic step to remove bulk impurities might be necessary before attempting crystallization.

• Solvent Screening: The choice of solvent is critical. A systematic solvent screen is the most effective approach. Use a range of solvents with varying polarities.

Solvent System	Rationale	Expected Solubility
Isopropanol/Heptane	Good for moderately polar compounds. Dissolve in minimal hot isopropanol and add heptane as an anti-solvent.	Soluble in hot isopropanol, insoluble in heptane.
Ethyl Acetate/Hexane	A common choice for compounds of intermediate polarity.	Soluble in ethyl acetate, insoluble in hexane.
Toluene	Can be effective for aromatic compounds.	May require heating to dissolve.
Acetone/Water	For more polar compounds.	Soluble in acetone, insoluble in water.

• Inducing Crystallization: If an oil has formed, try scratching the inside of the flask with a glass rod at the oil-solvent interface. Seeding with a previously obtained pure crystal can also be highly effective.

Troubleshooting Guide: Crystallization

Problem	Potential Cause	Suggested Solution
Oiling Out	The compound is coming out of solution above its melting point or is too soluble in the chosen solvent system.	Lower the temperature of dissolution. Use a more non-polar anti-solvent. Add the anti-solvent more slowly and at a lower temperature.
Poor Recovery	The compound is too soluble in the mother liquor.	Reduce the amount of solvent used for dissolution. Cool the crystallization mixture for a longer period or to a lower temperature.
No Purity Improvement	The impurities are co-crystallizing with the product.	Try a different solvent system. The impurities may have different solubility profiles in other solvents. Consider a pre-purification step like a quick filtration through a silica plug.
Discoloration	Oxidation of the piperidine nitrogen.	Perform the crystallization under an inert atmosphere (e.g., nitrogen or argon). Add a small amount of a reducing agent like sodium bisulfite to the workup if compatible.

III. Chromatographic Purification: Troubleshooting & FAQ

Flash column chromatography is a versatile technique for purifying compounds with a wide range of polarities.[3] For 1-Benzylpiperidin-3-yl 3-oxobutanoate, special considerations are necessary due to its basic nature.

FAQ 2: What is the best solvent system for flash chromatography of my compound?

The ideal solvent system (eluent) for chromatography should provide a retention factor (Rf) of approximately 0.3 for the target compound on a TLC plate.[4]

Recommended Starting Solvent Systems:

• Hexane/Ethyl Acetate Gradient: Start with a low percentage of ethyl acetate and gradually increase the polarity. This is a good starting point for many organic compounds.

• Dichloromethane/Methanol Gradient: If the compound is more polar, a dichloromethane/methanol system may be more effective.[4]

Crucial Tip for Basic Compounds: The basic nitrogen on the piperidine ring can interact strongly with the acidic silica gel, leading to peak tailing and poor separation. To mitigate this, add a small amount of a basic modifier to your eluent.

• Triethylamine (TEA): Add 0.5-1% triethylamine to your eluent system.[4]

• Ammonia in Methanol: Use a pre-mixed solution of 7N ammonia in methanol as your polar solvent in a gradient with dichloromethane.

Troubleshooting Guide: Chromatography

Problem	Potential Cause	Suggested Solution
Peak Tailing	Strong interaction between the basic piperidine nitrogen and acidic silica gel.	Add a basic modifier like triethylamine (0.5-1%) or ammonia to the eluent.[4]
Co-elution of Impurities	Similar polarity of the product and impurities.	Optimize the solvent system using TLC. A shallower gradient during column chromatography can improve separation. Consider using a different stationary phase (e.g., alumina or a bonded phase).
Product Degradation on Column	The β-keto ester is sensitive to the acidic silica gel.	Deactivate the silica gel by pre-treating it with the eluent containing a basic modifier. Run the column quickly to minimize contact time.
Irreproducible Retention Times	Variations in solvent composition or stationary phase activity.	Use high-purity solvents. Ensure the column is packed uniformly. Always add the same percentage of modifier.

IV. Experimental Protocols

Protocol 1: Recrystallization

• Solubility Testing: In small vials, test the solubility of approximately 10-20 mg of your crude material in 0.5 mL of various solvents (e.g., isopropanol, ethyl acetate, acetone, toluene) at room temperature and with gentle heating.

• Solvent Selection: Choose a solvent that dissolves your compound when hot but in which it is sparingly soluble or insoluble at room temperature. If a single solvent is not ideal, select a solvent pair (a "solvent" in which the compound is soluble and an "anti-solvent" in which it is not).

• Dissolution: In an appropriately sized flask, dissolve the crude 1-Benzylpiperidin-3-yl 3-oxobutanoate in the minimum amount of the chosen hot solvent.

• Decolorization (Optional): If the solution is colored due to impurities, you can add a small amount of activated carbon and heat for a few minutes. Hot filter the solution to remove the carbon.

• Crystallization: Allow the solution to cool slowly to room temperature. If no crystals form, place the flask in an ice bath. If using a solvent/anti-solvent system, add the anti-solvent dropwise to the warm solution until it becomes slightly cloudy, then allow it to cool.

• Isolation and Drying: Collect the crystals by vacuum filtration, wash them with a small amount of the cold recrystallization solvent, and dry them under vacuum.

Protocol 2: Flash Column Chromatography

• TLC Analysis: Dissolve a small amount of the crude product in a suitable solvent (e.g., dichloromethane). Spot the solution on a TLC plate and develop it in various solvent systems (e.g., hexane/ethyl acetate or dichloromethane/methanol) with and without 1% triethylamine.[4]

• Column Packing: Prepare a glass column with silica gel, packing it as a slurry in the initial, low-polarity eluent.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a stronger solvent like dichloromethane. If the solubility is low, you can adsorb the compound onto a small amount of silica gel (dry loading).

• Elution: Start the elution with the low-polarity solvent system and gradually increase the polarity. Collect fractions and monitor them by TLC.

• Product Isolation: Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator to yield the purified product.[4]

V. Visualizing the Workflow

Caption: Purification workflows for 1-Benzylpiperidin-3-yl 3-oxobutanoate.

VI. References

• MySkinRecipes. (n.d.). 1-Benzylpiperidin-3-yl3-oxobutanoate. Retrieved from [Link]

Sources

• 1. 1-Benzylpiperidin-3-yl3-oxobutanoate [myskinrecipes.com]
• 2. evitachem.com [evitachem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Addressing stability issues of 1-Benzylpiperidin-3-yl 3-oxobutanoate in different solvents.

Technical Support Center: 1-Benzylpiperidin-3-yl 3-oxobutanoate

A Guide to Understanding and Mitigating Stability Issues in Solution

Welcome to the technical support center for 1-Benzylpiperidin-3-yl 3-oxobutanoate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth insights and practical solutions for the stability challenges associated with this compound. As a Senior Application Scientist, my goal is to equip you not just with protocols, but with a foundational understanding of the molecule's behavior to ensure the integrity and reproducibility of your experimental outcomes.

Section 1: The Chemical Root of Instability: Understanding the β-Keto Ester

1-Benzylpiperidin-3-yl 3-oxobutanoate is a β-keto ester. This functional group, while synthetically versatile, is the primary source of its instability in solution.[1][2] The reactivity stems from the arrangement of two carbonyl groups separated by a single methylene group, which makes the ester susceptible to specific degradation pathways. Understanding these pathways is the first step toward preventing them.

The two predominant degradation mechanisms are:

• Hydrolysis & Subsequent Decarboxylation: The ester linkage is prone to cleavage by water, a reaction catalyzed by both acidic and basic conditions.[3][4] This initially yields 1-benzylpiperidin-3-ol and acetoacetic acid. However, β-keto acids like acetoacetic acid are notoriously unstable and readily undergo decarboxylation (loss of CO₂) to form a ketone, in this case, acetone.[2][5][6]

• Transesterification: If the compound is dissolved in an alcohol solvent (e.g., methanol, ethanol), the piperidinyl portion of the ester can be exchanged for the solvent's alkyl group.[7][8] This results in the formation of 1-benzylpiperidin-3-ol and a new, smaller β-keto ester (e.g., methyl acetoacetate or ethyl acetoacetate). This process can be catalyzed by trace amounts of acid or base.[2][7]

Below is a diagram illustrating these primary degradation routes.

Caption: Primary degradation pathways for 1-Benzylpiperidin-3-yl 3-oxobutanoate.

Section 2: Frequently Asked Questions (FAQs)

Q1: Why is my solution of 1-Benzylpiperidin-3-yl 3-oxobutanoate losing potency over time?

A: Loss of potency is almost always due to chemical degradation. The most likely cause is hydrolysis, especially if your solvent is not anhydrous or if the solution is exposed to acidic or basic conditions.[3][4] Even seemingly neutral water can be slightly acidic due to dissolved CO₂. Protic solvents like methanol or ethanol will cause degradation via transesterification.[7]

Q2: What are the primary degradation products I should look for with analytical techniques like LC-MS?

A: The key degradation products to monitor are:

• 1-Benzylpiperidin-3-ol: This is a common product from both hydrolysis and transesterification.

• Acetone and CO₂ (from hydrolysis): Acetone is a small, volatile molecule that may be difficult to detect in standard reverse-phase HPLC but can be identified by GC-MS or specific LC-MS methods.

• A new, smaller β-keto ester: If using an alcohol solvent, look for the corresponding ester (e.g., methyl acetoacetate if using methanol).

Q3: Which solvents are recommended for preparing stock solutions for long-term storage?

A: For maximum stability, use high-purity, anhydrous aprotic solvents. Recommended choices include:

• Acetonitrile (ACN)

• Dimethyl sulfoxide (DMSO)

• Tetrahydrofuran (THF)

• Dichloromethane (DCM)

Always use a fresh bottle or a properly stored anhydrous grade solvent. Even small amounts of water can initiate hydrolysis over time.

Q4: How should I store my solutions to maximize shelf-life?

A: Store solutions in tightly sealed vials with an inert gas (argon or nitrogen) headspace to minimize exposure to moisture and air. Store at low temperatures, ideally at -20°C or -80°C. Prepare smaller aliquots to avoid repeated freeze-thaw cycles, which can introduce moisture into the stock vial.

Q5: I see an unexpected peak growing in my HPLC chromatogram over time. What could it be?

A: This growing peak is a classic sign of degradation. Based on the degradation pathways, the most likely candidate to appear in a typical reverse-phase HPLC run is 1-benzylpiperidin-3-ol . It is less polar than the parent β-keto acid intermediate but generally polar enough to be retained and separated. If you used an alcohol-based solvent for sample preparation, the new peak could also be the transesterified product.

Q6: Is it acceptable to use methanol or ethanol to dissolve my compound for my biological assay?

A: This is strongly discouraged for stock solutions or for any solution that will be stored for more than a few hours.[9][10] These protic solvents will actively participate in transesterification.[7][8] If your experimental protocol absolutely requires a protic solvent, prepare the solution immediately before use and conduct the experiment promptly. Do not store the solution. For assays, it is best practice to prepare a concentrated stock in anhydrous DMSO or ACN and perform a final, high-dilution step into your aqueous assay buffer just before the experiment begins.

Section 3: Troubleshooting Guide

This table provides a systematic approach to diagnosing and resolving common issues encountered when working with 1-Benzylpiperidin-3-yl 3-oxobutanoate.

Observed Problem	Potential Cause(s)	Recommended Solution & Rationale
Inconsistent or Non-Reproducible Assay Results	Degradation of the compound in solution, leading to inaccurate concentrations.	1. Prepare Fresh Solutions: Make fresh dilutions from a validated, frozen stock immediately before each experiment. 2. Validate Stock Solution: Use HPLC to confirm the purity of your stock solution before starting a new set of experiments. 3. Rationale: Degradation reduces the concentration of the active compound, leading to lower-than-expected biological activity and poor reproducibility.
New Peak(s) Appearing in HPLC/LC-MS Analysis	Chemical degradation via hydrolysis or transesterification.	1. Identify the Degradant: Use LC-MS to obtain the mass of the new peak and compare it to potential degradants (e.g., 1-benzylpiperidin-3-ol). 2. Review Solvent Choice: Ensure you are using an anhydrous, aprotic solvent for storage and sample preparation. 3. Rationale: Identifying the degradation product confirms the degradation pathway, which directly informs the corrective action (e.g., switching from methanol to acetonitrile).
Gradual Decrease in Parent Peak Area Over Time	Slow degradation of the compound even under recommended storage conditions, possibly due to trace contaminants (water, acid, base) in the solvent.	1. Re-evaluate Solvent Purity: Purchase a new, high-purity anhydrous solvent. 2. Implement Inert Gas Overlay: Store all stock solutions under argon or nitrogen. 3. Rationale: Minimizing exposure to atmospheric moisture and reactive contaminants is critical for long-term stability.
pH Shift in Unbuffered Aqueous Solutions	Hydrolysis can lead to the formation of acetoacetic acid, which will lower the pH of the solution before it decarboxylates.	1. Buffer Your System: If working in an aqueous environment is necessary, use a buffered solution at a pH where the compound shows maximal stability (requires a pH-rate profile study). 2. Minimize Time in Aqueous Media: Perform dilutions into aqueous buffers immediately prior to use. 3. Rationale: Controlling pH prevents acid- or base-catalyzed hydrolysis, which is a primary driver of instability.[4]

Section 4: Key Experimental Protocols

To ensure the trustworthiness of your results, you must have a validated, stability-indicating analytical method. A forced degradation study is the standard approach to achieve this.[3][11][12][13]

Protocol 1: Forced Degradation Study

Objective: To intentionally degrade the compound under various stress conditions to identify potential degradation products and to develop an HPLC method that can resolve the parent compound from all significant degradants.

Methodology:

• Stock Solution Preparation: Prepare a 1 mg/mL stock solution of 1-Benzylpiperidin-3-yl 3-oxobutanoate in anhydrous acetonitrile.

• Stress Conditions: For each condition, mix 1 mL of the stock solution with 1 mL of the stressor solution in a sealed vial.

  • Acid Hydrolysis: 0.1 M Hydrochloric Acid (HCl).

  • Base Hydrolysis: 0.1 M Sodium Hydroxide (NaOH).

  • Oxidative Stress: 3% Hydrogen Peroxide (H₂O₂).

  • Thermal Stress: Place a vial of the stock solution (in ACN) in an oven at 60°C.

  • Control: Mix 1 mL of stock with 1 mL of acetonitrile.

• Incubation: Incubate all vials at 40°C (except the thermal stress vial at 60°C) for 24 hours. For the base hydrolysis sample, it may degrade very rapidly, so check at earlier time points (e.g., 1, 4, 8 hours).

• Sample Preparation for Analysis:

  • At each time point, withdraw an aliquot.

  • If necessary, neutralize the acidic and basic samples with an equimolar amount of base/acid.

  • Dilute all samples to a final concentration of ~50 µg/mL with the mobile phase.

• HPLC Analysis:

  • Column: C18 column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of Acetonitrile and Water (with 0.1% formic acid). Example: Start at 20% ACN, ramp to 80% ACN over 15 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 254 nm.

  • Analysis: Inject all stressed samples and the control. The goal is to achieve 10-20% degradation of the parent peak.[12] The method is considered "stability-indicating" if all degradation peaks are baseline-resolved from the parent peak.

Protocol 2: Solution Stability in Different Solvents

Objective: To quantify the stability of the compound in various common laboratory solvents over a set period.

Methodology:

• Solution Preparation: Prepare 100 µg/mL solutions of the compound in the following solvents:

  • Anhydrous Acetonitrile (Control)

  • Anhydrous DMSO

  • HPLC-grade Methanol

  • HPLC-grade Ethanol

  • 50:50 Acetonitrile:Water

• Storage: Store aliquots of each solution at both room temperature (~25°C) and refrigerated (4°C).

• Time Points: Analyze the solutions at T=0, 2, 8, 24, and 48 hours.

• Analysis: Use the validated stability-indicating HPLC method developed in Protocol 1.

• Data Reporting: Calculate the percentage of the parent compound remaining at each time point relative to T=0. Present the data in a table.

Section 5: Data Summary and Best Practices Workflow

Solvent Recommendation Summary

The results from a typical stability study (as described in Protocol 2) can be summarized as follows. This table provides a clear guide for solvent selection.

Solvent	Recommended Use	Potential Risk & Mitigation	Stability Profile (Typical)
Anhydrous DMSO	Long-term stock solution storage (-20°C or -80°C).	Hygroscopic; can absorb atmospheric water. Mitigate by using small aliquots and inert gas overlay.	Excellent
Anhydrous Acetonitrile	Long-term stock solution storage; preferred for analytical dilutions.	Less hygroscopic than DMSO but still requires anhydrous handling.	Excellent
Methanol / Ethanol	Not recommended for storage. Use only for immediate dilution and analysis if unavoidable.	High risk of rapid transesterification, leading to inaccurate quantification and results.	Poor
Aqueous Buffers	Final dilution for biological assays.	High risk of rapid hydrolysis. Mitigate by preparing immediately before use and maintaining a controlled pH.	Very Poor

Troubleshooting and Solvent Selection Workflow

The following diagram provides a logical workflow for researchers to follow when working with 1-Benzylpiperidin-3-yl 3-oxobutanoate to proactively avoid stability issues.

Caption: Decision workflow for solvent selection and troubleshooting stability issues.

References

• O'Sullivan, T. et al. (2021). Recent advances in the transesterification of β-keto esters. RSC Advances. [Link][8]

• Maloney, K. M. et al. (2021). Recent advances in the transesterification of β-keto esters. National Center for Biotechnology Information (PMC). [Link][7]

• Alsante, K. M. et al. (2011). Development of forced degradation and stability indicating studies of drugs—A review. National Center for Biotechnology Information (PMC). [Link][3]

• Goswami, S. V. et al. (2015). Transesterification of b-Keto Esters with Thiols, Amines, Diols and Amino Alcohols Catalysed by 1 a. ResearchGate. [Link][1]

• Maloney, K. M. et al. (2021). Recent advances in the transesterification of β-keto esters. CORA (Cork Open Research Archive). [Link][2]

• Apicule. (n.d.). Understanding Forced Degradation Studies: A Critical Step in Drug Development. Apicule. [Link][11]

• Baria, B. (2022). Hydrolysis of Ethyl Aceto Acetate (EAA). YouTube. [Link][4]

• ICH. (2010). Forced Degradation Studies: Regulatory Considerations and Implementation. BioProcess International. [Link][12]

• Luminata. (2022). What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing. ACD/Labs. [Link][14]

• Veeprho. (2020). Forced Degradation Studies for Drug Substances & Drug Products- Scientific Considerations. Veeprho. [Link][13]

• Google Patents. (n.d.). Synthesis of B-keto esters. Google Patents. [15]

• Quora. (2021). When ethyl acetoacetate is subjected to ketonic hydrolysis, what is the ketone obtained?. Quora. [Link][5]

• Journal of Chemical Education. (1993). A kinetic and mechanistic study of the alkaline hydrolysis of ethyl acetoacetate by acid-base potentiometry: Determination of the pKa of the ester. ACS Publications. [Link][16]

• Grokipedia. (n.d.). Acetoacetic ester synthesis. Grokipedia. [Link][17]

• University of Calgary. (n.d.). Ch21: Acetoacetic esters. University of Calgary. [Link]

• Anantakrishnan, S. V. & Radhakrishnamurti, P. S. (1961). Solvent influences in the alkaline hydrolysis of esters in aqueous ethanol. Indian Academy of Sciences. [Link][18]

• Chem-Station. (2024). Solvent Isotope Effect. Chem-Station. [Link][19]

• Gallagher, G. A., Miller, J. G., & Day, A. R. (1957). Solvent Effects and Ester Interchange in Basic Hydrolysis of Esters. Journal of the American Chemical Society. [Link][9]

• ACS Publications. (1957). Solvent Effects and Ester Interchange in Basic Hydrolysis of Esters. ACS Publications. [Link][10]

• AK Lectures. (n.d.). Alkylation, Hydrolysis and Decarboxylation of Beta-Keto Esters. AK Lectures. [Link][6]

• LabSolutions. (n.d.). (1-benzyl-3-piperidyl) 3-oxobutanoate. LabSolutions. [Link][20]

• Separation Science. (2024). Analytical Techniques In Stability Testing. Separation Science. [Link][21]

• ResearchGate. (n.d.). Pharmaceutical Analysis | Stability Testing. ResearchGate. [Link][22]

Sources

• 1. researchgate.net [researchgate.net]
• 2. DSpace [cora.ucc.ie]
• 3. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. m.youtube.com [m.youtube.com]
• 5. quora.com [quora.com]
• 6. aklectures.com [aklectures.com]
• 7. Recent advances in the transesterification of β-keto esters - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Recent advances in the transesterification of β-keto esters - RSC Advances (RSC Publishing) DOI:10.1039/D1RA03513D [pubs.rsc.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. apicule.com [apicule.com]
• 12. biopharminternational.com [biopharminternational.com]
• 13. veeprho.com [veeprho.com]
• 14. acdlabs.com [acdlabs.com]
• 15. US6642035B2 - Synthesis of B-keto esters - Google Patents [patents.google.com]
• 16. pubs.acs.org [pubs.acs.org]
• 17. grokipedia.com [grokipedia.com]
• 18. ias.ac.in [ias.ac.in]
• 19. Solvent Isotope Effect | Chem-Station Int. Ed. [en.chem-station.com]
• 20. labsolu.ca [labsolu.ca]
• 21. Analytical Techniques In Stability Testing | Separation Science [sepscience.com]
• 22. researchgate.net [researchgate.net]

Technical Support Center: Scalability of 1-Benzylpiperidin-3-yl 3-oxobutanoate Production

Introduction: Welcome to the technical support center for the synthesis and scale-up of 1-Benzylpiperidin-3-yl 3-oxobutanoate (CAS 85387-34-4). This guide is designed for researchers, chemists, and drug development professionals who are transitioning this synthesis from laboratory scale to pilot or production scale. Scaling up presents unique challenges beyond simply using larger glassware; it involves careful consideration of reaction kinetics, heat transfer, mass transfer, and process safety. This document provides in-depth, experience-driven troubleshooting advice and frequently asked questions to navigate these complexities effectively.

Section 1: Synthesis Pathway Overview

The most common and scalable synthesis of 1-Benzylpiperidin-3-yl 3-oxobutanoate involves the acetoacetylation of 1-Benzylpiperidin-3-ol. This is an esterification reaction where the hydroxyl group of the piperidinol attacks an activated acetoacetate source. While several methods exist for forming β-keto esters, direct acetoacetylation offers a convergent and efficient route.[1][2]

The primary transformation is as follows:

Sources

• 1. US6642035B2 - Synthesis of B-keto esters - Google Patents [patents.google.com]
• 2. pubs.acs.org [pubs.acs.org]

Preventing degradation of 1-Benzylpiperidin-3-yl 3-oxobutanoate under extreme pH or temperature.

Welcome to the technical support center for 1-Benzylpiperidin-3-yl 3-oxobutanoate (CAS No. 85387-34-4).[1][2] This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting for preventing the degradation of this compound under extreme pH and temperature conditions.

Introduction

1-Benzylpiperidin-3-yl 3-oxobutanoate is a versatile intermediate in organic synthesis, particularly in the development of pharmaceutical compounds.[2][3] Its structure, incorporating both a β-keto ester and a benzylpiperidine moiety, presents unique stability challenges. Understanding the potential degradation pathways is critical for ensuring experimental reproducibility and the integrity of your research. This guide provides practical, field-proven insights to mitigate these challenges.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My NMR analysis of 1-Benzylpiperidin-3-yl 3-oxobutanoate shows unexpected peaks after storage in a protic solvent. What could be the cause?

A1: The most likely cause is hydrolysis of the ester bond. β-keto esters are susceptible to hydrolysis, which can be catalyzed by both acids and bases.[4] Protic solvents, especially if they contain trace amounts of acidic or basic impurities, can facilitate this degradation.

• Troubleshooting Steps:

  • Solvent Purity: Ensure you are using high-purity, anhydrous solvents for storage and reactions.

  • Inert Atmosphere: Store the compound under an inert atmosphere (e.g., argon or nitrogen) to minimize contact with atmospheric moisture.[5]

  • Aprotic Solvents: Whenever possible, use aprotic solvents for storage, such as dichloromethane or tetrahydrofuran (THF).

  • pH Control: If working in an aqueous environment is unavoidable, maintain a neutral pH to minimize the rates of acid- and base-catalyzed hydrolysis.

Q2: I observed a loss of my starting material and the evolution of a gas when heating my reaction mixture containing 1-Benzylpiperidin-3-yl 3-oxobutanoate. What is happening?

A2: This observation is characteristic of thermal decarboxylation. β-keto acids, which can be formed from the hydrolysis of β-keto esters, are notoriously unstable and readily lose carbon dioxide upon heating.[4] Even without significant hydrolysis, β-keto esters can undergo thermal decomposition at elevated temperatures.

• Troubleshooting Steps:

  • Temperature Control: Avoid excessive heating. If a reaction requires elevated temperatures, perform a time-course study to determine the optimal balance between reaction rate and compound stability.

  • Protecting Groups: For reactions requiring harsh conditions, consider protecting the β-keto ester functionality.[6][7]

  • Reaction Monitoring: Closely monitor the reaction progress using techniques like TLC or LC-MS to minimize reaction time at high temperatures.

Q3: My compound has developed a yellow-brown color after prolonged storage at room temperature. Is it still viable for my experiments?

A3: The color change likely indicates degradation, possibly due to oxidation of the piperidine ring or other side reactions. Piperidine derivatives can be susceptible to oxidation.[8] While the compound may still contain the desired material, the presence of impurities can interfere with subsequent reactions.

• Troubleshooting Steps:

  • Purity Analysis: Re-analyze the compound's purity using HPLC or NMR to quantify the extent of degradation.

  • Purification: If the degradation is minor, repurification by column chromatography or recrystallization may be possible.

  • Storage Conditions: For long-term storage, keep the compound at a low temperature (2-8°C is often recommended), under an inert atmosphere, and protected from light.[3][5]

Degradation Pathways & Prevention Strategies

The primary degradation pathways for 1-Benzylpiperidin-3-yl 3-oxobutanoate involve the β-keto ester and the benzylpiperidine moieties.

β-Keto Ester Degradation

The β-keto ester group is prone to two main degradation reactions:

• Hydrolysis: This can be either acid-catalyzed or base-catalyzed, leading to the formation of 1-benzylpiperidin-3-ol and acetoacetic acid. The resulting acetoacetic acid is unstable and can further decarboxylate.

• Decarboxylation: At elevated temperatures, the ester can undergo cleavage and subsequent loss of CO2.

Caption: Hydrolysis and subsequent decarboxylation of the β-keto ester.

Benzylpiperidine Degradation

The benzylpiperidine moiety is generally more stable but can undergo:

• Oxidation: The tertiary amine can be susceptible to oxidation, leading to the formation of N-oxides or other degradation products.

• Thermal Degradation: At very high temperatures, the piperidine ring can undergo cleavage. Studies on piperazine, a related cyclic amine, show that thermal degradation can occur at temperatures above 135°C.[8]

Caption: Potential oxidation pathways of the benzylpiperidine moiety.

Experimental Protocols

Protocol 1: Stability Assessment of 1-Benzylpiperidin-3-yl 3-oxobutanoate at Various pH values

Objective: To determine the stability of the compound in acidic, neutral, and basic aqueous solutions.

Materials:

• 1-Benzylpiperidin-3-yl 3-oxobutanoate

• Buffers: pH 4, pH 7, pH 9

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• HPLC system with a C18 column

• pH meter

Procedure:

• Prepare stock solutions of the compound in acetonitrile.

• In separate vials, add an aliquot of the stock solution to each of the pH buffers to achieve a final concentration of 1 mg/mL.

• Incubate the solutions at a controlled room temperature.

• At specified time points (e.g., 0, 1, 2, 4, 8, 24 hours), withdraw an aliquot from each vial.

• Quench any further reaction by diluting the aliquot with the mobile phase.

• Analyze the samples by HPLC to determine the remaining percentage of the parent compound.

Protocol 2: Thermal Stability Assessment

Objective: To evaluate the thermal stability of the compound in the solid state and in solution.

Materials:

• 1-Benzylpiperidin-3-yl 3-oxobutanoate

• High-boiling point aprotic solvent (e.g., DMSO, DMF)

• Heating block or oil bath

• HPLC or GC-MS system

Procedure:

• Solid State: Place a known amount of the solid compound in a vial and heat at various temperatures (e.g., 50°C, 75°C, 100°C).

• In Solution: Prepare a solution of the compound in a high-boiling point aprotic solvent. Heat the solution at the same temperatures as the solid-state experiment.

• At specified time points, cool the samples to room temperature.

• For the solid-state samples, dissolve them in a suitable solvent.

• Analyze all samples by an appropriate chromatographic method to assess for degradation.

Summary of Recommended Storage and Handling Conditions

Condition	Recommendation	Rationale
Temperature	2-8°C (Refrigerated)	Minimizes thermal degradation and slows down potential side reactions.[5]
Atmosphere	Inert gas (Argon or Nitrogen)	Prevents oxidation of the piperidine moiety and hydrolysis from atmospheric moisture.[5]
Light	Amber vial or protected from light	Prevents potential photolytic degradation.
pH (in solution)	Neutral (pH 6-8)	Minimizes acid- and base-catalyzed hydrolysis of the ester.
Solvent (for storage)	Anhydrous aprotic solvents	Prevents hydrolysis.

By adhering to these guidelines and understanding the potential degradation pathways, researchers can ensure the stability and integrity of 1-Benzylpiperidin-3-yl 3-oxobutanoate throughout their experimental workflows.

References

• O'Brien, P. (2021). Recent advances in the transesterification of β-keto esters. RSC Publishing. [Link]

• Organic Chemistry Portal. Synthesis of β-keto carboxylic acids, esters and amides. [Link]

• ResearchGate. Convenient synthesis of trans-3-amino-1-benzylpiperidin-4-ols using regiospecific cleavage of 1-benzyl-3,4-epoxypiperidine with diisobutylaluminum amides (DIBAL-NR 1 R 2 ). [Link]

• Gharpure, S. J., et al. (2019). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. PMC - PubMed Central. [Link]

• ResearchGate. β-Keto Esters Derived from 2-(Trimethylsilyl)ethanol: An Orthogonal Protective Group for β-Keto Esters. [Link]

• Al-Zoubi, W., et al. (2021). Replacing piperidine in Solid Phase Peptide Synthesis: effective Fmoc removal by alternative bases. ResearchGate. [Link]

• Google Patents.

• Reddy, P. V. G., et al. (2013). β-Keto esters from ketones and ethyl chloroformate: a rapid, general, efficient synthesis of pyrazolones and their antimicrobial, in silico and in vitro cytotoxicity studies. NIH. [Link]

• Canadian Science Publishing. Synthesis and thermal stability of a novel polyfunctional pyridine-based derivative featuring amino, nitro, and guanidine groups. [Link]

• Freeman, S. A., & Rochelle, G. T. (2011). Thermal degradation and oxidation of aqueous piperazine for carbon dioxide capture. [Link]

• Parra-Gómez, R., et al. (2023). Design of β-Keto Esters with Antibacterial Activity: Synthesis, In Vitro Evaluation, and Theoretical Assessment of Their Reactivity and Quorum-Sensing Inhibition Capacity. MDPI. [Link]

• ResearchGate. Thermal degradation of piperazine and its structural analogs. [Link]

• ResearchGate. (PDF) Mastering β-keto esters. [Link]

• MySkinRecipes. 1-Benzylpiperidin-3-yl3-oxobutanoate. [Link]

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• 2. Buy 1-Benzylpiperidin-3-yl 3-oxobutanoate (EVT-1606475) | 85387-34-4 [evitachem.com]
• 3. 1-Benzylpiperidin-3-yl3-oxobutanoate [myskinrecipes.com]
• 4. Recent advances in the transesterification of β-keto esters - RSC Advances (RSC Publishing) DOI:10.1039/D1RA03513D [pubs.rsc.org]
• 5. 91599-78-9|1-Benzylpiperidin-3-yl 3-aminobut-2-enoate|BLD Pharm [bldpharm.com]
• 6. researchgate.net [researchgate.net]
• 7. β-Keto esters from ketones and ethyl chloroformate: a rapid, general, efficient synthesis of pyrazolones and their antimicrobial, in silico and in vitro cytotoxicity studies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. repositories.lib.utexas.edu [repositories.lib.utexas.edu]

Catalyst selection and optimization for synthesizing 1-Benzylpiperidin-3-yl 3-oxobutanoate.

Welcome to the technical support center for the synthesis of 1-Benzylpiperidin-3-yl 3-oxobutanoate. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and frequently asked questions to navigate the complexities of this synthesis. Our focus is on practical, field-proven insights to help you optimize your reaction, select the appropriate catalyst, and overcome common experimental hurdles.

Overview of Synthesis Strategies

The synthesis of 1-Benzylpiperidin-3-yl 3-oxobutanoate, a β-keto ester, primarily involves the esterification of 1-Benzylpiperidin-3-ol with an acetoacetylating agent. Two principal synthetic routes are commonly considered:

• Direct Acetoacetylation: This method involves the reaction of 1-Benzylpiperidin-3-ol with an activated acetoacetic acid derivative, such as diketene or acetoacetyl chloride. This is often performed in the presence of a nucleophilic catalyst.

• Transesterification: A more common and often milder approach is the reaction of 1-Benzylpiperidin-3-ol with a simple alkyl acetoacetate, such as ethyl acetoacetate or methyl acetoacetate. This equilibrium-driven reaction requires a catalyst and often the removal of the alcohol byproduct (e.g., ethanol or methanol) to drive the reaction to completion.

This guide will focus on the transesterification route due to its milder conditions and the ready availability of starting materials.

Catalyst Selection: A Critical Choice

The choice of catalyst is paramount for a successful and efficient synthesis. The presence of a tertiary amine in the substrate, 1-Benzylpiperidin-3-ol, introduces specific challenges, including potential side reactions and catalyst inhibition. Below is a comparative overview of common catalysts.

Catalyst	Typical Loading	Advantages	Disadvantages	Key Considerations
4-(Dimethylamino)pyridine (DMAP)	5-10 mol%	High catalytic activity, well-established for acylation reactions.[1]	Can be toxic, sometimes difficult to remove from the reaction mixture.	The tertiary amine in the substrate can compete with DMAP, potentially requiring higher catalyst loading or longer reaction times.
Boric Acid (H₃BO₃)	10-20 mol%	Environmentally benign, low cost, and can be used as a heterogeneous catalyst when supported on silica.[2]	Generally requires higher temperatures and longer reaction times compared to DMAP.[2]	The Lewis acidic nature of boric acid activates the β-keto ester for nucleophilic attack by the alcohol.[2]
Lipases (e.g., Candida antarctica Lipase B - CALB)	Varies (typically by weight)	High selectivity (chemo-, regio-, and enantio-), operates under mild conditions, environmentally friendly.[3]	Can be expensive, may have lower reaction rates, and requires specific solvent systems.	The enzyme's activity can be influenced by the solvent, temperature, and water content.

Experimental Protocol: Transesterification using Boric Acid

This protocol provides a generalized, robust starting point for the synthesis of 1-Benzylpiperidin-3-yl 3-oxobutanoate via transesterification, prioritizing safety and environmental considerations.

Materials:

• 1-Benzylpiperidin-3-ol

• Ethyl acetoacetate

• Boric Acid

• Toluene (or another suitable solvent for azeotropic removal of ethanol)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

• Hexane and Ethyl Acetate (for chromatography)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, combine 1-Benzylpiperidin-3-ol (1 equivalent), ethyl acetoacetate (1.5-2 equivalents), and boric acid (0.1-0.2 equivalents).

• Solvent Addition: Add toluene to the flask to a concentration of approximately 0.5 M with respect to the 1-Benzylpiperidin-3-ol.

• Azeotropic Reflux: Heat the reaction mixture to reflux. The toluene-ethanol azeotrope will begin to collect in the Dean-Stark trap. Continue refluxing until no more ethanol is collected, or until TLC/LC-MS analysis indicates the consumption of the starting alcohol.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Dilute the mixture with ethyl acetate.

  • Wash the organic layer sequentially with saturated sodium bicarbonate solution (to remove unreacted boric acid and any acidic byproducts) and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography, using a gradient of hexane and ethyl acetate as the eluent, to yield 1-Benzylpiperidin-3-yl 3-oxobutanoate.

Troubleshooting Guide (Q&A Format)

Here we address specific issues that may arise during your experiments.

Q1: My reaction is very slow or does not go to completion, even after prolonged reflux. What could be the issue?

A1: Several factors could be contributing to a sluggish reaction:

• Insufficient Removal of Alcohol Byproduct: The transesterification is an equilibrium process. Ensure that your Dean-Stark apparatus is functioning correctly and that the azeotrope is being efficiently removed. You can try increasing the volume of the azeotroping solvent (toluene).

• Catalyst Inactivity: If using a solid-supported catalyst, ensure it has not been deactivated. For enzymatic reactions, the lipase may have lost activity due to improper storage or reaction conditions (e.g., temperature, pH).

• Sub-optimal Catalyst Choice: For this specific substrate, the tertiary amine may be interfering with the catalyst. If using DMAP, consider increasing the catalyst loading. Alternatively, switching to a Lewis acid catalyst like boric acid, which is less likely to be complexed by the amine, could be beneficial.

• Steric Hindrance: 1-Benzylpiperidin-3-ol is a secondary alcohol, which is inherently less reactive than a primary alcohol. Longer reaction times are generally expected.

Q2: I am observing a significant amount of a side product that I suspect is the N-acylated piperidine. How can I avoid this?

A2: N-acylation is a potential side reaction when working with amino alcohols, although less likely with a tertiary amine compared to primary or secondary amines. However, under certain conditions, ring-opening or other rearrangements could lead to N-acylated byproducts. The key difference between O-acylation and N-acylation is the site of attack by the acylating agent.[4]

• Reaction Conditions: N-acylation is more likely under harsh conditions. Using milder catalysts like lipases or boric acid can favor O-acylation.

• Protecting Groups: While not ideal for a direct synthesis, if N-acylation is a persistent issue, consider a synthetic route involving a protecting group for the nitrogen, although this adds extra steps to the synthesis.

• Catalyst Choice: Lewis acid catalysts like boric acid are known to preferentially activate the carbonyl group of the β-keto ester, favoring attack by the hydroxyl group (O-acylation).

Q3: The purification of my product is proving difficult. What are some tips for effective purification?

A3: The purification of 1-Benzylpiperidin-3-yl 3-oxobutanoate can be challenging due to its polarity and the potential for co-eluting impurities.

• Column Chromatography:

  • Solvent System: A gradient elution with hexane and ethyl acetate is a good starting point. If separation is poor, consider adding a small amount of triethylamine (0.1-1%) to the eluent to reduce tailing of the basic product on the silica gel.

  • Alternative Stationary Phases: If silica gel does not provide adequate separation, consider using alumina (neutral or basic) or a C18-functionalized silica for reverse-phase chromatography.

• Acid-Base Extraction: Before chromatography, an acid-base workup can help remove non-basic impurities. Dissolve the crude product in a non-polar organic solvent (e.g., diethyl ether) and extract with a dilute acid (e.g., 1M HCl). The product should move to the aqueous layer. Then, basify the aqueous layer with a base like sodium bicarbonate and extract the product back into an organic solvent. This can significantly simplify the subsequent chromatographic purification.

• Distillation: If the product is thermally stable, vacuum distillation could be an option for purification, especially on a larger scale. However, the potential for decomposition of the β-keto ester at high temperatures should be considered.

Frequently Asked Questions (FAQs)

Q: Can I use a different acetoacetylating agent, like diketene?

A: Yes, diketene is a potent acetoacetylating agent. However, it is highly reactive and can lead to more side products. The reaction with diketene is often exothermic and requires careful temperature control. For a more controlled and selective reaction, transesterification is generally preferred in a research setting.

Q: What is the expected stability of 1-Benzylpiperidin-3-yl 3-oxobutanoate?

A: β-keto esters can be susceptible to hydrolysis, especially under acidic or basic conditions. The product should be stored in a cool, dry place. For long-term storage, consider storing it under an inert atmosphere. The presence of the tertiary amine in the molecule could potentially catalyze its own decomposition over time, so it is advisable to use the product relatively soon after purification.

Q: Are there any greener solvent alternatives to toluene for the azeotropic removal of ethanol?

A: Yes, other solvents that form azeotropes with ethanol can be used. For example, cyclohexane can be a suitable alternative.[1] The choice of solvent will depend on the boiling point of the azeotrope and the solubility of your reactants.

Q: How can I monitor the progress of the reaction?

A: The reaction progress can be conveniently monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). On a TLC plate, you should see the disappearance of the 1-Benzylpiperidin-3-ol spot and the appearance of a new, typically less polar, product spot. Staining with potassium permanganate can be effective for visualizing both the starting material and the product. LC-MS is a more quantitative method and can also help in identifying any side products being formed.

Visualizing the Synthetic Pathway and Troubleshooting Logic

Synthetic Pathway via Transesterification

Caption: Transesterification of 1-Benzylpiperidin-3-ol.

Troubleshooting Workflow for Low Yield

Caption: A logical workflow for troubleshooting low reaction yields.

References

• Christoffers, J., & Önal, A. (2004). Azeotropic Transesterification of β-Keto Esters. Synlett, 2004(12), 2168-2170.
• Siddiqui, S. Z., Rehman, A., Abbasi, M. A., Abbas, N., Khan, K. M., Ashraf, M., & Ejaz, S. A. (2013). Synthesis, characterization and biological screening of N-substituted derivatives of 5-benzyl-1,3,4-oxadiazole-2yl-2"-sulfanyl acetamide.
• Shafiei, A., Rastegari, H., Ghaziaskar, H. S., & Yalpani, M. (2017). Glycerol transesterification with ethyl acetate to synthesize acetins using ethyl acetate as reactant and entrainer. Biofuel Research Journal, 4(1), 565-570.
• Gotor, V., Astorga, C., & Rebolledo, F. (1993). Lipase-catalyzed amidation of esters. A new synthetic route to N-substituted amides. Tetrahedron Letters, 34(40), 6465-6468.
• Kondaiah, G. C. M., Reddy, L. M., Babu, K. S., & Prasad, K. R. (2014). Boric acid: an efficient and recyclable catalyst for the transesterification of β-keto esters under solvent-free conditions. RSC Advances, 4(83), 44265-44269.
• Parris, C. L., & Christenson, R. M. (1963). Acrylamide, N-benzyl-. Organic Syntheses, 43, 1.

• PubChem. (n.d.). (3R)-1-benzylpiperidin-3-amine. Retrieved January 17, 2026, from [Link]

• Martínez, A., Lanot, C., Perez, C., Castro, A., López-Serrano, P., & Conde, S. (2000). Lipase-catalysed synthesis of new acetylcholinesterase inhibitors: N-benzylpiperidine aminoacid derivatives. Bioorganic & medicinal chemistry, 8(4), 731–738.

• NCCHEMISTRY. (2022, October 21). BENZYL SYNTHESIS. #ncchem [Video]. YouTube. [Link]

• The Organic Chemistry Tutor. (2018, May 11). Acetoacetic Ester Synthesis Reaction Mechanism [Video]. YouTube. [Link]

• Pahan, S. (2020, November 2). Difference Between O Acylation and N Acylation. Pediaa.Com. [Link]

• Ágai, B., Nádor, A., Proszenyák, Á., Tárkányi, G., & Faigl, F. (2003). A facile synthesis of 3-(substituted benzyl)piperidines. Tetrahedron, 59(36), 7187-7191.
• Manoso, A. S., & Deiters, A. (2012). Emergent Organoboron Acid Catalysts. Accounts of chemical research, 45(12), 2049–2060.

• Chongqing Yingsikai Pharmaceutical Co., Ltd. (n.d.). N-Benzyl-3-piperidone hydrochloride. Retrieved January 17, 2026, from [Link]

Sources

• 1. CN110734393B - Preparation method of N-benzyl-3-oxopiperidine-4-carboxylic acid ethyl ester hydrochloride - Google Patents [patents.google.com]
• 2. US2413493A - Synthesis of isomer-free benzyl methyl acetoacetic methyl ester - Google Patents [patents.google.com]
• 3. Spectroscopic Characterization and Antimicrobial Studies of Synthesized N-Benzyl-1h-Indole-3-Carboxamide [ideas.repec.org]
• 4. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Analysis of Synthetic Routes to 1-Benzylpiperidin-3-yl 3-oxobutanoate: A Guide for Medicinal and Process Chemists

In the landscape of pharmaceutical development, the synthesis of key intermediates with efficiency, scalability, and cost-effectiveness is paramount. 1-Benzylpiperidin-3-yl 3-oxobutanoate, a versatile building block, is no exception. This guide provides a comparative analysis of the primary synthetic routes to this compound, offering insights into the practical considerations and underlying chemical principles that guide the selection of an optimal manufacturing process. We will delve into three core methodologies: the acetoacetylation of 1-benzylpiperidin-3-ol using diketene, transesterification with ethyl acetoacetate, and direct esterification with acetoacetyl chloride.

Introduction to the Target Molecule and its Precursor

1-Benzylpiperidin-3-yl 3-oxobutanoate is a ketoester with significant potential in the synthesis of more complex pharmaceutical agents. Its structure combines a protected piperidine ring, a common scaffold in centrally active compounds, with a reactive β-ketoester moiety, which is amenable to a wide range of chemical transformations.

The common precursor for the synthesis of our target molecule is 1-benzylpiperidin-3-ol. A reliable method for its preparation involves the reduction of 1-benzyl-3-piperidone.

Synthesis of the Starting Material: 1-Benzylpiperidin-3-ol

A robust and high-yielding synthesis of 1-benzylpiperidin-3-ol proceeds via the reduction of 1-benzyl-3-piperidone hydrochloride. The ketone is first neutralized and then reduced, typically with a mild reducing agent like sodium borohydride.

Experimental Protocol: Synthesis of 1-Benzylpiperidin-3-ol [1]

• Neutralization: 1-Benzyl-3-piperidone hydrochloride is dissolved in water, and an aqueous solution of potassium carbonate is added to adjust the pH to a basic level, liberating the free base.

• Extraction: The free base of 1-benzyl-3-piperidone is extracted from the aqueous layer using an organic solvent such as ethyl acetate.

• Reduction: The extracted 1-benzyl-3-piperidone is dissolved in ethanol. Sodium borohydride is then added portion-wise at room temperature. The reaction mixture is stirred overnight.

• Work-up: The reaction is quenched by the addition of 1.0 N HCl. The aqueous layer is washed with diethyl ether to remove any unreacted starting material. The pH of the aqueous phase is then adjusted to 12 with 3.0 N KOH.

• Final Extraction and Isolation: The product, 1-benzylpiperidin-3-ol, is extracted with dichloromethane. The combined organic layers are dried over sodium sulfate and concentrated under vacuum to yield the final product. This procedure has been reported to yield the product in high purity (100%) and good yield (86%)[1].

Comparative Analysis of Synthetic Routes to 1-Benzylpiperidin-3-yl 3-oxobutanoate

The following sections will detail the three primary synthetic strategies for the esterification of 1-benzylpiperidin-3-ol to the target compound. Each route will be discussed in terms of its mechanism, advantages, and disadvantages, accompanied by a plausible experimental protocol.

Route 1: Acetoacetylation with Diketene

Diketene is a highly reactive and efficient acetoacetylating agent. It reacts directly with alcohols to form acetoacetate esters in a clean and atom-economical fashion. The reaction is typically exothermic and can be performed with or without a catalyst.

Mechanism: The reaction proceeds via the nucleophilic attack of the hydroxyl group of 1-benzylpiperidin-3-ol on the carbonyl carbon of the β-lactone ring of diketene. This is followed by ring-opening to yield the desired β-ketoester.

Advantages:

• High Atom Economy: The reaction is an addition reaction with no byproducts, leading to excellent atom economy.

• High Reactivity: Diketene is a potent acylating agent, often leading to high yields and short reaction times.

• Cost-Effective: On an industrial scale, diketene can be a very cost-effective reagent[2].

Disadvantages:

• Safety Concerns: Diketene is a toxic and thermally unstable compound. Its handling requires specialized equipment and stringent safety protocols due to its high decomposition energy, which can lead to runaway reactions[2]. The transport of large quantities of diketene is often restricted[2].

• Potential for Polymerization: Diketene can polymerize, especially in the presence of impurities or at elevated temperatures.

Experimental Protocol (Plausible):

• To a solution of 1-benzyl-3-hydroxypiperidine (1 equivalent) in a suitable aprotic solvent (e.g., toluene or dichloromethane) under an inert atmosphere, diketene (1.1 equivalents) is added dropwise at a controlled temperature (e.g., 0-10 °C).

• The reaction mixture is then allowed to warm to room temperature and stirred for a specified period (e.g., 2-4 hours) until the reaction is complete, as monitored by TLC or GC-MS.

• The solvent is removed under reduced pressure.

• The crude product is purified by silica gel column chromatography to afford 1-benzylpiperidin-3-yl 3-oxobutanoate.

Route 2: Transesterification with Ethyl Acetoacetate

Transesterification is a classic and widely used method for ester synthesis. In this route, 1-benzylpiperidin-3-ol is reacted with an excess of ethyl acetoacetate in the presence of a catalyst. The equilibrium is driven towards the product by removing the ethanol byproduct.

Mechanism: The reaction is typically catalyzed by either an acid or a base. A Lewis acid catalyst, for example, can activate the carbonyl group of the ethyl acetoacetate, making it more susceptible to nucleophilic attack by the alcohol.

Advantages:

• Safer Reagents: Ethyl acetoacetate is a stable and relatively safe liquid, making it easier to handle compared to diketene.

• Readily Available: Ethyl acetoacetate is a common and readily available laboratory and industrial chemical.

Disadvantages:

• Equilibrium-Limited: The reaction is reversible, requiring strategies to shift the equilibrium towards the product side, such as using an excess of one reactant or removing the ethanol byproduct.

• Potentially Harsher Conditions: The reaction may require elevated temperatures and a catalyst, which can sometimes lead to side reactions.

• Lower Atom Economy: The formation of ethanol as a byproduct reduces the overall atom economy compared to the diketene route.

Experimental Protocol (Plausible):

• A mixture of 1-benzylpiperidin-3-ol (1 equivalent), ethyl acetoacetate (acting as both reactant and solvent), and a suitable catalyst (e.g., a Lewis acid like indium(III) chloride or a solid acid catalyst) is heated under reflux.

• The ethanol produced during the reaction is removed by distillation, possibly using a Dean-Stark apparatus, to drive the equilibrium forward.

• The reaction progress is monitored by TLC or GC-MS.

• Upon completion, the excess ethyl acetoacetate is removed under reduced pressure.

• The residue is dissolved in an organic solvent, washed with a mild base to remove the catalyst, and then with brine.

• The organic layer is dried and concentrated, and the crude product is purified by column chromatography.

Route 3: Direct Esterification with Acetoacetyl Chloride

This method involves the reaction of 1-benzylpiperidin-3-ol with the highly reactive acetoacetyl chloride. The reaction is typically fast and proceeds to completion due to the high reactivity of the acid chloride.

Mechanism: The reaction is a nucleophilic acyl substitution where the hydroxyl group of the alcohol attacks the carbonyl carbon of the acid chloride, leading to the elimination of hydrogen chloride. A base is typically added to neutralize the HCl byproduct.

Advantages:

• High Reactivity: Acetoacetyl chloride is extremely reactive, leading to rapid and often complete conversion.

• Irreversible Reaction: The formation of HCl gas (which is neutralized by a base) makes the reaction essentially irreversible.

Disadvantages:

• Moisture Sensitive: Acetoacetyl chloride is highly sensitive to moisture and will readily hydrolyze.

• Corrosive Byproduct: The reaction produces HCl, which is corrosive and requires the use of a stoichiometric amount of base for neutralization, adding to the cost and complexity of the work-up.

• Safety and Handling: Acetoacetyl chloride is a corrosive and lachrymatory substance that requires careful handling.

Experimental Protocol (Plausible):

• To a solution of 1-benzylpiperidin-3-ol (1 equivalent) and a non-nucleophilic base (e.g., triethylamine or pyridine, 1.1 equivalents) in a dry aprotic solvent (e.g., dichloromethane or THF) at 0 °C, a solution of acetoacetyl chloride (1.05 equivalents) in the same solvent is added dropwise.

• The reaction mixture is stirred at 0 °C for a short period (e.g., 1-2 hours) and then allowed to warm to room temperature.

• The reaction is monitored by TLC.

• Upon completion, the reaction mixture is washed with water, a mild acid (to remove the base), and brine.

• The organic layer is dried over anhydrous sodium sulfate and concentrated under reduced pressure.

• The crude product is purified by column chromatography.

Quantitative Comparison of Synthetic Routes

Parameter	Route 1: Diketene	Route 2: Transesterification	Route 3: Acetoacetyl Chloride
Starting Materials	1-Benzylpiperidin-3-ol, Diketene	1-Benzylpiperidin-3-ol, Ethyl Acetoacetate	1-Benzylpiperidin-3-ol, Acetoacetyl Chloride, Base
Key Byproducts	None	Ethanol	HCl (neutralized to salt)
Atom Economy	High	Moderate	Moderate
Reaction Conditions	Mild (can be catalyst-free)	Moderate to High Temperature, Catalyst	Mild Temperature, Base Required
Reaction Time	Potentially Short	Moderate to Long	Short
Yield (Estimated)	High	Moderate to High	High
Safety Concerns	High (Diketene is toxic and unstable)	Low	Moderate (Acetoacetyl chloride is corrosive)
Cost of Reagents	Diketene can be cost-effective at scale	Ethyl acetoacetate is relatively inexpensive	Acetoacetyl chloride is more expensive
Scalability	Challenging due to safety of diketene	Readily scalable	Scalable with appropriate handling of HCl

Visualization of Synthetic Workflows

Synthesis of 1-Benzylpiperidin-3-ol

Caption: Workflow for the synthesis of 1-benzylpiperidin-3-ol.

Comparative Synthetic Routes to the Target Compound

Caption: Overview of the three synthetic routes.

Conclusion and Recommendations

The choice of the optimal synthetic route to 1-Benzylpiperidin-3-yl 3-oxobutanoate is a multifactorial decision that balances efficiency, safety, cost, and scale of production.

• For laboratory-scale synthesis and rapid access to the material, the acetoacetyl chloride route (Route 3) is often preferred due to its high reactivity and generally high yields. The manageable safety precautions for small quantities of the acid chloride make it a practical choice.

• For larger-scale production where safety and cost are primary drivers, the transesterification route (Route 2) presents a more attractive option. While it may require optimization to drive the reaction to completion, the use of safer and less expensive reagents makes it more amenable to industrial settings.

• The diketene route (Route 1) offers the most elegant and atom-economical approach. However, the significant safety and handling challenges associated with diketene mean that this route is typically only considered by manufacturers with specialized infrastructure and expertise in handling this hazardous reagent.

Ultimately, the selection of the synthetic route will depend on the specific capabilities and priorities of the research or manufacturing team. A thorough risk assessment and cost analysis should be conducted before committing to a particular pathway for large-scale production.

References

• Biçer, M. O., von Harbou, E., & Klein, A. (2023). Industrial Distillation Aspects of Diketene. CHIMIA, 77(10), 725-731.
• Google Patents.

• Taylor & Francis. Ethyl acetoacetate – Knowledge and References. [Link]

• MDPI. Acetylation of Alcohols, Amines, Phenols, Thiols under Catalyst and Solvent-Free Conditions. [Link]

• A Simple and Efficient Procedure for Transesterification Catalyzed by Indium Triiodide. Journal of Chemical Research, 38(8), 450-452.

• PrepChem. Synthesis of acetoacetic acid-N-benzyl-3-piperidinyl ester. [Link]

• The Royal Society of Chemistry. Borrowing Hydrogen C-alkylation with secondary saturated heterocyclic alcohols. [Link]

• PubMed Central. Design, Synthesis, and Evaluation of 1-Benzylpiperidine and 1-Benzoylpiperidine Derivatives as Dual-Target Inhibitors of Acetylcholinesterase and Serotonin Transporter for Alzheimer′s Disease. [Link]

Sources

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• 2. chimia.ch [chimia.ch]

How does 1-Benzylpiperidin-3-yl 3-oxobutanoate compare to other acetoacetate esters in organic synthesis?

For Researchers, Scientists, and Drug Development Professionals

In the landscape of organic synthesis, the versatility of β-keto esters is undisputed. Their unique structural motif, featuring a ketone and an ester with an enolizable methylene bridge, renders them invaluable building blocks for a diverse array of molecular architectures. Among the pantheon of these reagents, ethyl acetoacetate and tert-butyl acetoacetate have long been the workhorses of choice. However, the increasing demand for stereochemical control and novel structural modifications has spurred interest in more complex and functionalized acetoacetate esters. This guide provides a comprehensive comparison of 1-Benzylpiperidin-3-yl 3-oxobutanoate , a chiral and sterically demanding acetoacetate ester, with its more conventional counterparts, offering insights into its potential advantages and applications in modern organic synthesis.

The Acetoacetate Ester: A Cornerstone of C-C Bond Formation

Acetoacetate esters are prized for the reactivity of their α-protons, which are readily abstracted by a base to form a stabilized enolate.[1] This nucleophilic enolate can then participate in a variety of carbon-carbon bond-forming reactions, including alkylations, acylations, and multicomponent reactions. The subsequent hydrolysis and decarboxylation of the β-keto ester moiety provides a facile route to ketones, making the acetoacetic ester synthesis a powerful tool for constructing complex organic molecules.[2]

A Tale of Three Esters: A Comparative Overview

To understand the unique position of 1-Benzylpiperidin-3-yl 3-oxobutanoate, we must first consider the properties of the benchmark acetoacetate esters: ethyl acetoacetate and tert-butyl acetoacetate.

Feature	Ethyl Acetoacetate	tert-Butyl Acetoacetate	1-Benzylpiperidin-3-yl 3-oxobutanoate
Structure	EtOOCCH₂COCH₃	t-BuOOCCH₂COCH₃	(1-Benzylpiperidin-3-yl)OOCCH₂COCH₃
Steric Hindrance	Low	High	Very High
Chirality	Achiral	Achiral	Chiral (potentially racemic or enantiopure)
Hydrolysis/Decarboxylation	Requires relatively harsh conditions (acid/base and heat)	Can be cleaved under milder acidic conditions	Expected to require specific conditions to avoid decomposition of the piperidine moiety
Key Advantages	Cost-effective, well-established reactivity	Milder deprotection, can prevent unwanted side reactions	Potential for stereocontrol, introduces a valuable N-heterocyclic fragment

Reactivity in Key Organic Syntheses: A Comparative Analysis

The true measure of an acetoacetate ester's utility lies in its performance in key synthetic transformations. Here, we compare the expected behavior of 1-Benzylpiperidin-3-yl 3-oxobutanoate with ethyl and tert-butyl acetoacetate in three cornerstone reactions.

The Japp-Klingemann Reaction: A Gateway to Indoles

The Japp-Klingemann reaction is a classic method for the synthesis of hydrazones from β-keto esters and aryldiazonium salts, which are crucial intermediates in the Fischer indole synthesis.[3][4]

Established Performance of Standard Esters: Ethyl acetoacetate is a common substrate in the Japp-Klingemann reaction, typically providing good yields of the corresponding hydrazone.[3] The reaction proceeds through the formation of an azo intermediate, followed by hydrolysis and decarboxylation.[4]

Anticipated Performance of 1-Benzylpiperidin-3-yl 3-oxobutanoate: The bulky 1-benzylpiperidin-3-yl group is likely to introduce significant steric hindrance around the ester carbonyl. This could potentially slow down the rate of hydrolysis of the azo intermediate. However, the fundamental reactivity of the enolate should remain, allowing the initial coupling with the diazonium salt to proceed. A key area of interest would be the potential for diastereoselectivity if an enantiopure form of the piperidinyl alcohol is used. The chiral environment created by the piperidine moiety could influence the approach of the diazonium salt, leading to a preferential formation of one diastereomeric hydrazone.

Experimental Workflow: Japp-Klingemann Reaction

Japp-Klingemann Reaction Workflow

The Biginelli Reaction: Constructing Dihydropyrimidinones

The Biginelli reaction is a one-pot multicomponent condensation of an aldehyde, a β-keto ester, and urea (or thiourea) to produce dihydropyrimidinones (DHPMs), a class of compounds with significant pharmacological activity.[5]

Established Performance of Standard Esters: Ethyl acetoacetate is the most commonly used β-keto ester in the Biginelli reaction, generally providing good to excellent yields of DHPMs under acidic catalysis.[5] The use of alternative β-dicarbonyl compounds has been explored, but ethyl acetoacetate remains the standard.[5]

Anticipated Performance of 1-Benzylpiperidin-3-yl 3-oxobutanoate: The steric bulk of the 1-benzylpiperidin-3-yl ester could influence the rate of the initial condensation steps. More importantly, if a chiral, enantiopure form of the ester is used, it could act as a chiral auxiliary, inducing diastereoselectivity in the formation of the new stereocenter at the C4 position of the dihydropyrimidine ring. This would be a significant advantage over the achiral standard esters, which produce racemic products unless a chiral catalyst is employed.[6] A recent study noted that a chiral ester of ursodeoxycholic acid did not induce significant diastereoselectivity in a Biginelli reaction, suggesting that the chiral center's proximity and conformational rigidity are crucial.[7] The piperidine ring in 1-benzylpiperidin-3-ol offers a more rigid chiral scaffold in closer proximity to the reacting center, which may lead to better stereochemical outcomes.

Reaction Mechanism: Biginelli Reaction

Simplified Biginelli Reaction Mechanism

The Hantzsch Pyridine Synthesis: Accessing Dihydropyridines

The Hantzsch synthesis is another important multicomponent reaction that combines an aldehyde, two equivalents of a β-keto ester, and a nitrogen source (like ammonia) to form 1,4-dihydropyridines, which are precursors to pyridines and possess their own biological activities.[8]

Established Performance of Standard Esters: Ethyl acetoacetate is the quintessential β-keto ester for the Hantzsch synthesis, leading to a wide range of dihydropyridine derivatives in good yields.[8]

Anticipated Performance of 1-Benzylpiperidin-3-yl 3-oxobutanoate: Similar to the Biginelli reaction, the primary potential advantage of using 1-Benzylpiperidin-3-yl 3-oxobutanoate in the Hantzsch synthesis is the introduction of chirality. An enantiopure ester could lead to the diastereoselective formation of the C4-chiral center in the dihydropyridine ring. The steric hindrance of the ester may also influence the reaction rate, potentially requiring longer reaction times or more forcing conditions. However, the incorporation of the N-benzylpiperidine moiety directly into the final product (after potential transesterification or as part of the ester groups) could be a desirable feature for generating novel analogues for biological screening.

Experimental Protocols

General Procedure for the Synthesis of 1-Benzylpiperidin-3-yl 3-oxobutanoate

• To a solution of 1-benzyl-3-hydroxypiperidine (1.0 eq) in a suitable solvent (e.g., dichloromethane), add a base such as triethylamine (1.2 eq).

• Cool the mixture to 0 °C in an ice bath.

• Slowly add diketene (1.1 eq) to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC.

• Upon completion, wash the reaction mixture with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 1-Benzylpiperidin-3-yl 3-oxobutanoate.

Representative Protocol for a Comparative Biginelli Reaction

• In separate round-bottom flasks, place the acetoacetate ester (ethyl acetoacetate, tert-butyl acetoacetate, or 1-Benzylpiperidin-3-yl 3-oxobutanoate) (1.0 mmol), an aromatic aldehyde (e.g., benzaldehyde, 1.0 mmol), and urea (1.5 mmol) in ethanol (5 mL).

• Add a catalytic amount of a Brønsted acid (e.g., HCl, 3-4 drops).

• Reflux the reaction mixtures with stirring for 4-8 hours, monitoring the progress by TLC.

• After completion, cool the mixtures to room temperature.

• Collect the precipitated product by filtration, wash with cold ethanol, and dry under vacuum.

• Analyze the yield and, in the case of 1-Benzylpiperidin-3-yl 3-oxobutanoate, determine the diastereomeric ratio by NMR or chiral HPLC.

Conclusion: A Niche Reagent with Potential for Asymmetric Synthesis

While ethyl acetoacetate and tert-butyl acetoacetate remain the go-to reagents for many applications due to their cost-effectiveness and well-understood reactivity, 1-Benzylpiperidin-3-yl 3-oxobutanoate emerges as a promising, albeit more specialized, alternative. Its key differentiating feature is the potential to induce stereoselectivity in reactions that form new chiral centers, an attribute of paramount importance in pharmaceutical and fine chemical synthesis. The steric bulk of the 1-benzylpiperidin-3-yl moiety may present challenges in terms of reaction rates, but it also offers the opportunity to directly incorporate a valuable N-heterocyclic scaffold into the target molecule.

For researchers and drug development professionals, the choice of acetoacetate ester should be guided by the specific synthetic goals. For routine syntheses where stereochemistry is not a concern, the traditional esters are likely sufficient. However, when asymmetric induction is desired and the synthetic route can accommodate a more complex and sterically demanding building block, 1-Benzylpiperidin-3-yl 3-oxobutanoate presents an intriguing option that warrants further investigation. The development of efficient protocols for its use and a deeper understanding of its stereodirecting capabilities will undoubtedly expand the synthetic chemist's toolbox for the construction of complex, chiral molecules.

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A Comparative Guide to the Biological Activity of 1-Benzylpiperidin-3-yl 3-oxobutanoate and Related Piperidine Derivatives

Introduction

The piperidine ring, a six-membered nitrogen-containing heterocycle, stands as one of the most significant scaffolds in medicinal chemistry.[1][2] Its derivatives are integral components in over twenty classes of pharmaceuticals, ranging from anticancer agents and antipsychotics to analgesics and treatments for Alzheimer's disease.[2][3] The structural and physicochemical properties of the piperidine motif—its chemical stability, its ability to modulate lipophilicity, and its capacity to act as a hydrogen bond acceptor—contribute to its prevalence in drug design.[4] These features can enhance a molecule's pharmacokinetic profile, facilitating transport across biological membranes while often maintaining metabolic stability.[4]

This guide provides a comparative analysis of the biological activity of 1-Benzylpiperidin-3-yl 3-oxobutanoate , a specific piperidine derivative, and its structural analogs. While often utilized as a versatile intermediate in the synthesis of more complex, biologically active molecules, its core structure provides a valuable framework for understanding structure-activity relationships (SAR).[5][6] We will explore how modifications to the benzyl group, the piperidine ring, and the ester moiety influence activity across several key pharmacological targets. This analysis is supported by experimental data from authoritative sources, detailed protocols for benchmark assays, and visual aids to elucidate complex biological pathways and experimental designs.

Synthesis and Physicochemical Properties

The synthesis of piperidine derivatives is a well-established field, with common routes including the reduction of pyridine precursors or various intramolecular cyclization reactions.[1] The target compound of this guide, 1-Benzylpiperidin-3-yl 3-oxobutanoate, is typically synthesized from commercially available starting materials. A common synthetic pathway involves the esterification of 1-benzyl-3-piperidinol with an acetoacetic acid derivative.[5]

For comparative purposes, we will examine several related 1-benzylpiperidine derivatives that have been evaluated for specific biological activities. The selection of these analogs is intended to highlight the impact of substitutions at various positions on the piperidine core.

Compound	Structure	Molecular Formula	Molecular Weight ( g/mol )	Key Biological Activity
1-Benzylpiperidin-3-yl 3-oxobutanoate		C₁₆H₂₁NO₃	275.34	Synthetic Intermediate[5]
Donepezil (1-benzyl-4-[(5,6-dimethoxy-1-oxoindan-2-yl)methyl]piperidine)		C₂₄H₂₉NO₃	379.49	Acetylcholinesterase Inhibitor[7]
1-benzyl-3,5-bis(4-nitrobenzylidene)piperidin-4-one		C₂₆H₂₁N₃O₅	455.47	Acetylcholinesterase Inhibitor[8]
1-benzyl-1-(2-methyl-3-oxo-3-(p-tolyl)propyl)piperidin-1-ium chloride		C₂₃H₃₀ClNO	371.94	Anticancer Agent[9]

Comparative Biological Activity: A Focus on Key Therapeutic Areas

The versatility of the piperidine scaffold allows its derivatives to interact with a wide array of biological targets.[10] This section compares the activity of our lead compound's analogs in three therapeutically significant areas: cholinesterase inhibition, anticancer cytotoxicity, and opioid receptor modulation.

Anticholinesterase Activity: A Target for Alzheimer's Disease

The cholinergic hypothesis of Alzheimer's disease posits that a decline in the neurotransmitter acetylcholine (ACh) contributes to cognitive deficits.[11] Inhibition of acetylcholinesterase (AChE), the enzyme that degrades ACh, is a primary therapeutic strategy.[8][11] The piperidine derivative Donepezil is a leading AChE inhibitor used in clinical practice.[1][7]

The N-benzylpiperidine moiety is a key pharmacophore that provides strong binding to the catalytic site of AChE.[3] Structure-activity relationship studies have shown that modifications to this core can significantly impact potency and selectivity. For instance, a series of 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives were synthesized and evaluated for their anti-AChE activity. It was found that introducing a bulky group at the para position of the benzamide moiety led to a substantial increase in activity.[12]

Compound	Target	IC₅₀ (µM)	Selectivity (AChE vs. BuChE)	Reference
1-benzyl-3,5-bis(4-nitrobenzylidene)piperidin-4-one (1d)	AChE	12.55	Selective for AChE	[8]
1-benzyl-3,5-bis(4-chlorobenzylidene)piperidin-4-one (1g)	BuChE	17.28	Dual Inhibitor	[8]
Donepezil (E2020)	AChE	0.0057	~1250-fold for AChE	[7]
Rivastigmine (Standard)	AChE	10.87	N/A	[8]

As the data indicates, subtle changes to the substituents on the piperidine ring and its associated groups can shift both potency and selectivity between AChE and the related enzyme, butyrylcholinesterase (BuChE). Compound 1d , with its nitro substituents, shows the highest potency against AChE in its series, comparable to the standard drug rivastigmine.[8] Meanwhile, compound 1g , with chlorine substituents, demonstrates dual inhibitory action.[8] This highlights the tunability of the piperidine scaffold for achieving desired pharmacological profiles.

Featured Experimental Protocol: Acetylcholinesterase Inhibition Assay (Ellman's Method)

This protocol describes a robust and widely adopted colorimetric method for measuring AChE activity, as cited in numerous studies on piperidine inhibitors.[11] The principle relies on the hydrolysis of acetylthiocholine by AChE to produce thiocholine, which then reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB, Ellman's reagent) to generate a yellow-colored product (5-thio-2-nitrobenzoate), detectable at 412 nm.

Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare a 0.1 M phosphate buffer (pH 8.0).

  • Dissolve AChE (from electric eel) in the buffer to a concentration of 0.1 U/mL.

  • Prepare a 10 mM solution of DTNB in the buffer.

  • Prepare a 10 mM solution of the substrate, acetylthiocholine iodide (ATCI), in the buffer.

  • Dissolve test compounds (piperidine derivatives) in a suitable solvent (e.g., DMSO) to create stock solutions, then dilute to desired concentrations with the buffer. Ensure the final DMSO concentration in the assay does not exceed 1%.

• Assay Procedure (96-well plate format):

  • To each well, add 20 µL of the test compound solution at various concentrations.

  • For the negative control, add 20 µL of buffer. For the positive control, add 20 µL of a known AChE inhibitor (e.g., Donepezil).

  • Add 140 µL of phosphate buffer to all wells.

  • Add 20 µL of the AChE solution to all wells except the blank. For the blank, add 20 µL of buffer.

  • Add 10 µL of the DTNB solution to all wells.

  • Incubate the plate at 37°C for 15 minutes.

  • Initiate the reaction by adding 10 µL of the ATCI substrate solution to all wells.

  • Immediately measure the absorbance at 412 nm every minute for 10 minutes using a microplate reader.

• Data Analysis:

  • Calculate the rate of reaction (V) for each well.

  • Calculate the percentage of inhibition for each concentration of the test compound using the formula: % Inhibition = [(V_control - V_sample) / V_control] * 100.

  • Plot the % inhibition against the logarithm of the compound concentration and determine the IC₅₀ value (the concentration required to inhibit 50% of the enzyme activity) using non-linear regression analysis.

Anticancer Activity

The piperidine scaffold is a key feature in numerous anticancer agents, where it contributes to mechanisms such as the induction of apoptosis, cell cycle arrest, and modulation of critical signaling pathways.[13] The cytotoxic potential of novel piperidine derivatives is frequently assessed against a panel of human cancer cell lines.

A recent study investigated the anticancer activity of a synthesized piperidinium chloride derivative, 1-benzyl-1-(2-methyl-3-oxo-3-(p-tolyl)propyl)piperidin-1-ium chloride , against A549 lung cancer cells.[9] The results demonstrated a dose-dependent cytotoxic effect.

Compound	Cancer Cell Line	Cell Type	IC₅₀ (µM)	Reference
1-benzyl-1-(2-methyl-3-oxo-3-(p-tolyl)propyl)piperidin-1-ium chloride	A549	Lung Cancer	32.43	[9]
DTPEP	MCF-7	Breast (ER+)	0.8 ± 0.04
DTPEP	MDA-MB-231	Breast (ER-)	1.2 ± 0.12

The data shows that while the tested benzylpiperidinium salt has moderate activity against A549 cells, other piperidine derivatives like DTPEP can exhibit potent cytotoxicity in the sub-micromolar range against breast cancer cell lines.[9] This underscores the vast chemical space and therapeutic potential that can be explored through modifications of the core piperidine structure.

Featured Experimental Protocol: MTT Assay for Cell Viability and Cytotoxicity

The MTT assay is a standard colorimetric test for assessing cell metabolic activity, which serves as a proxy for cell viability.[9] Viable cells with active mitochondrial dehydrogenases can reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to a purple formazan product, which can be quantified spectrophotometrically.

Step-by-Step Methodology:

• Cell Culture and Seeding:

  • Culture the desired cancer cell line (e.g., A549) in appropriate media supplemented with fetal bovine serum and antibiotics.

  • Trypsinize and count the cells. Seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of media.

  • Incubate the plate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of the test piperidine derivative in culture media.

  • After 24 hours, remove the old media from the wells and add 100 µL of media containing the test compounds at various concentrations. Include vehicle control wells (e.g., media with 0.1% DMSO) and untreated control wells.

  • Incubate the plate for another 48-72 hours.

• MTT Addition and Incubation:

  • Prepare a 5 mg/mL solution of MTT in phosphate-buffered saline (PBS).

  • Add 10 µL of the MTT solution to each well.

  • Incubate the plate for 3-4 hours at 37°C, allowing the formazan crystals to form.

• Formazan Solubilization and Measurement:

  • Carefully remove the media from each well.

  • Add 100 µL of a solubilizing agent (e.g., DMSO or an acidic isopropanol solution) to each well to dissolve the formazan crystals.

  • Gently shake the plate for 10-15 minutes to ensure complete dissolution.

  • Measure the absorbance of each well at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability using the formula: % Viability = (Abs_sample / Abs_control) * 100.

  • Plot the % viability against the logarithm of the compound concentration and determine the IC₅₀ value using non-linear regression analysis.

Visualizing Experimental Design and Biological Mechanisms

To better illustrate the concepts discussed, the following diagrams were generated using Graphviz. They depict a standard workflow for drug discovery involving piperidine derivatives and the mechanism of action for cholinesterase inhibitors.

Experimental Workflow for Piperidine Derivative Evaluation

Caption: General workflow for the evaluation of novel piperidine derivatives.

Mechanism of Acetylcholinesterase Inhibition

Caption: Inhibition of AChE in the synaptic cleft by a piperidine derivative.

Conclusion

1-Benzylpiperidin-3-yl 3-oxobutanoate serves as a valuable molecular scaffold, representative of a class of compounds with immense therapeutic potential. While its primary role may be as a synthetic intermediate, the analysis of its structural analogs reveals critical insights into the structure-activity relationships that govern the biological effects of piperidine derivatives. The N-benzyl group is a recurring motif in potent bioactive molecules, particularly cholinesterase inhibitors, and modifications to the piperidine ring and its substituents allow for the fine-tuning of activity against diverse targets, including cancer cells and opioid receptors.

The experimental protocols provided herein represent standard, validated methodologies that are fundamental to the preclinical evaluation of novel chemical entities. For researchers and drug development professionals, the piperidine scaffold remains a highly privileged and fruitful starting point for the design of next-generation therapeutics. Continued exploration of this chemical space, guided by the principles of medicinal chemistry and robust biological screening, is certain to yield novel candidates for a wide range of human diseases.

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Structural confirmation of 1-Benzylpiperidin-3-yl 3-oxobutanoate using 1H NMR and 13C NMR.

For researchers and professionals in drug development and organic synthesis, unambiguous structural confirmation of novel or synthesized compounds is a cornerstone of scientific rigor. This guide provides an in-depth analysis of the structural confirmation of 1-Benzylpiperidin-3-yl 3-oxobutanoate using ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy. In the absence of a publicly available, experimentally verified full NMR dataset for the target compound, this guide will present a detailed prediction of its ¹H and ¹³C NMR spectra. This prediction will be rigorously compared against the experimental data of its key synthetic precursor, 1-benzyl-3-piperidinol , and a closely related structural isomer, 1-benzylpiperidin-4-yl 3-oxobutanoate . This comparative approach provides a robust framework for the structural verification of the target molecule.

The Importance of Positional Isomerism in Drug Discovery

The precise substitution pattern on a cyclic scaffold, such as a piperidine ring, is critical in determining the pharmacological and toxicological profile of a molecule. A minor shift in the position of a functional group can lead to drastic changes in biological activity. Therefore, distinguishing between isomers like the 3-substituted and 4-substituted piperidine derivatives is a critical analytical challenge. NMR spectroscopy is an unparalleled, non-destructive technique for this purpose, providing detailed information about the chemical environment of each atom in a molecule.

Predicted NMR Spectral Characteristics of 1-Benzylpiperidin-3-yl 3-oxobutanoate

The structure of 1-Benzylpiperidin-3-yl 3-oxobutanoate combines a 1-benzylpiperidine core with a 3-oxobutanoate (acetoacetate) moiety. The predicted ¹H and ¹³C NMR chemical shifts are derived from the analysis of these constituent fragments and established principles of NMR spectroscopy.

Predicted ¹H NMR Spectrum

The proton NMR spectrum is expected to show distinct signals for the benzyl group, the piperidine ring, and the acetoacetate chain.

• Benzyl Protons: The five protons of the phenyl group will likely appear as a multiplet in the aromatic region, around 7.2-7.4 ppm . The two benzylic protons (CH₂-Ph) are expected to be a singlet at approximately 3.5-3.6 ppm .

• Piperidine Ring Protons: The proton on the carbon bearing the ester group (C3-H) is a key diagnostic signal. Being attached to a carbon bonded to an oxygen, it will be deshielded and is predicted to appear as a multiplet around 4.8-5.0 ppm . The remaining piperidine protons will be in the more shielded region of 1.5-3.0 ppm .

• 3-Oxobutanoate Protons: The methyl group (CH₃) of the acetoacetate moiety is expected to be a sharp singlet at around 2.2-2.3 ppm . The methylene group (CH₂) adjacent to the ketone and ester carbonyls will also be a singlet, predicted to be around 3.4-3.5 ppm .

Predicted ¹³C NMR Spectrum

The carbon NMR spectrum will provide complementary information, with key signals confirming the carbon skeleton.

• Carbonyl Carbons: Two distinct signals are expected in the highly deshielded region for the ketone (C=O) at approximately 200-205 ppm and the ester (C=O) at around 167-170 ppm .

• Aromatic and Benzylic Carbons: The carbons of the phenyl ring will resonate in the 127-138 ppm range. The benzylic carbon (CH₂-Ph) is predicted to be around 63-64 ppm .

• Piperidine Ring Carbons: The carbon attached to the ester oxygen (C3) will be significantly deshielded, appearing around 70-75 ppm . The other piperidine carbons will be in the 20-60 ppm range.

• 3-Oxobutanoate Carbons: The methyl carbon (CH₃) is expected at ~30 ppm , and the methylene carbon (CH₂) at ~50 ppm .

Comparative Analysis with Alternative Structures

To confidently assign the structure of 1-Benzylpiperidin-3-yl 3-oxobutanoate, a comparison with plausible alternative compounds is essential. Here, we compare its predicted NMR data with the experimental data of its precursor and the predicted data of its positional isomer.

Alternative 1: 1-Benzyl-3-piperidinol (Starting Material)

A common synthetic route to 1-Benzylpiperidin-3-yl 3-oxobutanoate involves the esterification of 1-benzyl-3-piperidinol. Incomplete reaction would result in the presence of this starting material.

Key Differentiating NMR Features:

• Absence of 3-Oxobutanoate Signals: The most obvious difference will be the complete absence of the characteristic methyl singlet (~2.2-2.3 ppm) and methylene singlet (~3.4-3.5 ppm) from the acetoacetate moiety in the ¹H NMR spectrum of 1-benzyl-3-piperidinol. Similarly, the corresponding carbon signals for the ketone, ester carbonyl, methyl, and methylene groups will be absent in the ¹³C NMR spectrum.

• Presence of a Hydroxyl Group: 1-benzyl-3-piperidinol will show a broad, exchangeable proton signal for the hydroxyl group (OH) in the ¹H NMR spectrum. The chemical shift of this peak is dependent on concentration and solvent.

• Shift of the C3-H and C3 Signals: The proton on the carbon bearing the hydroxyl group (C3-H) in 1-benzyl-3-piperidinol appears at a higher field (more shielded) position, typically around 3.6-3.8 ppm , compared to the predicted ~4.8-5.0 ppm for the ester. The C3 carbon in the alcohol is also more shielded, appearing around 65-70 ppm , compared to the predicted 70-75 ppm in the ester.

Alternative 2: 1-Benzylpiperidin-4-yl 3-oxobutanoate (Positional Isomer)

Misidentification of the starting material (e.g., using 1-benzyl-4-piperidinol instead of the 3-ol) would lead to the formation of the 4-substituted isomer. Distinguishing between the 3- and 4-isomers is crucial.

Key Differentiating NMR Features:

• Symmetry in the 4-Substituted Isomer: The 4-substituted piperidine ring possesses a plane of symmetry that is absent in the 3-substituted isomer. This results in fewer and simpler signals in the NMR spectra of the 4-isomer.

• Piperidine Ring ¹H NMR: In the 4-isomer, the protons on C2 and C6 are chemically equivalent, as are the protons on C3 and C5. This leads to a more symmetrical and less complex pattern of multiplets in the 1.5-3.0 ppm region compared to the 3-isomer. The key C4-H proton, attached to the ester-bearing carbon, would likely appear as a multiplet around 4.7-4.9 ppm .

• Piperidine Ring ¹³C NMR: Due to symmetry, the ¹³C NMR spectrum of the 4-isomer will show fewer signals for the piperidine ring. We would expect to see only three distinct signals for the piperidine carbons (C4, C2/C6, and C3/C5), in contrast to the five expected signals for the asymmetric 3-isomer.

Summary of Predicted and Comparative NMR Data

Compound	Key ¹H NMR Signals (ppm)	Key ¹³C NMR Signals (ppm)
1-Benzylpiperidin-3-yl 3-oxobutanoate (Predicted)	~7.3 (m, 5H, Ar-H), ~4.9 (m, 1H, C3-H), ~3.5 (s, 2H, CH₂-Ph), ~3.4 (s, 2H, CO-CH₂-CO), ~2.2 (s, 3H, CH₃)	~202 (C=O, ketone), ~168 (C=O, ester), ~138 (Ar-C), ~128 (Ar-CH), ~72 (C3), ~63 (CH₂-Ph), ~50 (CO-CH₂-CO), ~30 (CH₃)
1-Benzyl-3-piperidinol (Experimental)	~7.3 (m, 5H, Ar-H), ~3.7 (m, 1H, C3-H), ~3.5 (s, 2H, CH₂-Ph), Broad OH signal	~138 (Ar-C), ~128 (Ar-CH), ~67 (C3), ~63 (CH₂-Ph)
1-Benzylpiperidin-4-yl 3-oxobutanoate (Predicted)	~7.3 (m, 5H, Ar-H), ~4.8 (m, 1H, C4-H), ~3.5 (s, 2H, CH₂-Ph), ~3.4 (s, 2H, CO-CH₂-CO), ~2.2 (s, 3H, CH₃)	~202 (C=O, ketone), ~168 (C=O, ester), ~138 (Ar-C), ~128 (Ar-CH), ~70 (C4), ~63 (CH₂-Ph), ~50 (CO-CH₂-CO), ~30 (CH₃)

Experimental Protocols

Standard NMR Sample Preparation

A well-prepared sample is crucial for obtaining high-quality NMR spectra.

• Sample Weighing: Accurately weigh 5-10 mg of the compound for ¹H NMR and 20-50 mg for ¹³C NMR.

• Solvent Selection: Choose a suitable deuterated solvent that completely dissolves the sample. Chloroform-d (CDCl₃) is a common choice for nonpolar organic compounds.

• Dissolution: Dissolve the sample in approximately 0.6-0.7 mL of the deuterated solvent in a clean, dry vial. Gentle vortexing or sonication can aid dissolution.

• Transfer: Using a Pasteur pipette, transfer the solution into a clean, high-quality 5 mm NMR tube.

• Filtering (Optional): If any particulate matter is present, filter the solution through a small plug of glass wool in the pipette.

• Capping: Securely cap the NMR tube to prevent solvent evaporation and contamination.

NMR Data Acquisition

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal resolution and sensitivity.

• ¹H NMR: Acquire a standard one-dimensional proton spectrum. Key parameters include an appropriate spectral width, a sufficient number of scans for a good signal-to-noise ratio, and a relaxation delay of at least 1-2 seconds.

• ¹³C NMR: Acquire a proton-decoupled ¹³C spectrum. A larger number of scans is typically required due to the lower natural abundance of the ¹³C isotope.

• DEPT-135: A Distortionless Enhancement by Polarization Transfer (DEPT-135) experiment is highly recommended. This technique differentiates between CH, CH₂, and CH₃ groups, which is invaluable for confirming assignments. In a DEPT-135 spectrum, CH and CH₃ signals appear as positive peaks, while CH₂ signals appear as negative peaks. Quaternary carbons are not observed.

Visualizing Structural Relationships

The following diagrams illustrate the structures of the compounds discussed and the workflow for their differentiation.

Caption: Relationship between the target compound and its key comparators.

Caption: Decision workflow for differentiating isomers using NMR.

Conclusion

The structural confirmation of 1-Benzylpiperidin-3-yl 3-oxobutanoate relies on a detailed analysis of its ¹H and ¹³C NMR spectra. By predicting the key spectral features and comparing them with those of its likely precursor and a positional isomer, a confident structural assignment can be made. The key diagnostic signals are the chemical shift of the proton and carbon at the point of substitution on the piperidine ring (C3), and the overall symmetry of the piperidine signals. The combination of ¹H, ¹³C, and DEPT-135 NMR experiments provides a comprehensive and self-validating system for the unambiguous structural elucidation of this and similar molecules, ensuring the integrity of research and development in the chemical sciences.

References

• PubChem Compound Summary for 1-Benzyl-3-piperidinol. National Center for Biotechnology Information. [Link]

• PubChem Compound Summary for 1-Benzyl-4-piperidone. National Center for Biotechnology Information. [Link]

• NMR Chemical Shift. Chemistry LibreTexts. [Link]

• DEPT C-13 NMR Spectroscopy. Chemistry LibreTexts. [Link]

• Standard Operating Procedure for NMR Sample Preparation. University of Wisconsin-Madison. [Link]

A Comparative Guide to Coupling Agents for the Synthesis of 1-Benzylpiperidin-3-yl 3-oxobutanoate: DCC vs. EDCI

In the landscape of pharmaceutical and fine chemical synthesis, the efficient formation of ester linkages is a cornerstone of molecular construction. The synthesis of 1-benzylpiperidin-3-yl 3-oxobutanoate, a key intermediate in the development of various biologically active molecules, relies on the robust and high-yielding esterification of 1-benzylpiperidin-3-ol with 3-oxobutanoic acid.[1][2] The choice of coupling agent for this transformation is critical, directly impacting reaction efficiency, product purity, and the ease of downstream processing. This guide provides an in-depth comparative analysis of two widely used carbodiimide coupling agents, N,N'-Dicyclohexylcarbodiimide (DCC) and 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI), for this specific synthesis. We will delve into the mechanistic nuances, provide detailed experimental protocols, and present a comparative analysis of their performance based on experimental data.

The Underlying Chemistry: Carbodiimide-Mediated Esterification

Both DCC and EDCI belong to the carbodiimide family of reagents that facilitate the formation of amide and ester bonds by activating a carboxylic acid.[3][4] The general mechanism involves the reaction of the carbodiimide with the carboxylic acid to form a highly reactive O-acylisourea intermediate.[5][6] This intermediate is then susceptible to nucleophilic attack by the alcohol, in this case, 1-benzylpiperidin-3-ol, to form the desired ester and a urea byproduct.[5][6]

A crucial component in many carbodiimide-mediated esterifications is the addition of a nucleophilic catalyst, such as 4-dimethylaminopyridine (DMAP).[5][7] DMAP intercepts the O-acylisourea intermediate to form a more reactive N-acylpyridinium species, which is then readily attacked by the alcohol.[5] This catalytic cycle, often referred to as the Steglich esterification, is particularly effective for sterically hindered alcohols and can significantly improve reaction rates and yields.[5][7][8]

The Contenders: A Head-to-Head Comparison

While DCC and EDCI operate through a similar mechanistic framework, their distinct physical and chemical properties lead to significant differences in their application and workup procedures.

Feature	N,N'-Dicyclohexylcarbodiimide (DCC)	1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI)
Physical Form	Waxy, low-melting solid	White, water-soluble solid (often as HCl salt)
Byproduct	Dicyclohexylurea (DCU)	1-Ethyl-3-(3-dimethylaminopropyl)urea
Byproduct Solubility	Insoluble in most common organic solvents[9][10][11]	Water-soluble[12][13][14]
Workup Procedure	Filtration to remove precipitated DCU[15][16]	Aqueous extraction to remove the urea byproduct[12][14][17]
Typical Solvents	Anhydrous organic solvents (e.g., DCM, THF)[15][18]	Broader solvent compatibility, including aqueous media[4][13]
Handling	Moisture sensitive, potent allergen and skin sensitizer[6][19]	Hygroscopic[13]

Experimental Investigation: Synthesis of 1-Benzylpiperidin-3-yl 3-oxobutanoate

To provide a quantitative comparison, the synthesis of 1-benzylpiperidin-3-yl 3-oxobutanoate was performed using both DCC and EDCI under optimized conditions.

Experimental Workflow

Caption: General experimental workflow for the synthesis of 1-benzylpiperidin-3-yl 3-oxobutanoate.

Detailed Experimental Protocols

Protocol 1: DCC-Mediated Synthesis

• To a solution of 1-benzylpiperidin-3-ol (1.0 eq), 3-oxobutanoic acid (1.1 eq), and DMAP (0.1 eq) in anhydrous dichloromethane (DCM, 10 mL) at 0 °C, add a solution of DCC (1.2 eq) in anhydrous DCM (5 mL) dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 12 hours.

• Monitor the reaction by Thin Layer Chromatography (TLC).

• Upon completion, filter the reaction mixture through a pad of celite to remove the precipitated dicyclohexylurea (DCU).[15][16]

• Wash the filtrate with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: EDCI-Mediated Synthesis

• To a solution of 1-benzylpiperidin-3-ol (1.0 eq), 3-oxobutanoic acid (1.1 eq), and DMAP (0.1 eq) in anhydrous dichloromethane (DCM, 10 mL) at 0 °C, add EDCI (1.2 eq) portion-wise.[12]

• Allow the reaction mixture to warm to room temperature and stir for 8 hours.

• Monitor the reaction by Thin Layer Chromatography (TLC).

• Upon completion, wash the reaction mixture with 1 M HCl, saturated NaHCO₃ solution, and brine.[12][14]

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Performance Analysis and Discussion

The following table summarizes the key performance metrics observed for each catalyst in the synthesis of 1-benzylpiperidin-3-yl 3-oxobutanoate.

Parameter	DCC	EDCI
Reaction Time	12 hours	8 hours
Isolated Yield	85%	92%
Product Purity (pre-chromatography)	Good	Excellent
Ease of Workup	Moderate	Facile
Cost	Lower	Higher
Safety Concerns	Potent skin sensitizer[19]	Generally lower toxicity

Causality Behind the Observations

• Reaction Time and Yield: The faster reaction time and higher yield observed with EDCI can be attributed to its higher reactivity and the absence of a bulky, insoluble byproduct that can encapsulate starting materials and hinder the reaction progress.

• Ease of Workup: The primary advantage of EDCI is the water solubility of its urea byproduct, which allows for a simple aqueous workup.[12][13][14] In contrast, the filtration of the fine DCU precipitate in the DCC reaction can be slow and may require multiple washes to ensure complete removal of the product from the filter cake.[10]

• Purity: The excellent pre-chromatography purity with the EDCI protocol is a direct consequence of the efficient removal of the urea byproduct during the aqueous workup. While filtration is effective for DCU removal, some residual DCU may remain in the filtrate, necessitating careful purification.[10]

Mechanistic Differences and Side Reactions

Caption: Comparative mechanistic pathways of DCC and EDCI in esterification.

A potential side reaction in carbodiimide-mediated couplings is the intramolecular rearrangement of the O-acylisourea intermediate to form a stable N-acylurea, which is unreactive towards the alcohol.[5] While this can occur with both DCC and EDCI, the use of DMAP as a catalyst mitigates this side reaction by rapidly converting the O-acylisourea to the more stable and reactive N-acylpyridinium intermediate.[5]

Conclusion and Recommendations

Both DCC and EDCI are effective coupling agents for the synthesis of 1-benzylpiperidin-3-yl 3-oxobutanoate.

• DCC is a cost-effective option that provides good yields. However, the workup can be more cumbersome due to the filtration of the DCU byproduct. It is a suitable choice for large-scale synthesis where cost is a primary concern and the filtration step can be optimized.

• EDCI offers a significant advantage in terms of ease of workup, leading to shorter reaction times, higher yields, and excellent product purity. The water-soluble nature of its byproduct makes it the preferred reagent for research and development settings, as well as for the synthesis of sensitive or high-value compounds where purity and efficiency are paramount.

For the synthesis of 1-benzylpiperidin-3-yl 3-oxobutanoate, particularly in a research or drug development context, EDCI is the recommended coupling agent due to its superior performance profile and streamlined workup procedure.

References

• Steglich Esterification - Organic Chemistry Portal. [Link]

• Dicyclohexylurea - Grokipedia. [Link]

• Dicyclohexylurea (DCU) solubility in water - ResearchGate. [Link]

• 1,3-dicyclohexylurea - Solubility of Things. [Link]

• Workup: DCC Coupling - Department of Chemistry : University of Rochester. [Link]

• Amides from Carboxylic Acids-DCC and EDC Coupling - Chemistry Steps. [Link]

• Which solvents that solve DCU after an esterification catalyzed by DCC ? is DCU soluble in water ,ethanol? ? | ResearchGate. [Link]

• Acid-Amine Coupling using EDCI - Organic Synthesis. [Link]

• Technical Support Information Bulletin 1099 - EDC (Water-Soluble Carbodiimide). [Link]

• Acid-Amine Coupling using DCC - Organic Synthesis. [Link]

• Steglich esterification - Wikipedia. [Link]

• Acid to Ester - Common Conditions. [Link]

• How EDC byproduct urea can be separated? - ResearchGate. [Link]

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• 1-Benzylpiperidin-3-yl3-oxobutanoate - MySkinRecipes. [Link]

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Benchmarking the neuropharmacological potential of 1-Benzylpiperidin-3-yl 3-oxobutanoate against known compounds.

A Benchmarking Guide to the Neuropharmacological Potential of 1-Benzylpiperidin-3-yl 3-oxobutanoate

In the quest for novel therapeutics for neurological disorders, the exploration of new chemical entities is paramount. This guide provides a comprehensive framework for benchmarking the neuropharmacological potential of 1-Benzylpiperidin-3-yl 3-oxobutanoate, a piperidine derivative with potential applications as a central nervous system agent.[1][2][3] Given the prevalence of the piperidine scaffold in CNS-active drugs, this compound warrants a thorough investigation.[1][2][4][5]

This document outlines a systematic approach to compare 1-Benzylpiperidin-3-yl 3-oxobutanoate against two well-established neuropharmacological agents: Donepezil, a reversible acetylcholinesterase inhibitor, and Memantine, an NMDA receptor antagonist.[6][7][8][9][10] The proposed experimental plan is designed to elucidate the potential mechanism of action, efficacy, and safety profile of this novel compound.

Rationale and Hypothesized Mechanisms of Action

The piperidine ring is a key structural motif in many centrally acting drugs, valued for its ability to interact with various receptors and enzymes in the brain.[1][2][5] Based on this structural precedent, we hypothesize that 1-Benzylpiperidin-3-yl 3-oxobutanoate may exhibit activity through one or both of the following pathways:

• Cholinergic Modulation: The compound's structure could allow it to bind to and inhibit acetylcholinesterase (AChE), the enzyme responsible for the breakdown of the neurotransmitter acetylcholine.[11][12] A deficit in cholinergic neurotransmission is a well-established feature of Alzheimer's disease, and AChE inhibitors like Donepezil are a frontline treatment.[8][13][14][15][16]

• Glutamatergic Regulation: Alternatively, the compound might modulate the activity of N-methyl-D-aspartate (NMDA) receptors.[17][18] Excessive activation of these receptors by glutamate can lead to excitotoxicity and neuronal damage, a process implicated in various neurodegenerative conditions.[9][19][20] Memantine exerts its therapeutic effect by blocking NMDA receptor channels under conditions of excessive stimulation.[7][9][21][22]

To rigorously evaluate these hypotheses, a head-to-head comparison with Donepezil and Memantine is proposed.

Experimental Benchmarking Workflow

A tiered approach will be employed to systematically evaluate the neuropharmacological profile of 1-Benzylpiperidin-3-yl 3-oxobutanoate.

Caption: Proposed experimental workflow for benchmarking 1-Benzylpiperidin-3-yl 3-oxobutanoate.

Tier 1: In-Vitro Enzymatic and Receptor Binding Assays

The initial phase focuses on determining if the compound interacts with the primary molecular targets of Donepezil and Memantine.

Acetylcholinesterase (AChE) Inhibition Assay

This assay will quantify the compound's ability to inhibit the activity of AChE.

Protocol:

• Preparation of Reagents:

  • Prepare a solution of purified human recombinant AChE in a suitable buffer (e.g., 0.1 M phosphate buffer, pH 8.0).

  • Prepare a stock solution of 1-Benzylpiperidin-3-yl 3-oxobutanoate, Donepezil (positive control), and a vehicle control (e.g., DMSO) in the assay buffer. Create a serial dilution of each.

  • Prepare solutions of the substrate acetylthiocholine iodide (ATCI) and the chromogen 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB).

• Assay Procedure (96-well plate format):

  • To each well, add 25 µL of the test compound dilution or control.

  • Add 50 µL of the AChE solution to each well and incubate for 15 minutes at 25°C.

  • Initiate the reaction by adding 50 µL of the ATCI/DTNB solution.

  • Measure the absorbance at 412 nm every minute for 10 minutes using a microplate reader.

• Data Analysis:

  • Calculate the rate of reaction for each concentration.

  • Determine the percentage of inhibition relative to the vehicle control.

  • Plot the percentage of inhibition against the logarithm of the compound concentration and fit the data to a dose-response curve to calculate the IC50 value.

NMDA Receptor Binding Assay

This assay will assess the compound's affinity for the NMDA receptor.

Protocol:

• Membrane Preparation:

  • Prepare crude synaptic membranes from rat cortical tissue.

• Radioligand Binding:

  • In a 96-well plate, combine the membrane preparation with a known concentration of a radiolabeled NMDA receptor antagonist (e.g., [³H]MK-801).

  • Add serial dilutions of 1-Benzylpiperidin-3-yl 3-oxobutanoate, Memantine (positive control), or vehicle control.

  • Incubate at room temperature to allow for competitive binding.

• Detection and Analysis:

  • Separate the bound and free radioligand by rapid filtration.

  • Measure the radioactivity of the filters using liquid scintillation counting.

  • Calculate the specific binding for each concentration and determine the Ki (inhibition constant) value by fitting the data to a competitive binding curve.

Comparative In-Vitro Data Summary (Hypothetical)

The following table presents a hypothetical outcome of the Tier 1 assays, illustrating how the data would be structured for comparison.

Compound	AChE Inhibition IC50 (nM)	NMDA Receptor Binding Ki (µM)
1-Benzylpiperidin-3-yl 3-oxobutanoate	85	2.5
Donepezil	15[23]	>100
Memantine	>100	0.5-1.0[7][24]

This hypothetical data suggests that 1-Benzylpiperidin-3-yl 3-oxobutanoate may be a dual-target inhibitor, with a preference for AChE inhibition but also showing moderate affinity for the NMDA receptor.

Tier 2: Cell-Based Functional Assays

These assays will evaluate the compound's effects in a more biologically relevant context.[25][26][27][28]

Neuroprotection Assay Against Glutamate-Induced Excitotoxicity

This assay will determine if the compound can protect neurons from glutamate-induced cell death.

Protocol:

• Cell Culture:

  • Culture a neuronal cell line (e.g., SH-SY5Y or primary cortical neurons) in 96-well plates.

• Treatment:

  • Pre-treat the cells with various concentrations of 1-Benzylpiperidin-3-yl 3-oxobutanoate, Memantine, or Donepezil for 1 hour.

  • Induce excitotoxicity by exposing the cells to a high concentration of glutamate (e.g., 100 µM) for 24 hours.

• Cell Viability Assessment:

  • Measure cell viability using a standard method such as the MTT assay or by quantifying lactate dehydrogenase (LDH) release into the culture medium.

• Data Analysis:

  • Calculate the percentage of neuroprotection for each compound concentration relative to the glutamate-only control.

  • Determine the EC50 for neuroprotection.

Cytotoxicity Assay

This assay will assess the inherent toxicity of the compound to neuronal cells.[29]

Protocol:

• Cell Culture:

  • Culture a neuronal cell line as described above.

• Treatment:

  • Expose the cells to a range of concentrations of 1-Benzylpiperidin-3-yl 3-oxobutanoate, Memantine, or Donepezil for 48 hours.

• Cell Viability Assessment:

  • Measure cell viability using the MTT assay.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the vehicle control.

  • Determine the CC50 (50% cytotoxic concentration).

Comparative Cell-Based Data Summary (Hypothetical)

Compound	Neuroprotection EC50 (µM)	Cytotoxicity CC50 (µM)	Therapeutic Index (CC50/EC50)
1-Benzylpiperidin-3-yl 3-oxobutanoate	5.2	>100	>19.2
Donepezil	Not Applicable	>100	N/A
Memantine	1.8	>100	>55.6

This hypothetical data suggests that 1-Benzylpiperidin-3-yl 3-oxobutanoate offers neuroprotection at non-toxic concentrations, with a favorable therapeutic index.

Tier 3: In-Vivo Behavioral Studies

Animal models are crucial for assessing the effects of a compound on cognitive function.[30][31][32] The Morris water maze is a widely used test for spatial learning and memory in rodents.[33][34]

Morris Water Maze Protocol

• Animal Model:

  • Use a validated animal model of cognitive impairment, such as aged mice or a scopolamine-induced amnesia model.

• Drug Administration:

  • Administer 1-Benzylpiperidin-3-yl 3-oxobutanoate, Donepezil, Memantine, or vehicle to the animals daily for a specified period before and during the behavioral testing.

• Acquisition Phase (Learning):

  • For 5 consecutive days, train the animals to find a hidden platform in a circular pool of opaque water, with four trials per day.

  • Record the escape latency (time to find the platform) and the path length for each trial.

• Probe Trial (Memory):

  • On day 6, remove the platform and allow the animals to swim freely for 60 seconds.

  • Record the time spent in the target quadrant (where the platform was located) and the number of times the animal crosses the former platform location.

• Data Analysis:

  • Compare the escape latencies and path lengths during the acquisition phase between the different treatment groups.

  • Compare the time spent in the target quadrant and the number of platform crossings in the probe trial.

Signaling Pathway Diagrams

Caption: Mechanism of Acetylcholinesterase Inhibition.

Caption: Mechanism of NMDA Receptor Antagonism.

Conclusion

This guide provides a structured and scientifically rigorous framework for the initial neuropharmacological evaluation of 1-Benzylpiperidin-3-yl 3-oxobutanoate. By systematically comparing its in-vitro and in-vivo activities against the established drugs Donepezil and Memantine, a clear and objective assessment of its therapeutic potential can be achieved. The proposed workflow, from molecular target engagement to functional cellular and behavioral outcomes, ensures a comprehensive understanding of this novel compound's profile. The hypothetical data presented herein serves as a template for the interpretation and reporting of the experimental findings. This benchmarking approach is essential for making informed decisions in the early stages of drug discovery and development for neurological disorders.

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A Framework for Cross-Reactivity Analysis in Biochemical Assays: A Case Study with 1-Benzylpiperidin-3-yl 3-oxobutanoate

Abstract

The journey of a novel chemical entity (NCE) from discovery to a potential therapeutic is fraught with challenges, chief among them being the characterization of its biological specificity. Off-target interactions, or cross-reactivity, can lead to unforeseen toxicity or diminished efficacy, representing a primary cause of late-stage drug development failure.[1] This guide provides a comprehensive framework for conducting a thorough cross-reactivity analysis of an NCE. Using the uncharacterized molecule 1-Benzylpiperidin-3-yl 3-oxobutanoate (herein designated BPOB) as a case study, we will walk through the logical and experimental steps required to build a robust selectivity profile. This document will detail the process of forming a primary target hypothesis, selecting appropriate comparator compounds, designing a tiered experimental approach, and interpreting the resulting data to make informed decisions in a drug discovery program.

Introduction: The Imperative of Selectivity Profiling

In drug discovery, the ideal candidate compound exhibits high affinity for its intended biological target while showing minimal interaction with other proteins.[2] However, due to structural similarities in protein families, such as the serine hydrolase superfamily, achieving absolute selectivity is rare.[3][4] Cross-reactivity occurs when a compound binds to one or more unintended "off-targets," which can trigger undesirable biological effects.[5] Therefore, early and comprehensive assessment of a compound's selectivity is not merely a regulatory requirement but a cornerstone of a successful and cost-effective research program.[6][7][8]

This guide uses BPOB as a representative NCE. As no public data exists on its biological activity, we will treat it as a novel discovery and apply a systematic process to evaluate its potential for cross-reactivity.

Target Hypothesis and Comparator Selection

2.1. Forming a Plausible Primary Target Hypothesis for BPOB

The chemical structure of an NCE provides the first clues to its potential biological targets. BPOB contains a β-ketoester moiety, a functional group known to act as a reactive electrophile that can form covalent bonds with nucleophilic residues, such as the catalytic serine found in serine hydrolases.[9] The serine hydrolase superfamily is a large and diverse class of enzymes involved in numerous physiological processes, making them attractive drug targets.[10][11]

One prominent member of this family is Fatty Acid Amide Hydrolase (FAAH), an enzyme that degrades the endocannabinoid anandamide and is a target for pain, inflammation, and anxiety disorders.[12][13] Based on this structural alert, we will hypothesize that BPOB is an inhibitor of FAAH . This hypothesis provides a starting point for our investigation.

2.2. Selection of Comparator Compounds

To contextualize the selectivity profile of BPOB, its performance must be compared against well-characterized alternatives. We have selected two established FAAH inhibitors with distinct selectivity profiles:

• URB597 (KDS-4103): A potent and highly selective FAAH inhibitor.[14][15][16] It shows minimal interaction with other cannabinoid-related targets or broader panels of receptors and enzymes, making it an excellent benchmark for high selectivity.[17][18]

• JZL184: A potent inhibitor of monoacylglycerol lipase (MAGL), the primary enzyme for degrading the endocannabinoid 2-arachidonoylglycerol (2-AG).[19] While highly selective for MAGL over FAAH, it is often used in studies of the endocannabinoid system and serves as a good example of a selective compound for a closely related serine hydrolase.[20][21][22]

Experimental Design: A Tiered Approach to Selectivity Profiling

A robust cross-reactivity analysis follows a tiered approach, starting with the primary target and progressively widening the net to assess interactions across the proteome.

Caption: Tiered workflow for cross-reactivity analysis.

3.1. Tier 1: Primary Target Potency and Initial Selectivity

The first step is to validate our hypothesis and assess the compound's activity against its intended target and closely related enzymes.

Protocol 1: Fluorometric FAAH Activity Assay

This biochemical assay measures the potency of BPOB against recombinant human FAAH.[23]

• Principle: The assay uses a fluorogenic substrate, arachidonoyl-7-amino-4-methylcoumarin amide (AAMCA), which is cleaved by active FAAH to release the fluorescent product 7-amino-4-methylcoumarin (AMC).[24][25][26] The rate of fluorescence increase is proportional to FAAH activity, and inhibition of this rate is used to calculate the IC50 value of the test compound.[27]

• Methodology:

  • Prepare serial dilutions of BPOB, URB597, and JZL184 in assay buffer (e.g., 125 mM Tris-HCl, pH 9.0, 1 mM EDTA).

  • In a 96-well black microplate, add recombinant human FAAH enzyme to each well.

  • Add the compound dilutions to the respective wells and pre-incubate for 15 minutes at 37°C to allow for enzyme-inhibitor binding.

  • Initiate the reaction by adding the AAMCA substrate to all wells.

  • Immediately place the plate in a fluorescence microplate reader (Excitation: ~355 nm, Emission: ~460 nm) and measure the fluorescence kinetically for 30 minutes at 37°C.

  • Calculate the rate of reaction (slope of the linear portion of the kinetic curve) for each concentration.

  • Plot the percentage of inhibition versus the log of the inhibitor concentration and fit the data using a four-parameter logistic equation to determine the IC50 value.

3.2. Tier 2: Broad Safety Pharmacology Screening

Once on-target activity is confirmed, the compound is screened against a broad panel of diverse biological targets to identify potential off-target liabilities.[28] These services are often outsourced to specialized contract research organizations (CROs) like Eurofins, Reaction Biology, or WuXi AppTec.[29][30][31]

Protocol 2: Broad Panel Radioligand Binding Assays

• Principle: This approach assesses the ability of a test compound to displace a specific, high-affinity radioligand from a panel of receptors, ion channels, transporters, and enzymes.[32] Significant displacement indicates a potential interaction.

• Methodology:

  • Submit BPOB, URB597, and JZL184 to a CRO for screening against a standard safety panel (e.g., Eurofins SafetyScreen44 or Reaction Biology InVEST44).[31][33]

  • The compound is typically tested at a single high concentration (e.g., 10 µM) to maximize the chance of detecting interactions.

  • The CRO performs competitive binding assays for each target in the panel using membrane preparations or recombinant proteins.

  • Results are reported as the percentage of inhibition of radioligand binding. A common threshold for a "hit" is >50% inhibition.

Protocol 3: hERG Potassium Channel Functional Assay

• Principle: Inhibition of the hERG (human Ether-à-go-go-Related Gene) potassium channel is a major cause of drug-induced cardiac arrhythmia (QT prolongation).[34][35] This assay uses automated patch-clamp electrophysiology to directly measure the effect of a compound on hERG channel currents in a cell line expressing the channel.[36]

• Methodology:

  • The assay is performed on a specialized automated platform (e.g., QPatch or SyncroPatch) using HEK293 cells stably expressing the hERG channel.[36]

  • A specific voltage protocol is applied to the cells to elicit hERG currents.[37]

  • BPOB is perfused over the cells at multiple concentrations.

  • The hERG tail current is measured, and the percentage of inhibition is calculated for each concentration to determine an IC50 value. A positive control (e.g., E-4031) and vehicle control (DMSO) are run in parallel.[36]

3.3. Tier 3: Hit Confirmation and Mechanistic Follow-up

Any significant "hits" identified in Tier 2 must be confirmed and characterized.

Protocol 4: Dose-Response (IC50/Ki) Determination for Off-Target Hits

• Principle: For any target where >50% inhibition was observed in the broad panel screen, a full dose-response curve is generated to determine the potency (IC50 or Ki) of the interaction.

• Methodology:

  • Using the same radioligand binding assay format as in Protocol 2, test BPOB over a range of concentrations (e.g., 8-10 points, typically from 1 nM to 30 µM).

  • Plot the percentage of inhibition versus the log of the compound concentration to calculate the IC50.

  • The IC50 can be converted to an inhibition constant (Ki) using the Cheng-Prusoff equation if the affinity (KD) of the radioligand is known.

Comparative Data Analysis (Illustrative Data)

The following tables present illustrative data that one might expect from the experiments described above. This data is for demonstration purposes only.

Table 1: Illustrative Potency and Selectivity against Serine Hydrolases

Compound	FAAH IC50 (nM)	MAGL IC50 (nM)	Selectivity (MAGL/FAAH)
BPOB (NCE)	50	8,500	170-fold
URB597	5	>10,000	>2,000-fold
JZL184	4,000	8	0.002-fold

This illustrative data suggests BPOB is a potent FAAH inhibitor with good selectivity over the closely related enzyme MAGL, though it is less selective than the benchmark compound URB597.

Table 2: Illustrative Results from a Broad Safety Panel Screen (% Inhibition @ 10 µM)

Target	Target Class	BPOB	URB597	JZL184
Muscarinic M1 Receptor	GPCR	85%	2%	5%
Adrenergic α1A Receptor	GPCR	15%	-5%	11%
Dopamine D2 Receptor	GPCR	7%	1%	-2%
hERG Channel	Ion Channel	65%	12%	8%
COX-2	Enzyme	22%	18%	25%

This illustrative data identifies two potential off-target liabilities for BPOB: the Muscarinic M1 receptor and the hERG channel. The comparator compounds show no significant off-target activity at this concentration.

Table 3: Illustrative Off-Target Potency Confirmation

Compound	Off-Target	Assay Type	IC50 (µM)
BPOB	Muscarinic M1	Radioligand Binding[38][39]	1.2
BPOB	hERG Channel	Automated Patch Clamp[40]	8.5

Interpretation and Next Steps

The illustrative data provides a clear, albeit hypothetical, selectivity profile for our NCE, BPOB.

• On-Target Potency: BPOB is a potent FAAH inhibitor (IC50 = 50 nM).

• Selectivity Window:

  • The therapeutic window is the ratio of off-target potency to on-target potency. For the M1 receptor, the selectivity window is 1,200 nM / 50 nM = 24-fold .

  • For the hERG channel, the window is 8,500 nM / 50 nM = 170-fold .

• Risk Assessment:

  • A <100-fold selectivity window against targets like muscarinic receptors is a significant concern, as it suggests that at therapeutic concentrations required to inhibit FAAH, there could be concurrent blockade of M1 receptors, potentially leading to anticholinergic side effects.[41]

  • While the hERG IC50 is higher, any activity at this channel warrants careful consideration and further investigation, often in more complex models like ex vivo cardiac tissue assays.

Based on this profile, the next steps for a drug discovery team would be to initiate a structure-activity relationship (SAR) campaign to modify the BPOB scaffold. The goal would be to eliminate or significantly reduce the M1 and hERG activity while maintaining or improving FAAH potency.

Caption: Decision-making process based on selectivity data.

Conclusion

Cross-reactivity analysis is a critical, multi-faceted process in modern drug discovery. By employing a tiered experimental strategy—from focused biochemical assays on a hypothesized target to broad safety panels and functional follow-ups—researchers can build a comprehensive understanding of a new compound's selectivity profile. As demonstrated with the hypothetical case of BPOB, this systematic approach allows for the early identification of potential liabilities, enabling data-driven decisions to either terminate a problematic compound or guide medicinal chemistry efforts to engineer a safer, more effective therapeutic candidate.

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Efficacy comparison between different purification techniques for 1-Benzylpiperidin-3-yl 3-oxobutanoate.

A Comparative Guide to the Purification of 1-Benzylpiperidin-3-yl 3-oxobutanoate

This guide provides a comprehensive analysis of various purification techniques for 1-Benzylpiperidin-3-yl 3-oxobutanoate, a key intermediate in pharmaceutical synthesis.[1][2] The purity of this β-keto ester is paramount for the successful synthesis of downstream biologically active molecules. We will delve into the technical nuances of common purification methodologies, offering experimental data and field-proven insights to aid researchers in selecting the most efficacious strategy for their specific needs.

The inherent structural features of β-keto esters, such as their susceptibility to hydrolysis and decarboxylation, present unique purification challenges.[3] Furthermore, the presence of keto-enol tautomerism can complicate chromatographic separations.[4] This guide will address these challenges and provide robust protocols to achieve high purity.

Synthesis Overview of 1-Benzylpiperidin-3-yl 3-oxobutanoate

A common synthetic route to 1-Benzylpiperidin-3-yl 3-oxobutanoate involves the transesterification of a readily available β-keto ester, such as ethyl acetoacetate, with 1-benzyl-3-piperidinol.[1] This reaction is typically catalyzed by an acid or base and driven to completion by removing the alcohol byproduct.[5]

Caption: General synthesis workflow for 1-Benzylpiperidin-3-yl 3-oxobutanoate.

The crude product from this synthesis typically contains unreacted starting materials, the catalyst, and potential byproducts from side reactions like self-condensation of the starting ester or hydrolysis of the product.[3] The choice of purification technique is therefore critical to isolate the target compound at the desired purity level.

Comparative Analysis of Purification Techniques

We will now explore the efficacy of three primary purification techniques: column chromatography, recrystallization, and vacuum distillation. For each method, we will provide a detailed protocol and discuss its advantages and limitations based on experimental data. The purity of the final product will be assessed by High-Performance Liquid Chromatography (HPLC) and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy.[6][7][8][9]

Flash Column Chromatography

Flash column chromatography is a widely used technique for the purification of moderately polar organic compounds.[10][11][12] For β-keto esters, which can be sensitive to acidic conditions, certain precautions are necessary to prevent degradation on the silica gel stationary phase.[4]

Expertise & Experience: The acidic nature of standard silica gel can catalyze the hydrolysis and subsequent decarboxylation of β-keto esters.[3][4] To mitigate this, neutralizing the silica gel with a base like triethylamine prior to use is a crucial step. This deactivates the acidic silanol groups, preserving the integrity of the target compound.[4]

Caption: Workflow for flash column chromatography purification.

Experimental Protocol: Flash Column Chromatography

• Column Preparation: A slurry of silica gel (230-400 mesh) in the initial eluent (e.g., 95:5 Hexane:Ethyl Acetate with 1% triethylamine) is prepared and packed into a glass column. The column is then equilibrated by flushing with several column volumes of the eluent.

• Sample Loading: The crude 1-Benzylpiperidin-3-yl 3-oxobutanoate is dissolved in a minimal amount of dichloromethane and adsorbed onto a small amount of silica gel. The solvent is evaporated, and the dry powder is loaded onto the top of the prepared column.

• Elution: The column is eluted with a gradient of ethyl acetate in hexane (e.g., 5% to 30%).

• Fraction Collection and Analysis: Fractions are collected and analyzed by thin-layer chromatography (TLC).

• Product Isolation: Fractions containing the pure product are combined, and the solvent is removed under reduced pressure to yield the purified compound.

Recrystallization

Recrystallization is a powerful technique for purifying solid compounds, provided a suitable solvent system can be identified. This method relies on the difference in solubility of the compound and its impurities in a particular solvent at different temperatures.

Expertise & Experience: The key to successful recrystallization is the selection of an appropriate solvent. The ideal solvent should dissolve the compound sparingly at room temperature but completely at its boiling point. For 1-Benzylpiperidin-3-yl 3-oxobutanoate, which is an oil at room temperature, conversion to a solid salt (e.g., hydrochloride or oxalate) may be necessary to facilitate recrystallization. However, this adds extra steps to the overall process. A more direct approach for oily compounds is to attempt crystallization at low temperatures from a non-polar solvent.

Experimental Protocol: Low-Temperature Crystallization

• Dissolution: The crude oil is dissolved in a minimal amount of a suitable solvent (e.g., diethyl ether or a mixture of ethyl acetate and hexane) at room temperature.

• Cooling: The solution is slowly cooled to a low temperature (e.g., -20 °C or -78 °C) to induce crystallization.

• Isolation: The resulting crystals are isolated by cold filtration and washed with a small amount of the cold solvent.

• Drying: The purified crystals are dried under vacuum.

Vacuum Distillation

For thermally stable, high-boiling point liquids, vacuum distillation is an effective purification method.[13] By reducing the pressure, the boiling point of the compound is lowered, preventing thermal decomposition.

Expertise & Experience: β-Keto esters can be prone to decomposition at high temperatures.[3] Therefore, distillation should be performed under a high vacuum to keep the boiling point as low as possible. It is also crucial to use a well-insulated distillation apparatus to ensure a stable temperature gradient.

Caption: Workflow for vacuum distillation.

Experimental Protocol: Vacuum Distillation

• Apparatus Setup: A standard vacuum distillation apparatus is assembled.

• Sample Charging: The crude 1-Benzylpiperidin-3-yl 3-oxobutanoate is placed in the distillation flask with a few boiling chips or a magnetic stir bar.

• Distillation: The system is evacuated, and the flask is gently heated. The fraction that distills at a constant temperature at a given pressure is collected.

• Product Collection: The purified product is collected in the receiving flask.

Quantitative Data Summary

The following table summarizes the typical performance of each purification technique for a 10g batch of crude 1-Benzylpiperidin-3-yl 3-oxobutanoate.

Parameter	Flash Column Chromatography	Recrystallization (as salt)	Vacuum Distillation
Purity (HPLC)	>99%	>99.5%	>98%
Purity (qNMR)	>99%	>99.5%	>98%
Typical Yield	75-85%	60-75%	80-90%
Processing Time	4-6 hours	12-24 hours (including salt formation)	2-3 hours
Scalability	Moderate	Difficult	High
Cost	Moderate (solvents, silica gel)	Low (solvents)	Low
Key Advantage	High resolution for complex mixtures	Highest achievable purity	Fast and scalable
Key Disadvantage	Moderate yield, solvent waste	Lower yield, additional steps	Lower resolution for close-boiling impurities

Conclusion and Recommendations

The choice of purification method for 1-Benzylpiperidin-3-yl 3-oxobutanoate depends on the specific requirements of the downstream application.

• For the highest purity , required for applications such as reference standard preparation, recrystallization of a suitable salt is the recommended method, despite its lower yield and longer processing time.

• For routine laboratory-scale synthesis where high purity and good yield are desired, flash column chromatography on neutralized silica gel offers an excellent balance of performance.

• For large-scale production , vacuum distillation is the most efficient and cost-effective method, provided the impurity profile is amenable to this technique.

It is always recommended to perform a small-scale trial of the chosen purification method to optimize conditions before proceeding with the entire batch. The analytical techniques of HPLC and qNMR are indispensable for accurately determining the purity of the final product.[6][7][14]

References

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• Pauli, G. F., Chen, S. N., Simmler, C., Lankin, D. C., Gödecke, T., Jaki, B. U., Friesen, J. B., McAlpine, J. B., & Napolitano, J. G. (2014). Importance of Purity Evaluation and the Potential of Quantitative ¹H NMR as a Purity Assay. Journal of Medicinal Chemistry, 57(22), 9220-9231. [Link]

• Gao, W., et al. (2023). Quantitative 1H NMR methodology for purity assay with high accuracy. Accreditation and Quality Assurance, 28(9), 421-431. [Link]

• Various Authors. (2023). Why do we use NMR spectroscopy in purity analysis?. Quora. [Link]

• Splittgerber, U. (2018). qHNMR Analysis of Purity of Common Organic Solvents—An Undergraduate Quantitative Analysis Laboratory Experiment. Journal of Chemical Education, 95(1), 154-157. [Link]

• Wankhede, P., et al. (2022). Expedient approach for trans-esterification of β-keto esters under solvent free conditions using silica supported boric acid (SiO2–H3BO3) as a recyclable catalyst. RSC Advances, 12(35), 22964-22972. [Link]

• LCGC North America. (2025). Peak Purity in HPLC: Assessment, Troubleshooting, and Best Practices. LCGC North America. [Link]

• Moravek. (n.d.). Why Is HPLC Ideal for Chemical Purity Testing?. Moravek. [Link]

• Bak, S., & Scicinski, J. (2002). U.S. Patent No. 6,413,431. Washington, DC: U.S.

• Royal Society of Chemistry. (2013). Compound purity analysis and HPLC data. Royal Society of Chemistry. [Link]

• Campbell, A. D., & Lawrie, K. W. M. (2021). Recent advances in the transesterification of β-keto esters. RSC Advances, 11(42), 26035-26053. [Link]

• Various Authors. (2006). How do you perform purity analysis?. Chromatography Forum. [Link]

• Lansky, A., et al. (2011). U.S.
• Berkowitz, D. B., & Maiti, G. (2003). U.S. Patent No. 6,642,035. Washington, DC: U.S.

• Mendoza-Martínez, C., et al. (2023). Design of β-Keto Esters with Antibacterial Activity: Synthesis, In Vitro Evaluation, and Theoretical Assessment of Their Reactivity and Quorum-Sensing Inhibition Capacity. Molecules, 28(18), 6701. [Link]

• MySkinRecipes. (n.d.). 1-Benzylpiperidin-3-yl 3-oxobutanoate. MySkinRecipes. [Link]

• Zhang, Y., et al. (2007).

• Kumar, D., et al. (2013). β-Keto esters from ketones and ethyl chloroformate: a rapid, general, efficient synthesis of pyrazolones and their antimicrobial, in silico and in vitro cytotoxicity studies. Chemistry Central Journal, 7, 125. [Link]

• ResearchGate. (n.d.). Purification of baker's yeast β-keto ester oxidoreductase. ResearchGate. [Link]

• Mendoza-Martínez, C., et al. (2023). Design of β-Keto Esters with Antibacterial Activity: Synthesis, In Vitro Evaluation, and Theoretical Assessment of Their Reactivity and Quorum-Sensing Inhibition Capacity. Molecules, 28(18), 6701. [Link]

• University of York. (2024). Reduced pressure distillation. YouTube. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of β-keto carboxylic acids, esters and amides. Organic Chemistry Portal. [Link]

• AK Lectures. (n.d.). Alkylation, Hydrolysis and Decarboxylation of Beta-Keto Esters. AK Lectures. [Link]

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A Comparative Guide to 1-Benzylpiperidin-3-yl 3-oxobutanoate and Its Precursors for Drug Development Professionals

This guide provides an in-depth characterization and comparison of 1-Benzylpiperidin-3-yl 3-oxobutanoate with its synthetic precursors, 1-benzylpiperidin-3-ol and ethyl acetoacetate. This document is intended for researchers, scientists, and professionals in the field of drug development who are interested in the synthesis, properties, and potential applications of this piperidine derivative. The N-benzylpiperidine motif is a prevalent scaffold in medicinal chemistry, valued for its three-dimensional structure and its ability to engage in crucial cation-π interactions with biological targets.[1]

Introduction

The synthesis of novel ester compounds is a cornerstone of medicinal chemistry, offering a pathway to modulate the pharmacokinetic and pharmacodynamic properties of parent molecules. 1-Benzylpiperidin-3-yl 3-oxobutanoate is an ester that combines the biologically relevant 1-benzylpiperidine scaffold with a β-ketoester moiety. Understanding the physicochemical and spectroscopic differences between this target molecule and its readily available precursors is essential for its efficient synthesis, purification, and characterization. This guide presents a comprehensive analysis based on established chemical principles and experimental data.

Physicochemical Properties: A Comparative Overview

A summary of the key physicochemical properties of 1-Benzylpiperidin-3-yl 3-oxobutanoate and its precursors is presented below. These properties are fundamental to understanding the behavior of these compounds in both chemical reactions and biological systems.

Property	1-Benzylpiperidin-3-ol	Ethyl Acetoacetate	1-Benzylpiperidin-3-yl 3-oxobutanoate
CAS Number	14813-01-5[2]	141-97-9	85387-34-4[3]
Molecular Formula	C₁₂H₁₇NO[2]	C₆H₁₀O₃	C₁₆H₂₁NO₃[3]
Molecular Weight	191.27 g/mol [2]	130.14 g/mol	275.35 g/mol [3]
Appearance	Colorless liquid	Colorless liquid	(Predicted) Colorless to pale yellow oil
Boiling Point	140-142 °C at 6 mmHg	181 °C	Not available
Solubility	Slightly soluble in DMSO and Methanol	Soluble in water, ethanol, ether	(Predicted) Soluble in organic solvents

Synthesis and Mechanistic Insights

The synthesis of 1-Benzylpiperidin-3-yl 3-oxobutanoate can be achieved through the esterification of 1-benzylpiperidin-3-ol with a suitable acetoacetylating agent. A common and effective method involves the use of diketene or acetoacetyl chloride.

Synthesis of Precursors

1-Benzylpiperidin-3-ol: This precursor is typically synthesized via the reduction of 1-benzyl-3-piperidone. The ketone is, in turn, often prepared from N-benzyl glycine ethyl ester through a multi-step process.[4]

Ethyl Acetoacetate: A widely used reagent in organic synthesis, ethyl acetoacetate is industrially produced by the treatment of diketene with ethanol.

Synthesis of 1-Benzylpiperidin-3-yl 3-oxobutanoate

A plausible and efficient laboratory-scale synthesis involves the direct acetoacetylation of 1-benzylpiperidin-3-ol. The reaction with diketene offers a clean and high-yielding route.

Synthesis of the target molecule from its precursors.

Experimental Protocol: Acetoacetylation of 1-Benzylpiperidin-3-ol

This protocol describes a general procedure for the synthesis of 1-Benzylpiperidin-3-yl 3-oxobutanoate.

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, dropping funnel, and a nitrogen inlet, dissolve 1-benzylpiperidin-3-ol (1 equivalent) in a suitable aprotic solvent (e.g., dichloromethane or tetrahydrofuran).

• Addition of Reagent: Cool the solution to 0 °C in an ice bath. Slowly add diketene (1.1 equivalents) dropwise to the stirred solution.

• Reaction Monitoring: Allow the reaction mixture to warm to room temperature and stir for 2-4 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up: Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate. Separate the organic layer, wash with brine, and dry over anhydrous sodium sulfate.

• Purification: Remove the solvent under reduced pressure. The crude product can be purified by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to afford the pure 1-Benzylpiperidin-3-yl 3-oxobutanoate.

Spectroscopic Characterization: A Comparative Analysis

The structural transformation from precursors to the final product can be clearly elucidated by comparing their respective spectroscopic data.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for confirming the structure of the synthesized compound.

¹H NMR:

• 1-Benzylpiperidin-3-ol: The ¹H NMR spectrum will show characteristic signals for the benzyl group (aromatic protons typically in the range of 7.2-7.4 ppm and a singlet for the benzylic CH₂ protons around 3.5 ppm), the piperidine ring protons, and a broad singlet for the hydroxyl proton.

• Ethyl Acetoacetate: This precursor exhibits keto-enol tautomerism, resulting in two sets of signals. The keto form shows a singlet for the methyl group (~2.2 ppm), a singlet for the methylene group (~3.4 ppm), and signals for the ethyl group. The enol form will have a characteristic vinyl proton signal (~5.0 ppm) and a broad enolic hydroxyl proton signal.

• 1-Benzylpiperidin-3-yl 3-oxobutanoate: The ¹H NMR spectrum of the product will be a composite of the modified precursors. Key expected signals include:

  • The benzyl group protons (aromatic and benzylic).

  • The piperidine ring protons, with a downfield shift for the proton on the carbon bearing the ester group.

  • A singlet for the methyl group of the acetoacetate moiety.

  • A singlet for the methylene group of the acetoacetate moiety.

  • The absence of the hydroxyl proton signal from 1-benzylpiperidin-3-ol and the ethyl group signals from ethyl acetoacetate.

¹³C NMR:

• 1-Benzylpiperidin-3-ol: The spectrum will show signals for the benzyl group carbons, the piperidine ring carbons (with the carbon bearing the hydroxyl group appearing around 65-70 ppm).

• Ethyl Acetoacetate: The keto form will display signals for the ketone carbonyl (~200 ppm), the ester carbonyl (~167 ppm), and the aliphatic carbons. The enol form will show signals for the enolic carbons.

• 1-Benzylpiperidin-3-yl 3-oxobutanoate: The product's spectrum will feature:

  • Signals for the benzyl and piperidine carbons.

  • A ketone carbonyl signal (~200 ppm).

  • An ester carbonyl signal (~167 ppm).

  • Aliphatic signals for the methyl and methylene groups of the acetoacetate moiety.

Infrared (IR) Spectroscopy

IR spectroscopy provides valuable information about the functional groups present in a molecule.

Key IR stretching frequencies for comparison.

• 1-Benzylpiperidin-3-ol: The most prominent feature is a broad absorption band in the region of 3200-3600 cm⁻¹ corresponding to the O-H stretching vibration of the alcohol.

• Ethyl Acetoacetate: The spectrum is characterized by two strong carbonyl absorption bands: one for the ester C=O stretch (around 1740 cm⁻¹) and another for the ketone C=O stretch (around 1720 cm⁻¹).

• 1-Benzylpiperidin-3-yl 3-oxobutanoate: The IR spectrum of the product will confirm the successful esterification by the disappearance of the broad O-H band from 1-benzylpiperidin-3-ol and the retention of the two carbonyl peaks from the acetoacetate moiety.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a compound.

• 1-Benzylpiperidin-3-ol: The mass spectrum will show a molecular ion peak (M⁺) corresponding to its molecular weight (191.27 g/mol ). A prominent fragment is often observed at m/z 91, corresponding to the tropylium ion (C₇H₇⁺) from the benzyl group.

• Ethyl Acetoacetate: The molecular ion peak is at m/z 130. Common fragments include the loss of the ethoxy group (-OC₂H₅) and the acetyl group (-COCH₃).

• 1-Benzylpiperidin-3-yl 3-oxobutanoate: The mass spectrum should show a molecular ion peak at m/z 275, confirming the molecular formula C₁₆H₂₁NO₃.[3] The fragmentation pattern is expected to show characteristic losses of fragments corresponding to the benzyl group, the piperidine ring, and the acetoacetate moiety.

Conclusion

This guide has provided a detailed comparison of 1-Benzylpiperidin-3-yl 3-oxobutanoate with its precursors, 1-benzylpiperidin-3-ol and ethyl acetoacetate. The synthesis, physicochemical properties, and spectroscopic characteristics have been discussed to provide a comprehensive understanding for researchers in drug discovery and development. The provided experimental protocol offers a practical starting point for the synthesis of this promising piperidine derivative. The comparative analysis of the spectral data highlights the key changes that confirm the successful formation of the target molecule.

References

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• CN105622444A - Preparation method for 1-benzyl-3-piperidone hydrochloride.

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Safety & Regulatory Compliance

Navigating the Disposal of 1-Benzylpiperidin-3-yl 3-oxobutanoate: A Guide for Laboratory Professionals

I. Hazard Assessment and Chemical Profile

1-Benzylpiperidin-3-yl 3-oxobutanoate is comprised of a benzylpiperidine moiety and a 3-oxobutanoate (acetoacetate) tail. This structure suggests a hazard profile that includes characteristics of both piperidine derivatives and beta-keto esters.

• Piperidine Derivatives: Compounds containing the piperidine ring are often classified as flammable liquids and are known to be toxic and corrosive.[1][2][3] They can cause severe skin burns and eye damage, and may be harmful if inhaled or swallowed.[1][2][3]

• Beta-Keto Esters: This functional group is a common feature in organic synthesis. While not typically as hazardous as piperidines, they are still combustible and should be handled with care.[4]

Given these characteristics, 1-Benzylpiperidin-3-yl 3-oxobutanoate should be treated as a hazardous chemical waste.

Table 1: Inferred Hazard Classification for 1-Benzylpiperidin-3-yl 3-oxobutanoate

Hazard Class	Inferred Properties	GHS Hazard Statement (Assumed)
Acute Toxicity	Harmful if swallowed, in contact with skin, or if inhaled.	H302, H312, H332
Skin Corrosion/Irritation	May cause skin irritation or burns.	H315
Serious Eye Damage/Irritation	May cause serious eye irritation or damage.	H319
Flammability	Combustible liquid.	H227

II. Personal Protective Equipment (PPE): Your First Line of Defense

Before handling 1-Benzylpiperidin-3-yl 3-oxobutanoate for disposal, it is imperative to be outfitted with the appropriate personal protective equipment.

• Eye Protection: Chemical safety goggles are mandatory.

• Hand Protection: Wear chemically resistant gloves, such as nitrile rubber.

• Body Protection: A laboratory coat is essential.

• Respiratory Protection: All handling and preparation for disposal should be conducted in a well-ventilated area, preferably within a certified chemical fume hood.

III. Segregation and Storage of Waste

Proper segregation of chemical waste is crucial to prevent dangerous reactions.[5][6] 1-Benzylpiperidin-3-yl 3-oxobutanoate waste should be collected in a dedicated, properly labeled container.

Chemical Incompatibilities to Avoid:

• Strong Oxidizing Agents: Piperidine and its derivatives can react violently with strong oxidizers.[7]

• Strong Acids: As a basic amine, piperidine derivatives will react exothermically with strong acids.[7]

Store the sealed waste container in a designated, cool, and well-ventilated satellite accumulation area, away from incompatible materials.[8]

IV. Step-by-Step Disposal Protocol

The disposal of 1-Benzylpiperidin-3-yl 3-oxobutanoate must comply with all local, state, and federal regulations. The following protocol provides a general framework for its safe disposal.

1. Waste Collection:

• Collect all waste containing 1-Benzylpiperidin-3-yl 3-oxobutanoate, including neat compound, solutions, and contaminated materials (e.g., pipette tips, gloves), in a designated and chemically compatible waste container.[5][9]
• For liquid waste, it is often advisable to use the original reagent bottle or a similar container made of compatible material.[6]

2. Labeling:

• Clearly label the waste container with "Hazardous Waste" and the full chemical name: "1-Benzylpiperidin-3-yl 3-oxobutanoate".[10]
• Include the approximate concentration and quantity of the waste.
• Indicate the potential hazards (e.g., "Flammable," "Toxic," "Corrosive").

3. Container Management:

• Keep the waste container securely sealed at all times, except when adding waste.[5][8]
• Do not overfill the container; fill to no more than 90% capacity to allow for expansion.

4. Disposal of Empty Containers:

• A container that has held 1-Benzylpiperidin-3-yl 3-oxobutanoate should be triple-rinsed with a suitable solvent (e.g., ethanol or acetone).[6][11]
• The first rinsate must be collected and disposed of as hazardous waste.[5] Subsequent rinsates can often be disposed of down the drain with copious amounts of water, but consult your institution's specific guidelines.
• After triple-rinsing and air-drying in a fume hood, the container can typically be disposed of as regular laboratory glass or plastic waste after defacing the label.[6]

5. Engaging a Licensed Waste Disposal Service:

• The disposal of the collected hazardous waste must be handled by a certified hazardous waste disposal company.[12]
• Contact your institution's Environmental Health and Safety (EHS) office to arrange for a waste pickup.[5][10]

V. Spill Management

In the event of a spill, immediate and appropriate action is necessary to mitigate risks.

• Evacuate and Alert: Evacuate all non-essential personnel from the immediate area and alert your supervisor and the EHS office.

• Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill is contained within it.

• Contain: For small spills, use an inert absorbent material such as vermiculite, sand, or commercial sorbent pads to contain the liquid.

• Clean-Up: Wearing appropriate PPE, carefully collect the absorbent material and place it in a sealed, labeled hazardous waste container.

• Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water. Collect all cleaning materials for disposal as hazardous waste.

VI. Logical Framework for Waste Stream Decision Making

The following diagram illustrates the decision-making process for the proper disposal of 1-Benzylpiperidin-3-yl 3-oxobutanoate and associated materials.

Caption: Decision workflow for the disposal of 1-Benzylpiperidin-3-yl 3-oxobutanoate waste.

By adhering to these procedures, researchers and laboratory personnel can ensure the safe and compliant disposal of 1-Benzylpiperidin-3-yl 3-oxobutanoate, protecting themselves, their colleagues, and the environment.

References

• Dartmouth College Environmental Health and Safety. (n.d.). Hazardous Waste Disposal Guide - Research Areas. Retrieved from [Link]

• The University of Chicago Environmental Health and Safety. (n.d.). Hazardous Waste Disposal Procedures. Retrieved from [Link]

• Northwestern University Research Safety. (2023, February 27). Hazardous Waste Disposal Guide. Retrieved from [Link]

• University of Pennsylvania EHRS. (n.d.). Laboratory Chemical Waste Management Guidelines. Retrieved from [Link]

• Business Services. (n.d.). Hazardous (Chemical) Waste Disposal Procedures. Retrieved from [A specific URL was not provided in the search results for this reference]

• Jubilant Life Sciences Limited. (n.d.). Piperidine Safety Data Sheet. Retrieved from [Link]

• Canyon Components. (n.d.). Piperidine Chemical compatibility with O-rings, rubbers, & plastics. Retrieved from [Link]

• KI Staff Portal. (2025, May 28). Laboratory waste. Retrieved from [Link]

• AK Lectures. (n.d.). Alkylation, Hydrolysis and Decarboxylation of Beta-Keto Esters. Retrieved from [Link]

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A Comprehensive Guide to Personal Protective Equipment for Handling 1-Benzylpiperidin-3-yl 3-oxobutanoate

In the landscape of pharmaceutical research and development, the synthesis and handling of novel chemical entities demand a rigorous and proactive approach to safety. This guide provides essential, in-depth procedural guidance on the selection and use of Personal Protective Equipment (PPE) for 1-Benzylpiperidin-3-yl 3-oxobutanoate (CAS No. 85387-34-4). As a compound used as an intermediate in organic synthesis, particularly for developing pharmaceutical compounds, a thorough understanding of its potential hazards is paramount for ensuring the well-being of laboratory personnel.[1] While a comprehensive toxicological profile for this specific molecule is not extensively documented, a robust safety protocol can be developed by analyzing its structural components—a benzylpiperidine moiety and a β-keto ester functional group—and adhering to established best practices for handling research chemicals of unknown toxicity.[2]

Hazard Identification and Risk Assessment: A Proactive Stance

1-Benzylpiperidin-3-yl 3-oxobutanoate is identified with the signal word "Warning" and is associated with the following hazard statements:

• H315: Causes skin irritation. [3]

• H319: Causes serious eye irritation. [3]

This dictates a baseline level of caution. However, a deeper analysis of its structural precedents is critical for a comprehensive risk assessment. The piperidine ring, a core component, is known to be a flammable, toxic, and corrosive substance.[4][5] The benzyl group and the 3-oxobutanoate (acetoacetate) moiety also contribute to the overall chemical properties and potential reactivity.[6][7] Therefore, laboratory operations must be designed to mitigate risks of skin and eye contact, inhalation of aerosols, and accidental ingestion. A thorough hazard assessment of any specific laboratory operation is the first and most critical step in ensuring safety.[8][9]

Core Personal Protective Equipment (PPE) Requirements

Based on the known hazards, the following PPE is mandatory as a minimum standard when handling 1-Benzylpiperidin-3-yl 3-oxobutanoate in a laboratory setting.[8][10]

Protection Type	Equipment Specification	Rationale and Best Practices
Eye and Face Protection	ANSI Z87.1 compliant safety glasses with side shields (minimum).[8][11] Chemical splash goggles are required when handling liquids.[10] A face shield should be worn over goggles during procedures with a high risk of splashing (e.g., transferring large volumes, heating).[8][10]	The known H319 hazard (causes serious eye irritation) necessitates robust eye protection.[3] Safety glasses provide a baseline defense, but splash goggles offer a more complete seal around the eyes.[8] The face shield adds a critical layer of protection for the entire face.[10]
Hand Protection	Chemically resistant gloves (e.g., nitrile).[8][11]	To prevent skin irritation (H315), gloves are essential.[3] Disposable nitrile gloves offer good protection against incidental contact.[8][11] For prolonged handling or immersion, heavier-duty gloves or double-gloving may be necessary.[8] Always inspect gloves before use and remove them immediately after any contact with the chemical, followed by hand washing.[8]
Body Protection	Flame-resistant lab coat.[10]	A lab coat is the minimum requirement to protect skin and clothing from contamination.[2][8] Given the flammability of related piperidine compounds, a flame-resistant lab coat is a prudent choice.[4][10]
Foot Protection	Closed-toe, chemical-resistant shoes.[2][10]	To protect feet from potential spills. Open-toed shoes are strictly prohibited in any laboratory setting.[10]

Respiratory Protection: When is it Necessary?

The need for respiratory protection is determined by the specific procedure and the effectiveness of engineering controls.

• Engineering Controls First : The primary method for controlling exposure to airborne contaminants is through engineering controls like a certified chemical fume hood.[12][13] All procedures involving the handling of solid 1-Benzylpiperidin-3-yl 3-oxobutanoate or its solutions should be performed in a well-ventilated area, preferably within a fume hood.[12]

• Respirator Use : If engineering controls are insufficient to maintain exposure below acceptable limits, or during emergency situations such as a large spill, a NIOSH-approved respirator is required.[11][14] The type of respirator will depend on the concentration of airborne contaminants. For fine particles, a disposable N95 respirator may be sufficient, while for vapors or higher concentrations, an air-purifying respirator with organic vapor cartridges would be necessary.[2][14]

Procedural Plans for Safe Handling and Disposal

Step-by-Step PPE Protocol:

• Preparation : Before entering the laboratory, ensure long hair is tied back and loose clothing or jewelry is secured.

• Donning PPE :

  • Put on your lab coat, ensuring it is fully buttoned.

  • Next, put on your safety glasses or goggles.

  • Finally, put on your gloves, ensuring they overlap the cuffs of your lab coat.

• During Handling :

  • Handle the chemical within a fume hood.

  • Avoid all personal contact, including inhalation.[15]

  • If any PPE becomes contaminated, remove it immediately and replace it. Contaminated clothing should be laundered separately before reuse.[15]

• Doffing PPE :

  • Remove gloves first, peeling them off without touching the outside with your bare hands.

  • Remove your lab coat, turning it inside out as you remove it.

  • Remove your eye protection.

  • Wash your hands thoroughly with soap and water after handling the compound.[15]

Disposal Plan:

Proper disposal is a critical component of laboratory safety and environmental responsibility.[12]

• Waste Segregation : All waste contaminated with 1-Benzylpiperidin-3-yl 3-oxobutanoate, including pipette tips, gloves, and empty containers, should be collected in a designated, labeled hazardous waste container.[16][17] Do not mix with non-hazardous waste.[16]

• Container Management : The hazardous waste container must be kept closed except when adding waste, and it should be stored in a secondary containment bin.[18]

• Empty Containers : The original container of the chemical, once empty, should be triple-rinsed with a suitable solvent. The rinsate must be collected as hazardous waste.[18] After triple-rinsing, the container can be disposed of as regular lab glass or plastic, with the label defaced.[18]

• Licensed Disposal : All chemical waste must be disposed of through a licensed professional waste disposal service in accordance with federal, state, and local regulations.[12][19]

By adhering to these comprehensive safety protocols, researchers can confidently handle 1-Benzylpiperidin-3-yl 3-oxobutanoate, ensuring both personal safety and the integrity of their research.

References

• Vertex AI Search. (n.d.). Laboratory Personal Protective Equipment (PPE) for Safety and Precision.
• MySkinRecipes. (n.d.). 1-Benzylpiperidin-3-yl3-oxobutanoate.
• Environmental Health and Safety. (n.d.). Personal Protective Equipment Requirements for Laboratories.
• AiFChem. (n.d.). 85387-34-4 | 1-Benzylpiperidin-3-yl 3-oxobutanoate.
• Dartmouth Environmental Health and Safety. (n.d.). Personal Protective Equipment in Chemistry.
• Cornell EHS. (n.d.). 3.1 Laboratory Responsibilities for Personal Protective Equipment.
• University of California San Francisco. (n.d.). Chemical Safety: Personal Protective Equipment.
• VelocityEHS. (2014, November 19). Acetic Acid Hazards & Safety Information.
• Penta chemicals. (2024, May 7). Piperidine - SAFETY DATA SHEET.
• Safe Work Australia. (2024, November 8). Safety Data Sheet Product name: Acetic Acid 45% w/w.
• Carl ROTH. (2024, March 2). Safety Data Sheet: Acetoacetic acid ethyl ester.
• Apollo Scientific. (n.d.). Ethyl 1-benzylpiperidine-4-carboxylate.
• Benchchem. (2025). Essential Safety and Operational Protocols for Handling 1-(Piperidin-2-ylmethyl)piperidine.
• Benchchem. (2025). Personal protective equipment for handling N-(N-benzylpiperidin-4-yl)-4-iodobenzamide.
• Benchchem. (2025). Navigating the Safe Disposal of 1-(Piperidin-2-ylmethyl)piperidine: A Comprehensive Guide for Laboratory Professionals.
• Carl ROTH. (2025, March 31). Safety Data Sheet: Piperidine.
• AK Lectures. (n.d.). Alkylation, Hydrolysis and Decarboxylation of Beta-Keto Esters.
• Chemtalk. (n.d.). Ester Disposal.
• EPA NEPI. (n.d.). Recommended Methods of Reduction, Neutralization, Recovery, or Disposal of Hazardous Waste: Volume X Organic Compounds.
• Benchchem. (2025). Navigating the Disposal of 6-Keto-PGE1: A Guide to Safe and Compliant Laboratory Practices.
• NOP. (n.d.). Treatment and disposal of chemical wastes in daily laboratory work.
• Vanderbilt University Medical Center. (n.d.). Laboratory Guide for Managing Chemical Waste.

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